MCUF-651

Core Science & Biosynthesis

Unveiling the Mechanism of MCUF-651: A Positive Allosteric Modulator of Guanylyl Cyclase-A

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

MCUF-651 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the guanylyl cyclase-A (GC-A) receptor. By binding to an allosteric site on the GC-A receptor, MCUF-651 enhances the binding affinity and signaling of its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP). This potentiation of the ANP/BNP signaling cascade leads to increased intracellular production of the second messenger, cyclic guanosine monophosphate (cGMP). The elevated cGMP levels mediate a range of beneficial downstream physiological effects, including vasodilation, natriuresis, and diuresis, resulting in reduced blood pressure. These properties position MCUF-651 as a promising therapeutic candidate for cardiovascular diseases such as hypertension and heart failure.

Core Mechanism of Action

MCUF-651 exerts its effects by selectively targeting the GC-A receptor, a transmembrane protein crucial for cardiovascular homeostasis. Unlike direct agonists that activate the receptor independently, MCUF-651 functions as a PAM, meaning its activity is dependent on the presence of the endogenous ligands ANP or BNP.[1][2][3]

The proposed mechanism involves MCUF-651 binding to a distinct allosteric site on the extracellular domain of the GC-A receptor.[4] This binding event induces a conformational change in the receptor that, in turn, increases the affinity of the orthosteric binding site for ANP and BNP.[3][4] By enhancing the association rate of these native peptides, MCUF-651 effectively sensitizes the GC-A receptor to circulating levels of ANP and BNP.[1][4] This heightened sensitivity leads to a more robust activation of the intracellular guanylyl cyclase domain, catalyzing the conversion of guanosine triphosphate (GTP) to cGMP. The resulting increase in intracellular cGMP concentration activates downstream effectors, primarily cGMP-dependent protein kinase (PKG), which orchestrates the physiological responses.[5]

Quantitative Data Summary

The following tables summarize the key quantitative data characterizing the in vitro and in vivo properties of MCUF-651.

Table 1: In Vitro Activity of MCUF-651

Parameter	Value	Cell Line/System	Condition	Reference
EC50 (cGMP generation)	0.45 µM	HEK293 cells overexpressing GC-A	In the presence of ANP	[1][6][7]
Binding Affinity (KD) to GC-A	397 nM	Surface Plasmon Resonance (SPR)	MCUF-651 alone	[8]
Effect on ANP Binding Affinity	5-fold increase	HEK293 GC-A cells	In the presence of 10 µM MCUF-651	[9]
Selectivity	No activity on GC-B receptor	HEK293 cells overexpressing GC-B	In the presence of CNP	[1][9]

Table 2: In Vivo Pharmacokinetics of MCUF-651 in Mice

Parameter	Value	Dosing Route	Dose	Reference
Clearance	20.3 mL/min/kg	Intravenous (IV)	5 mg/kg	[1]
Volume of Distribution (steady-state)	16.8 L/kg	Intravenous (IV)	5 mg/kg	[1]
Half-life (t1/2)	10.9 hours	Intravenous (IV)	5 mg/kg	[1]
Peak Plasma Concentration (Cmax)	605 ng/mL	Oral (PO)	10 mg/kg	[1]
Half-life (t1/2)	9.1 hours	Oral (PO)	10 mg/kg	[1]
Area Under the Curve (AUC)	7,095 ng·h/mL	Oral (PO)	10 mg/kg	[1]
Oral Bioavailability	Bioavailable up to 24 hours	Oral (PO)	10 mg/kg	[1]

Table 3: In Vivo Pharmacodynamic Effects of MCUF-651 in Spontaneously Hypertensive Rats (SHRs)

Parameter	Effect	Dosing Route	Dose	Time Point	Reference
Mean Arterial Pressure (MAP)	Significant reduction (ΔMAP: -29±14 mmHg)	Intravenous (IV)	10 mg/kg	15 minutes post-bolus	[10]
Plasma cGMP (PcGMP)	Significantly elevated (ΔPcGMP: 16±5 pmol/mL)	Intravenous (IV)	10 mg/kg	60 minutes post-bolus	[10]
Urinary cGMP (UcGMP)	Significantly elevated (ΔUcGMP: 78±29 pmol/min)	Intravenous (IV)	10 mg/kg	60 minutes post-bolus	[10]
Urinary Volume (UV)	Significantly increased (from 6±2 to 56±18 μL/min)	Intravenous (IV)	10 mg/kg	60 minutes post-bolus	[10]
Urinary Sodium Excretion (UNa)	Significantly increased (from 1±0.2 to 8±2 μmol/min)	Intravenous (IV)	10 mg/kg	60 minutes post-bolus	[10]

Signaling Pathway and Experimental Workflow Visualizations

To further elucidate the mechanism of action and the experimental approaches used to characterize MCUF-651, the following diagrams are provided.

Caption: Signaling pathway of MCUF-651 as a positive allosteric modulator of the GC-A receptor.

Caption: A logical workflow of the key experiments used to characterize MCUF-651.

Experimental Protocols

The following are representative protocols for the key experiments cited in the characterization of MCUF-651. These are based on the available literature and standard laboratory practices.

cGMP Generation Assay in HEK293 Cells

Objective: To determine the potency (EC50) of MCUF-651 in enhancing ANP-mediated cGMP production.

Materials:

• HEK293 cells stably overexpressing the human GC-A receptor.

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS).

• Atrial Natriuretic Peptide (ANP).

• MCUF-651.

• 3-isobutyl-1-methylxanthine (IBMX).

• Lysis buffer.

• Commercially available cGMP immunoassay kit.

Protocol:

• Cell Culture: Culture HEK293 GC-A cells in DMEM with 10% FBS at 37°C in a humidified atmosphere with 5% CO2.

• Cell Plating: Seed cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Assay Preparation: On the day of the assay, aspirate the culture medium and replace it with serum-free DMEM containing 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cGMP degradation). Incubate for 30 minutes at 37°C.

• Compound Addition: Prepare serial dilutions of MCUF-651. Add the diluted MCUF-651 to the wells, followed immediately by a fixed, sub-maximal concentration of ANP (e.g., 9 pM).[9]

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Cell Lysis: Aspirate the medium and lyse the cells according to the cGMP immunoassay kit manufacturer's instructions.

• cGMP Quantification: Determine the intracellular cGMP concentration in the cell lysates using the cGMP immunoassay kit.

• Data Analysis: Plot the cGMP concentration against the logarithm of the MCUF-651 concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Surface Plasmon Resonance (SPR) Binding Assay

Objective: To determine the binding affinity (KD) of MCUF-651 to the GC-A receptor.

Materials:

• SPR instrument and sensor chips (e.g., Ni-NTA sensor chip).[11]

• Recombinant human GC-A extracellular domain with a His-tag.

• MCUF-651.

• Running buffer (e.g., HBS-P+).

• Nickel sulfate solution for chip activation.[11]

Protocol:

• Chip Preparation and Ligand Immobilization: Activate the Ni-NTA sensor chip surface with nickel sulfate.[11] Immobilize the His-tagged recombinant human GC-A extracellular domain onto the chip surface to a target response level.

• Analyte Preparation: Prepare a series of dilutions of MCUF-651 in running buffer.

• Binding Measurement: Inject the different concentrations of MCUF-651 over the sensor chip surface at a constant flow rate. Monitor the association and dissociation phases in real-time by measuring the change in resonance units (RU).

• Regeneration: After each injection cycle, regenerate the sensor surface using a suitable regeneration solution to remove the bound analyte.

• Data Analysis: Correct the binding data by subtracting the response from a reference flow cell. Analyze the sensorgrams using appropriate binding models (e.g., 1:1 Langmuir binding model) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of MCUF-651 following intravenous and oral administration.

Materials:

• Male C57BL/6 mice.

• MCUF-651 formulated for intravenous and oral administration.

• Blood collection supplies (e.g., EDTA-coated tubes).

• LC-MS/MS system for bioanalysis.

Protocol:

• Animal Dosing:

  • Intravenous (IV) Group: Administer a single bolus dose of MCUF-651 (e.g., 5 mg/kg) via the tail vein.

  • Oral (PO) Group: Administer a single dose of MCUF-651 (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling: Collect blood samples from a subset of animals at various time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of MCUF-651 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis to determine the pharmacokinetic parameters, including clearance, volume of distribution, half-life, Cmax, and AUC. Calculate oral bioavailability by comparing the dose-normalized AUC from the oral and IV groups.

Conclusion

MCUF-651 represents a significant advancement in the modulation of the natriuretic peptide system. Its mechanism as a positive allosteric modulator of the GC-A receptor offers a novel therapeutic strategy to enhance endogenous cardiovascular protective pathways. The comprehensive in vitro and in vivo data demonstrate its potency, selectivity, and favorable pharmacokinetic profile, underscoring its potential for the treatment of hypertension and other cardiovascular diseases. The experimental methodologies outlined provide a framework for the continued investigation and development of this promising therapeutic agent.

References

• 1. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Atrial Natriuretic Peptide: Structure, Function, and Physiological Effects: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Natriuretic peptide pathways in heart failure: further therapeutic possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. CV Physiology | Atrial and Brain Natriuretic Peptides [cvphysiology.com]
• 7. | BioWorld [bioworld.com]
• 8. pnas.org [pnas.org]
• 9. pnas.org [pnas.org]
• 10. ahajournals.org [ahajournals.org]
• 11. Discovery of small molecule guanylyl cyclase B receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of MCUF-651: A Technical Guide to the First-in-Class Positive Allosteric Modulator of Guanylyl Cyclase-A

For Researchers, Scientists, and Drug Development Professionals

Abstract

The guanylyl cyclase-A (GC-A) receptor, activated by its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), is a critical regulator of cardiovascular and metabolic homeostasis.[1][2][3] Its signaling pathway plays a pivotal role in blood pressure regulation, natriuresis, and the inhibition of cardiac hypertrophy and fibrosis.[4][5] Consequently, the GC-A receptor represents a key therapeutic target for cardiovascular diseases. The discovery of MCUF-651, an orally bioavailable small molecule, marks a significant advancement in this field.[1][2][3] MCUF-651 functions as a positive allosteric modulator (PAM) of the GC-A receptor, sensitizing it to its endogenous ligands and potentiating its downstream signaling.[1][2][6] This technical guide provides an in-depth overview of MCUF-651, summarizing its quantitative data, detailing key experimental protocols, and visualizing its mechanism of action and the experimental workflows.

Introduction to Guanylyl Cyclase-A (GC-A) and the Role of MCUF-651

The GC-A receptor is a transmembrane protein that, upon binding of ANP or BNP to its extracellular domain, catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP) in the intracellular domain.[1][2] cGMP, a second messenger, mediates a wide range of beneficial physiological effects, including vasodilation, natriuresis, and inhibition of the renin-angiotensin-aldosterone system.[4][5]

Positive allosteric modulators (PAMs) are compounds that bind to a receptor at a site distinct from the orthosteric site (the binding site of the endogenous ligand).[1][2] PAMs do not activate the receptor on their own but rather enhance the affinity and/or efficacy of the endogenous ligand.[1][2] MCUF-651 is the first small molecule identified to act as a selective GC-A PAM.[1][6] It enhances the binding of ANP and BNP to GC-A, thereby potentiating cGMP production and its downstream effects.[1][2] This mechanism offers a novel therapeutic strategy for conditions such as hypertension and heart failure, where enhancing endogenous GC-A signaling is desirable.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for MCUF-651 from in vitro and in vivo studies.

Table 1: In Vitro Potency and Efficacy of MCUF-651

Parameter	Cell Line	Condition	Value	Reference
EC50 (cGMP potentiation)	HEK293 GC-A	In the presence of ANP	0.45 µM	[1][4]
Intrinsic PAM Affinity (pEC50)	HEK293 GC-A	EC30 sensitivity assay with ANP	6.1 ± 0.2 (EC50 = 0.80 µM)	[1][2]
Fold Increase in ANP Affinity	HEK293 GC-A	In the presence of 10 µM MCUF-651	5-fold	[1]
ANP EC50 (alone)	HEK293 GC-A	-	3.2 pM	[1]
ANP EC50 (with 0.1 µM MCUF-651)	HEK293 GC-A	-	2.3 pM	[1]
ANP EC50 (with 0.5 µM MCUF-651)	HEK293 GC-A	-	1.6 pM	[1]
ANP EC50 (with 1.0 µM MCUF-651)	HEK293 GC-A	-	1.1 pM	[1]
ANP EC50 (with 5.0 µM MCUF-651)	HEK293 GC-A	-	0.7 pM	[1]
ANP EC50 (with 10 µM MCUF-651)	HEK293 GC-A	-	0.6 pM	[1]

Table 2: Binding Kinetics of MCUF-651 and ANP to Human GC-A (Surface Plasmon Resonance)

Ligand(s)	Association Rate (ka) (M⁻¹s⁻¹)	Dissociation Rate (kd) (s⁻¹)	Equilibrium Dissociation Constant (KD) (nM)	Reference
MCUF-651 alone	5.8 x 10⁴	2.3 x 10⁻²	397	[1][2]
ANP alone	2.5 x 10⁷	1.8 x 10⁻²	0.72	[1][2]
MCUF-651 + ANP	3.3 x 10⁸	1.9 x 10⁻²	0.06	[1][2]

Table 3: In Vivo Pharmacokinetics of MCUF-651 in Mice

Route of Administration	Dose	Peak Plasma Concentration (Cmax)	Half-life (t1/2)	Area Under the Curve (AUC)	Clearance	Volume of Distribution (Vd)	Reference
Intravenous (IV)	5 mg/kg	-	10.9 h	-	20.3 mL/min/kg	16.8 L/kg	[1][2]
Oral (PO)	10 mg/kg	605 ng/mL	9.1 h	7,095 ng·h/mL	-	-	[1][2]

Detailed Experimental Protocols

Cell-Based cGMP Assay

This protocol describes the measurement of cGMP production in HEK293 cells overexpressing the human GC-A receptor.

Materials:

• HEK293 cells stably expressing human GC-A (HEK293 GC-A)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Opti-MEM

• Atrial Natriuretic Peptide (ANP)

• MCUF-651

• 3-isobutyl-1-methylxanthine (IBMX)

• AlphaScreen™ cAMP Assay Kit (PerkinElmer)

• 384-well white opaque microplates

Procedure:

• Cell Culture: Culture HEK293 GC-A cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed cells in 384-well plates at a density of 6,000 cells per well and incubate overnight.

• Compound Preparation: Prepare serial dilutions of MCUF-651 and a fixed concentration of ANP (e.g., the EC₃₀ concentration of 1.3 pM) in stimulation buffer (e.g., Opti-MEM with 0.7 mM IBMX).

• Cell Stimulation:

  • For dose-response curves, add varying concentrations of MCUF-651 in the presence of a fixed concentration of ANP to the cells.

  • For ANP potentiation curves, add varying concentrations of ANP in the absence or presence of fixed concentrations of MCUF-651.

• Incubation: Incubate the plates at 37°C for a specified time (e.g., 30 minutes).

• Cell Lysis and cGMP Measurement: Lyse the cells and measure cGMP levels using the AlphaScreen™ cAMP Assay Kit according to the manufacturer's instructions. The assay is based on the competition between endogenous cGMP and a biotinylated cGMP probe for binding to a specific antibody conjugated to acceptor beads.[7][8]

Surface Plasmon Resonance (SPR) Binding Assay

This protocol details the analysis of the binding kinetics of MCUF-651 and ANP to the extracellular domain of human GC-A.

Materials:

• Recombinant human GC-A extracellular domain

• Sensor chip (e.g., CM5)

• Amine coupling kit (EDC, NHS, ethanolamine)

• MCUF-651

• ANP

• Running buffer (e.g., HBS-EP+)

• SPR instrument (e.g., Biacore)

Procedure:

• GC-A Immobilization: Immobilize the recombinant human GC-A extracellular domain onto the sensor chip surface via amine coupling.

• Binding Analysis:

  • Inject varying concentrations of MCUF-651 alone over the GC-A surface to determine its binding kinetics.

  • Inject varying concentrations of ANP alone over the GC-A surface to determine its binding kinetics.

  • To assess the allosteric effect, co-inject a fixed concentration of MCUF-651 (e.g., 10 µM) with varying concentrations of ANP.

• Data Collection: Collect sensorgrams at a flow rate of 60 μL/min, with an association time of 120 seconds and a dissociation time of 200 seconds.

• Data Analysis: Analyze the sensorgrams using a 1:1 Langmuir binding model to derive the association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD).

In Vivo Pharmacokinetics in Mice

This protocol outlines the procedure for determining the pharmacokinetic profile of MCUF-651 in mice following intravenous and oral administration.

Materials:

• Male C57BL/6 mice (7-9 weeks old)

• MCUF-651

• Vehicle (e.g., DMSO:Tween80:water in a 1:1:8 ratio)

• Dosing gavage needles and syringes

• Blood collection tubes (containing K₂EDTA)

• Centrifuge

• LC/MS/MS system

Procedure:

• Animal Dosing:

  • Oral (PO): Administer MCUF-651 (e.g., 10 mg/kg) via oral gavage.

  • Intravenous (IV): Administer MCUF-651 (e.g., 5 mg/kg) via tail vein injection.

• Blood Sampling: Collect serial blood samples (approximately 30 µL) from the submandibular or saphenous vein at various time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Place blood samples in tubes containing K₂EDTA, keep on ice, and then centrifuge at 3,000 x g to separate the plasma.

• Sample Analysis: Quantify the concentration of MCUF-651 in the plasma samples using a validated LC/MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as Cmax, t1/2, AUC, clearance, and volume of distribution using appropriate software.

Cardiomyocyte Hypertrophy Assay

This protocol describes the assessment of the anti-hypertrophic effects of MCUF-651 in human cardiomyocytes.

Materials:

• Human cardiomyocytes (HCMs)

• Cell culture medium for HCMs

• Transforming growth factor β1 (TGFβ-1)

• ANP

• MCUF-651

• Fixative (e.g., paraformaldehyde)

• Staining reagents for cell surface area measurement (e.g., fluorescently labeled phalloidin)

• Microscope with imaging software

Procedure:

• Cell Culture and Treatment: Culture HCMs and treat them with TGFβ-1 to induce hypertrophy. Concurrently, treat cells with a low dose of ANP alone or in combination with MCUF-651.

• Incubation: Incubate the cells for a specified period (e.g., 48 hours).

• Cell Staining: Fix the cells and stain them to visualize the cytoskeleton and measure the cell surface area.

• Imaging and Analysis: Capture images of the cells using a microscope and quantify the cell surface area using imaging software. A significant reduction in cell surface area in the presence of ANP and MCUF-651 compared to TGFβ-1 treatment alone indicates an anti-hypertrophic effect.[1]

Visualizations

GC-A Signaling Pathway and MCUF-651 Modulation

Caption: GC-A signaling pathway modulated by MCUF-651.

Experimental Workflow for MCUF-651 Discovery and Characterization

Caption: Workflow for the discovery and characterization of MCUF-651.

Mechanism of Positive Allosteric Modulation by MCUF-651

Caption: Positive allosteric modulation of GC-A by MCUF-651.

Conclusion

MCUF-651 represents a groundbreaking discovery in the field of cardiovascular therapeutics. As the first orally bioavailable, small molecule positive allosteric modulator of the GC-A receptor, it offers a novel approach to enhancing the beneficial effects of the endogenous natriuretic peptide system. The data presented in this guide demonstrate its potency in potentiating ANP-mediated cGMP production, its ability to enhance the binding affinity of ANP to GC-A, and its favorable pharmacokinetic profile in preclinical models. The detailed experimental protocols provide a foundation for further research and development in this area. The visualizations illustrate the mechanism of action and the scientific journey of this promising therapeutic candidate. Continued investigation into MCUF-651 and other GC-A PAMs holds the potential to deliver new and effective treatments for hypertension, heart failure, and other related cardiovascular and renal diseases.[1][2][3][4][9]

References

• 1. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 2. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 3. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protein-Small Molecule Biomolecular Interactions – a Retrospective [reichertspr.com]
• 7. resources.revvity.com [resources.revvity.com]
• 8. researchgate.net [researchgate.net]
• 9. pnas.org [pnas.org]

MCUF-651: A Technical Guide to a Novel Positive Allosteric Modulator of Guanylyl Cyclase A

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of MCUF-651, a first-in-class, orally bioavailable small molecule positive allosteric modulator (PAM) of the human guanylyl cyclase A (GC-A) receptor. MCUF-651 represents a promising therapeutic agent for cardiovascular, renal, and metabolic diseases by selectively enhancing the signaling of endogenous natriuretic peptides.

Core Structure and Physicochemical Properties

MCUF-651 was identified through a high-throughput screening campaign of the NIH Molecular Libraries Small Molecule Repository, followed by medicinal chemistry-led structure-activity relationship (SAR) optimization.[1] The synthesis of MCUF-651 involves a multi-step process culminating in the formation of the final compound.

Chemical Structure:

• Systematic Name: N-(2-(dimethylamino)ethyl)-N'-((S)-1-(naphthalen-1-yl)ethyl)phthalamide

• Molecular Formula: C25H27N3O2

• Molecular Weight: 401.50 g/mol

(Structure based on synthesis protocols detailed in the supplementary information of Sangaralingham et al., PNAS, 2021)

Mechanism of Action and Signaling Pathway

MCUF-651 functions as a positive allosteric modulator of the GC-A receptor, the primary receptor for atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1] Unlike direct agonists, MCUF-651 does not activate the GC-A receptor on its own. Instead, it binds to an allosteric site on the receptor, enhancing the binding affinity of its endogenous ligands, ANP and BNP.[1] This potentiation of ligand binding leads to a significant increase in the intracellular production of the second messenger, cyclic guanosine monophosphate (cGMP).[1] Elevated cGMP levels, in turn, mediate a range of beneficial downstream physiological effects, including vasodilation, natriuresis, and inhibition of cardiac hypertrophy and fibrosis.[1]

Caption: Signaling pathway of MCUF-651 as a positive allosteric modulator of the GC-A receptor.

In Vitro and In Vivo Properties

MCUF-651 has been characterized through a series of in vitro and in vivo studies, demonstrating its potency, selectivity, and pharmacokinetic profile.

Quantitative In Vitro Data

Parameter	Value	Cell Line / System	Reference
EC50 (for ANP potentiation)	0.45 µM	HEK-293 cells overexpressing GC-A	[1]
Binding Affinity (KD)	397 nM	Surface Plasmon Resonance (SPR)	[2]
Effect on ANP Affinity	~5-fold increase	HEK-293 GC-A cells	[2]

In Vivo Pharmacokinetics (Mouse Model)

Parameter	Value (Oral Dose: 10 mg/kg)	Value (IV Dose: 5 mg/kg)	Reference
Bioavailability	Orally Bioavailable	-	[2]
Peak Plasma Concentration (Cmax)	605 ng/mL	-	[2]
Half-life (t1/2)	9.1 h	10.9 h	[2]
Area Under the Curve (AUC)	7,095 ng·h/mL	-	[2]
Clearance	-	20.3 mL/min/kg	[2]
Volume of Distribution (Vd)	-	16.8 L/kg	[2]

Experimental Protocols

Synthesis of MCUF-651

The synthesis of MCUF-651 is based on the procedures outlined in the supplementary materials of Sangaralingham et al., PNAS, 2021.

General Scheme:

• Amide Coupling: Phthalic anhydride is reacted with (S)-1-(naphthalen-1-yl)ethan-1-amine to form the corresponding phthalic acid monoamide.

• Activation: The carboxylic acid is activated, typically using a coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Final Amidation: The activated intermediate is then reacted with N1,N1-dimethylethane-1,2-diamine to yield the final product, MCUF-651.

• Purification: The crude product is purified by column chromatography to yield the pure compound.

Note: For a detailed, step-by-step protocol, including reaction conditions, stoichiometry, and purification methods, please refer to the supplementary information of the primary literature.

cGMP Generation Assay

This protocol outlines the general steps for measuring intracellular cGMP levels in response to MCUF-651 and ANP.

Caption: General workflow for the in vitro cGMP generation assay.

Detailed Steps:

• Cell Culture: HEK-293 cells stably overexpressing the human GC-A receptor are seeded in 48-well plates and cultured overnight.

• Pre-incubation: Cells are washed and then pre-incubated with varying concentrations of MCUF-651 or vehicle control for 15 minutes at 37°C.

• Stimulation: A sub-maximal concentration of ANP is added to the wells, and the cells are incubated for an additional 10 minutes at 37°C.

• Lysis: The reaction is terminated by aspirating the medium and lysing the cells with 0.1 M HCl.

• Quantification: Intracellular cGMP concentrations in the cell lysates are determined using a commercially available cGMP enzyme immunoassay (EIA) kit, following the manufacturer's instructions.

• Data Analysis: The data are analyzed using a four-parameter logistic equation to determine the EC50 of MCUF-651's potentiation of ANP-stimulated cGMP production.

Surface Plasmon Resonance (SPR) Binding Assay

This protocol describes the general methodology for assessing the binding kinetics of MCUF-651 and ANP to the GC-A receptor.

Caption: Workflow for the Surface Plasmon Resonance (SPR) binding assay.

Detailed Steps:

• Ligand Immobilization: The purified extracellular domain of the human GC-A receptor is immobilized on a suitable SPR sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry.

• Analyte Injection (MCUF-651): A series of concentrations of MCUF-651 are injected over the sensor surface to determine its direct binding kinetics to the GC-A receptor.

• Analyte Injection (ANP): A series of concentrations of ANP are injected to determine its baseline binding kinetics.

• Co-injection: A fixed concentration of MCUF-651 is co-injected with a series of concentrations of ANP to assess the effect of the PAM on ANP binding kinetics.

• Data Analysis: The resulting sensorgrams are analyzed using appropriate binding models (e.g., 1:1 Langmuir binding model) to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Conclusion

MCUF-651 is a novel, selective, and orally bioavailable positive allosteric modulator of the GC-A receptor with a well-defined mechanism of action. Its ability to enhance the endogenous natriuretic peptide system presents a promising new therapeutic strategy for the treatment of a range of cardiovascular, renal, and metabolic disorders. The data and protocols presented in this guide provide a comprehensive foundation for further research and development of this and similar compounds.

References

• 1. | BioWorld [bioworld.com]
• 2. pnas.org [pnas.org]

The Discovery and Development of MCUF-651: A Novel Positive Allosteric Modulator of the Guanylyl Cyclase A Receptor

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

MCUF-651 is a first-in-class, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the particulate guanylyl cyclase A (GC-A) receptor.[1][2][3] The GC-A receptor, through its activation by the endogenous ligands atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), is a key regulator of cardiovascular and renal homeostasis, including blood pressure, natriuresis, and cardiac remodeling.[1][2][4] MCUF-651 represents a significant advancement in the potential treatment of cardiovascular diseases, such as hypertension and heart failure, by sensitizing the GC-A receptor to its natural ligands, thereby amplifying the beneficial downstream signaling cascade.[1][5] This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of MCUF-651, including detailed experimental protocols and a summary of key quantitative data.

Discovery

The identification of MCUF-651 was the result of a large-scale, cell-based high-throughput screening (HTS) campaign of the NIH Molecular Libraries Small Molecule Repository, which contains 370,620 compounds.[1] The primary screen was designed to identify small molecules that could potentiate the activity of the GC-A receptor in the presence of a sub-maximal concentration of its ligand, ANP. This approach aimed to discover positive allosteric modulators rather than direct agonists. Subsequent medicinal chemistry and structure-activity relationship (SAR) optimization of a lead scaffold identified from the screen led to the development of MCUF-651.[1][2]

High-Throughput Screening (HTS)

The HTS assay utilized human embryonic kidney (HEK293) cells stably overexpressing the human GC-A receptor. The assay measured the intracellular production of cyclic guanosine monophosphate (cGMP), the second messenger of GC-A activation, using a time-resolved fluorescence resonance energy transfer (TR-FRET) competition assay. To identify PAMs, the screen was performed in the presence of a low concentration of ANP (9 pM). This concentration produces a minimal response on its own, allowing for the detection of compounds that enhance the ANP-mediated signal.

Mechanism of Action

MCUF-651 functions as a positive allosteric modulator of the GC-A receptor. It does not activate the receptor on its own but enhances the binding and signaling of the endogenous ligands ANP and BNP.[1]

Allosteric Modulation and Signaling Pathway

Binding analysis has confirmed that MCUF-651 binds directly to the GC-A receptor.[1] In the presence of MCUF-651, the binding affinity of ANP to the GC-A receptor is significantly increased.[1] This enhanced binding leads to a more robust activation of the receptor's guanylyl cyclase activity, resulting in increased intracellular cGMP levels. The elevated cGMP then activates downstream effectors, such as protein kinase G (PKG), to mediate a range of physiological effects, including vasodilation, natriuresis, and inhibition of cardiac hypertrophy.[2]

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

The Therapeutic Potential of MCUF-651 in Cardiovascular Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cardiovascular diseases (CVDs) remain a leading cause of global morbidity and mortality, necessitating the development of novel therapeutic strategies.[1] The natriuretic peptide (NP) system, particularly the guanylyl cyclase-A (GC-A) receptor and its downstream cyclic guanosine monophosphate (cGMP) signaling pathway, is a critical regulator of cardiovascular homeostasis.[2][3] Activation of this pathway by endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), exerts beneficial effects including vasodilation, natriuresis, and inhibition of cardiac hypertrophy and remodeling.[2][3][4] MCUF-651 is a novel, orally bioavailable small molecule identified as a positive allosteric modulator (PAM) of the GC-A receptor.[2][3][4][5] This document provides an in-depth technical overview of MCUF-651, summarizing its mechanism of action, preclinical data, and the experimental protocols used for its characterization, highlighting its significant therapeutic potential for the treatment of cardiovascular diseases such as hypertension and heart failure.

Introduction: Targeting the GC-A/cGMP Pathway

The GC-A receptor, when activated by ANP or BNP, catalyzes the conversion of GTP to the second messenger cGMP.[3] Elevated intracellular cGMP levels mediate a range of cardioprotective effects, making the GC-A receptor a prime therapeutic target for CVD.[2][3] Historically, therapies targeting this pathway have relied on intravenous administration of recombinant natriuretic peptides.[4] The discovery of MCUF-651 represents a paradigm shift, offering the potential for chronic, oral therapy to enhance the endogenous NP system.[4][5][6] MCUF-651 acts by binding to an allosteric site on the GC-A receptor, increasing the receptor's sensitivity to its natural ligands, ANP and BNP, thereby potentiating their biological activity.[4][6]

Mechanism of Action and Signaling Pathway

MCUF-651 is a selective GC-A PAM.[4][5] It does not activate the GC-A receptor on its own but enhances the binding affinity of ANP and BNP to the receptor.[4][5] This allosteric modulation leads to a more robust production of cGMP in response to endogenous natriuretic peptides.[4][5] The increased cGMP levels then activate downstream effectors, such as protein kinase G (PKG), to mediate the physiological responses. This targeted enhancement of a natural signaling cascade is expected to restore or boost the body's own cardioprotective mechanisms. The specificity of MCUF-651 for GC-A over the related GC-B receptor has been demonstrated, suggesting a favorable selectivity profile.[4][7]

Caption: MCUF-651 Signaling Pathway.

Preclinical Data Overview

Preclinical studies have demonstrated the efficacy of MCUF-651 in a variety of in vitro and in vivo models. The compound potentiates ANP-mediated cGMP generation in human cell lines (HEK293), as well as in primary human cells relevant to cardiovascular disease, including cardiomyocytes, renal proximal tubular cells, and adipocytes.[2][4] Furthermore, MCUF-651 has been shown to inhibit cardiomyocyte hypertrophy in vitro.[3][4] In vivo studies in spontaneous hypertensive rats (SHRs) revealed that MCUF-651 administration leads to a significant reduction in mean arterial pressure and enhances urinary sodium and water excretion.[1] Pharmacokinetic studies in mice have confirmed that MCUF-651 is orally bioavailable and possesses good clearance and exposure profiles.[4][5]

Data Presentation

Table 1: In Vitro Activity of MCUF-651

Parameter	Cell Line / System	Value	Reference
EC50 (cGMP potentiation)	HEK-293 GC-A cells (in presence of ANP)	0.45 µM	[2][5]
EC50 (Intrinsic PAM affinity)	HEK293 GC-A cells	0.80 µM	[4]
KD (MCUF-651 alone to GC-A)	Surface Plasmon Resonance	397 nM	[4][5]
KD (ANP to GC-A, no MCUF-651)	Surface Plasmon Resonance	0.72 nM	[5]

| KD (ANP to GC-A, with 10 µM MCUF-651) | Surface Plasmon Resonance | 0.06 nM |[5] |

Table 2: In Vivo Pharmacokinetics of MCUF-651 in Mice

Route	Dose	Parameter	Value	Reference
Intravenous (IV)	5 mg/kg	Clearance	20.3 mL/min/kg	[4][5]
		Volume of Distribution (Vss)	16.8 L/kg	[4][5]
		Half-life (t1/2)	10.9 h	[4][5]
Oral (PO)	10 mg/kg	Peak Plasma Concentration (Cmax)	605 ng/mL	[4][5]
		Area Under the Curve (AUC)	7,095 ng·h/mL	[4][5]

| | | Half-life (t1/2) | 9.1 h |[4][5] |

Table 3: In Vivo Pharmacodynamic Effects of MCUF-651 in Spontaneous Hypertensive Rats (SHR)

Treatment	Parameter	Change from Baseline	P-value	Reference
MCUF-651 (10mg/kg IV)	Mean Arterial Pressure (MAP)	-29 ± 14 mmHg	P=0.04	[1]
	Plasma cGMP	+16 ± 5 pmol/mL	P=0.003	[1]
	Urinary cGMP	+78 ± 29 pmol/min	P=0.01	[1]
	Urinary Volume	Increased to 56 ± 18 µL/min	P<0.001	[1]
	Urinary Sodium Excretion	Increased to 8 ± 2 µmol/min	P<0.001	[1]
Vehicle	Mean Arterial Pressure (MAP)	-6 ± 2 mmHg	-	[1]
	Plasma cGMP	-2 ± 3 pmol/mL	-	[1]

| | Urinary cGMP | +30 ± 8 pmol/min | - |[1] |

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for the key experiments used to characterize MCUF-651.

In Vitro cGMP Potentiation Assay

This assay quantifies the ability of MCUF-651 to enhance ANP-mediated cGMP production in cells expressing the GC-A receptor.

• Cell Culture: HEK293 cells stably overexpressing human GC-A are cultured in appropriate media until confluent.

• Cell Plating: Cells are seeded into 96-well plates and grown to near confluency.

• Assay Procedure:

  • The culture medium is replaced with assay buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to prevent cGMP degradation, and cells are pre-incubated.

  • Cells are treated with a fixed, sub-maximal concentration of ANP (e.g., 100 pM) in the presence of varying concentrations of MCUF-651 (e.g., 0.01 to 30 µM).

  • The reaction is incubated for a specified time (e.g., 15-30 minutes) at 37°C.

  • The reaction is terminated by adding 0.1 M HCl to lyse the cells.

• cGMP Quantification: Intracellular cGMP concentrations are measured using a commercially available competitive ELISA kit following the manufacturer's instructions.[4][8]

• Data Analysis: The cGMP concentrations are plotted against the MCUF-651 concentrations, and the EC50 value is determined using non-linear regression analysis.

Caption: Workflow for the in vitro cGMP potentiation assay.

Surface Plasmon Resonance (SPR) Binding Analysis

SPR is used to measure the binding kinetics and affinity of MCUF-651 and ANP to the GC-A receptor in real-time.

• Chip Preparation: The extracellular domain of the human GC-A receptor is immobilized onto a sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry.

• Binding Analysis:

  • A running buffer (e.g., HBS-EP+) is continuously flowed over the sensor surface to establish a stable baseline.

  • To determine the binding kinetics of MCUF-651 alone, various concentrations of the compound are injected over the immobilized GC-A surface.

  • To assess the allosteric effect, various concentrations of ANP are injected in the absence and presence of a fixed concentration of MCUF-651 (e.g., 10 µM).

• Data Collection: The change in the SPR signal (measured in response units, RU) is monitored in real-time during the association and dissociation phases.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding model) to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

In Vitro Cardiomyocyte Hypertrophy Assay

This assay assesses the ability of MCUF-651 to inhibit agonist-induced cardiomyocyte hypertrophy.

• Cell Culture: Primary neonatal rat ventricular cardiomyocytes (NRVCs) or human iPSC-derived cardiomyocytes are cultured.

• Induction of Hypertrophy: Cells are serum-starved and then stimulated with a hypertrophic agent, such as Transforming Growth Factor-β1 (TGFβ-1) or Endothelin-1.[4]

• Treatment: Cells are co-treated with a low dose of ANP in the presence or absence of MCUF-651.

• Assessment of Hypertrophy: After a suitable incubation period (e.g., 24-48 hours), hypertrophy is assessed by:

  • Measuring cell surface area: Cells are fixed and stained (e.g., with a fluorescently-tagged wheat germ agglutinin), and the cell surface area is measured using imaging software.[9] An increase in cell size is indicative of hypertrophy.

  • Gene expression analysis: The expression of hypertrophic markers, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), is quantified using RT-PCR.

• Data Analysis: The cell surface area or marker gene expression in the treated groups is compared to the control groups to determine the inhibitory effect of MCUF-651.

In Vivo Blood Pressure Measurement in Spontaneous Hypertensive Rats (SHR)

This experiment evaluates the antihypertensive effects of MCUF-651 in a relevant animal model of hypertension.[10]

• Animal Model: Adult male Spontaneously Hypertensive Rats (SHRs) are used.[10]

• Acclimatization: Rats are acclimated to the experimental conditions and handling procedures to minimize stress-induced blood pressure fluctuations.[2][5]

• Drug Administration: A single bolus of MCUF-651 (e.g., 10 mg/kg) or vehicle is administered intravenously (IV).

• Blood Pressure Measurement: Mean arterial pressure (MAP) is measured at baseline and at various time points post-administration. This is typically done non-invasively using a tail-cuff system.[2][5][11] The rat is placed in a restrainer, and a cuff is placed around the base of the tail to measure blood pressure.

• Sample Collection: Blood and urine samples are collected to measure plasma and urinary cGMP levels, as well as urinary volume and sodium excretion.

• Data Analysis: Changes in MAP and other physiological parameters from baseline are calculated and compared between the MCUF-651 and vehicle-treated groups using appropriate statistical tests.

Caption: Workflow for in vivo studies in SHR.

Conclusion and Future Directions

MCUF-651 is a promising, first-in-class, orally bioavailable small molecule GC-A positive allosteric modulator with significant therapeutic potential in cardiovascular disease.[2][3][4][5] Preclinical data strongly support its ability to enhance the endogenous natriuretic peptide system, leading to beneficial effects on blood pressure, renal function, and cardiac hypertrophy. Its mechanism of action, which involves sensitizing the GC-A receptor to its natural ligands, represents a novel and potentially safer approach compared to direct receptor agonism.

Further preclinical development will be necessary to fully characterize its safety and efficacy profile in various models of cardiovascular disease. Subsequent clinical trials will be crucial to translate these promising preclinical findings into a novel therapeutic option for patients with hypertension, heart failure, and other related cardiovascular and renal diseases.[1][5]

References

• 1. Surface plasmon resonance applied to G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. pnas.org [pnas.org]
• 4. cellbiolabs.com [cellbiolabs.com]
• 5. Indirect systolic and mean blood pressure determination by a new tail cuff method in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cloud-clone.com [cloud-clone.com]
• 7. researchgate.net [researchgate.net]
• 8. Cyclic GMP Complete ELISA Kit (ab133052) | Abcam [abcam.com]
• 9. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. unmc.edu [unmc.edu]
• 11. Evaluation of blood pressure measured by tail-cuff methods (without heating) in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Profile of MCUF-651: A Novel Positive Allosteric Modulator of Guanylyl Cyclase-A for Hypertension

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

MCUF-651 is a first-in-class, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the particulate guanylyl cyclase-A (GC-A) receptor. By sensitizing the GC-A receptor to its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), MCUF-651 enhances the production of the second messenger cyclic guanosine monophosphate (cGMP). This mechanism holds significant therapeutic potential for the treatment of hypertension and other cardiovascular diseases. This document provides a comprehensive overview of the preclinical data for MCUF-651, including its mechanism of action, in vitro and in vivo efficacy, and pharmacokinetic profile. Detailed experimental protocols and signaling pathway diagrams are provided to support further research and development efforts.

Mechanism of Action: Enhancing the Endogenous Vasodilatory System

MCUF-651 selectively targets the GC-A receptor, a key regulator of blood pressure and intravascular volume.[1][2][3] Unlike direct agonists, MCUF-651 does not activate the receptor on its own but rather enhances the binding affinity and signaling of the endogenous ligands ANP and BNP.[1] This allosteric modulation leads to a significant potentiation of cGMP production in a variety of cardiovascular-relevant cell types, including cardiac, renal, and fat cells.[1] The elevated cGMP levels, in turn, mediate a cascade of beneficial downstream effects, including vasodilation, natriuresis, and diuresis, which collectively contribute to the lowering of blood pressure.[2]

Signaling Pathway of MCUF-651

Figure 1: MCUF-651 Signaling Pathway

In Vitro Efficacy

The in vitro activity of MCUF-651 has been characterized in several cell-based assays, demonstrating its potency and selectivity.

cGMP Production in Engineered and Primary Cells

MCUF-651 demonstrated a dose-dependent potentiation of ANP-mediated cGMP production in HEK293 cells overexpressing the human GC-A receptor, with an EC50 of 0.45 µM.[1] Importantly, MCUF-651 showed no agonist activity in the absence of ANP and was selective for GC-A over the related GC-B receptor.[1] Furthermore, MCUF-651 enhanced ANP-stimulated cGMP generation in primary human cells relevant to cardiovascular homeostasis, including renal proximal tubular cells, adipocytes, and cardiomyocytes.[1]

Anti-Hypertrophic Effects

In a model of cardiomyocyte hypertrophy induced by TGFβ-1, a low dose of ANP alone was insufficient to inhibit the increase in cell surface area. However, the combination of a low-dose ANP with MCUF-651 resulted in a significant inhibition of cardiomyocyte hypertrophy, highlighting the potential of MCUF-651 to protect against adverse cardiac remodeling.[1]

In Vivo Preclinical Studies in a Model of Hypertension

The antihypertensive effects of MCUF-651 were evaluated in spontaneously hypertensive rats (SHRs), a well-established animal model of human essential hypertension.

Acute Hemodynamic and Renal Effects

A single intravenous bolus of MCUF-651 (10 mg/kg) in anesthetized SHRs resulted in a significant and sustained reduction in mean arterial pressure (MAP) over a 60-minute observation period.[2] This blood pressure-lowering effect was accompanied by a significant increase in both plasma and urinary cGMP levels, confirming target engagement in vivo.[2] Furthermore, MCUF-651 demonstrated potent diuretic and natriuretic effects, as evidenced by a significant increase in urinary volume and sodium excretion.[2]

Quantitative In Vivo Data

Parameter	Vehicle (n=5)	MCUF-651 (10 mg/kg IV; n=4)	P-value
Δ Mean Arterial Pressure (mmHg) at 15 min	-6 ± 2	-29 ± 14	P=0.04
Δ Plasma cGMP (pmol/mL)	-2 ± 3	16 ± 5	P=0.003
Δ Urinary cGMP (pmol/min)	30 ± 8	78 ± 29	P=0.01
Urinary Volume (μL/min) at 60 min	Baseline: N/A	Baseline: 6 ± 2, Post-dose: 56 ± 18	P<0.001
Urinary Sodium Excretion (μmol/min) at 60 min	Baseline: N/A	Baseline: 1 ± 0.2, Post-dose: 8 ± 2	P<0.001
Data are presented as mean ± SEM. Δ represents the change from baseline.

Pharmacokinetics and Bioavailability

Pharmacokinetic studies in mice have demonstrated that MCUF-651 is orally bioavailable. Following a 10 mg/kg oral dose, the peak plasma concentration was 605 ng/mL, with a half-life of 9.1 hours and an area under the curve of 7,095 ng·h/mL.[1] After a 5 mg/kg intravenous dose, the clearance was 20.3 mL/min/kg, the steady-state volume of distribution was 16.8 L/kg, and the half-life was 10.9 hours.[1] These favorable pharmacokinetic properties support the potential for chronic oral administration in the treatment of hypertension.

Parameter	5 mg/kg IV	10 mg/kg Oral
Clearance (mL/min/kg)	20.3	N/A
Steady-State Volume of Distribution (L/kg)	16.8	N/A
Half-life (h)	10.9	9.1
Peak Plasma Concentration (ng/mL)	N/A	605
Area Under the Curve (ng·h/mL)	N/A	7,095

Experimental Protocols

In Vivo Study in Spontaneously Hypertensive Rats

Objective: To assess the acute effects of MCUF-651 on blood pressure, cGMP levels, and renal function in a genetic model of hypertension.

Animal Model: Male spontaneously hypertensive rats (SHRs), 16-20 weeks of age.

Experimental Groups:

• Vehicle control (n=5)

• MCUF-651 (10 mg/kg; n=4)

Procedure:

• Rats are anesthetized with an appropriate anesthetic agent (e.g., isoflurane or a combination of ketamine/xylazine) to maintain a stable plane of anesthesia.

• The femoral artery and vein are catheterized for direct blood pressure monitoring and intravenous drug administration, respectively.

• A bladder catheter is inserted for urine collection.

• Following a stabilization period, baseline measurements of mean arterial pressure (MAP), heart rate, and urine output are recorded. A baseline blood sample is collected.

• A single intravenous bolus of vehicle or MCUF-651 (10 mg/kg) is administered.

• MAP and heart rate are continuously monitored for 60 minutes post-dose.

• Urine is collected over the 60-minute period, and the total volume is recorded.

• At the end of the experiment, a final blood sample is collected.

• Plasma and urine samples are analyzed for cGMP concentration using a commercially available ELISA kit.

• Urinary sodium concentration is measured using a flame photometer or ion-selective electrode.

Experimental Workflow: In Vivo SHR Study

Figure 2: Experimental Workflow for the SHR Study

In Vitro cGMP Assay

Objective: To determine the effect of MCUF-651 on ANP-stimulated cGMP production in a cellular context.

Cell Line: HEK293 cells stably overexpressing the human GC-A receptor.

Procedure:

• HEK293-GC-A cells are seeded in 96-well plates and grown to confluence.

• On the day of the assay, the growth medium is replaced with a serum-free medium containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cGMP degradation, and the cells are pre-incubated.

• Cells are then treated with varying concentrations of MCUF-651 in the presence of a fixed, sub-maximal concentration of ANP (e.g., 100 pM). Control wells receive vehicle or ANP alone.

• The plates are incubated for a defined period (e.g., 15 minutes) at 37°C.

• The reaction is terminated by aspirating the medium and lysing the cells with 0.1 M HCl.

• The intracellular cGMP concentration in the cell lysates is quantified using a commercially available cGMP competitive ELISA kit according to the manufacturer's instructions.

• Data are analyzed to determine the EC50 of MCUF-651 for the potentiation of ANP-stimulated cGMP production.

Conclusion

The preclinical data for MCUF-651 strongly support its development as a novel therapeutic for hypertension. Its unique mechanism of action as a positive allosteric modulator of the GC-A receptor offers the potential for a safe and effective treatment by enhancing the body's natural blood pressure-regulating system. The in vivo efficacy in a relevant animal model of hypertension, coupled with a favorable pharmacokinetic profile, warrants further investigation and progression towards clinical development.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Measurement of blood pressure in rats: Invasive or noninvasive methods? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]

Understanding the Selectivity of MCUF-651 for NPRA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological profile of MCUF-651, a novel small molecule positive allosteric modulator (PAM) of the Natriuretic Peptide Receptor-A (NPRA), also known as Guanylyl Cyclase-A (GC-A). The document focuses on the selectivity of MCUF-651 for NPRA, presenting key quantitative data, detailed experimental protocols, and visual representations of its mechanism of action and the workflow for its evaluation.

Quantitative Pharmacological Data

The following tables summarize the key in vitro and in vivo pharmacological parameters of MCUF-651, highlighting its potency and selectivity for NPRA.

Table 1: In Vitro Activity of MCUF-651 on NPRA (GC-A)

Parameter	Value	Cell Line	Assay Conditions	Source
EC50	0.45 µM	HEK293 cells overexpressing GC-A	Potentiation of ANP-mediated cGMP production	[1][2]
Intrinsic PAM Affinity (EC50)	0.80 µM	HEK293 cells overexpressing GC-A	EC30 sensitivity assay with 1.3 pM ANP
Binding Affinity (KD)	397 nM	Purified extracellular domain of human GC-A	Surface Plasmon Resonance (SPR)	[1][2]

Table 2: Selectivity Profile of MCUF-651

Receptor	Activity	Assay Conditions	Source
NPRA (GC-A)	Potent positive allosteric modulator	cGMP production assay in HEK293-GC-A cells	[1][2]
NPRB (GC-B)	No cGMP generating activity	cGMP production assay in HEK293-GC-B cells in the presence of CNP	[1][3]
NPRB (GC-B)	Very low binding affinity	Surface Plasmon Resonance (SPR)	[2]

Table 3: Effect of MCUF-651 on Endogenous Ligand Binding to NPRA (GC-A)

Ligand	MCUF-651 Concentration	Fold Increase in ANP Affinity	Resulting ANP KD	Source
ANP	10 µM	~12-fold	0.06 nM	[2]

Table 4: In Vivo Pharmacokinetic Profile of MCUF-651 in Mice

Parameter	Value	Dosing	Source
Clearance	20.3 mL/min/kg	5 mg/kg IV	[1][2]
Steady-State Volume of Distribution	16.8 L/kg	5 mg/kg IV	[1][2]
Half-life (t1/2)	10.9 hours	5 mg/kg IV	[1][2]
Peak Plasma Concentration (Cmax)	605 ng/mL	10 mg/kg Oral	[1][2]
Area Under the Curve (AUC)	7,095 ng·h/mL	10 mg/kg Oral	[1][2]
Oral Bioavailability	Yes	10 mg/kg Oral	[1][2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of MCUF-651 within the NPRA signaling cascade and the general workflow employed to characterize its selectivity.

Caption: NPRA signaling pathway and the allosteric modulation by MCUF-651.

Caption: Workflow for determining the selectivity of MCUF-651 for NPRA.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

Cell Culture and Maintenance

• Cell Lines: Human Embryonic Kidney (HEK) 293 cells stably overexpressing human NPRA (GC-A) or human NPRB (GC-B) were utilized for functional assays.

• Culture Medium: Cells were maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells were cultured in a humidified incubator at 37°C with 5% CO2.

In Vitro cGMP Production Assay

This assay quantifies the ability of MCUF-651 to potentiate agonist-induced cGMP production.

• Cell Seeding: HEK293-GC-A or HEK293-GC-B cells were seeded into 96-well plates and allowed to adhere overnight.

• Assay Buffer: A buffer containing Hank's Balanced Salt Solution (HBSS), 0.5 mM 3-isobutyl-1-methylxanthine (IBMX) to inhibit phosphodiesterase activity, 20 mM HEPES, and 0.1% Bovine Serum Albumin (BSA) was used.

• Compound Treatment:

  • Cells were pre-treated with varying concentrations of MCUF-651 or vehicle (DMSO) for 15 minutes at 37°C.

  • Following pre-treatment, cells were stimulated with a sub-maximal concentration of the respective agonist (ANP for GC-A expressing cells, CNP for GC-B expressing cells) for 15 minutes at 37°C.

• Cell Lysis: The medium was aspirated, and cells were lysed using 0.1 M HCl to stop the reaction and release intracellular cGMP.

• cGMP Quantification: Intracellular cGMP levels in the cell lysates were determined using a commercially available competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: EC50 values were calculated by fitting the concentration-response data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR was employed to measure the direct binding of MCUF-651 to the extracellular domain of NPRA and to assess its effect on ANP binding.

• Instrumentation: A Biacore T200 or similar SPR instrument was used.

• Chip Preparation: A CM5 sensor chip was activated with a 1:1 mixture of 0.4 M 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 0.1 M N-hydroxysuccinimide (NHS). The purified extracellular domain of human NPRA (GC-A) was then immobilized on the chip surface via amine coupling. Unreacted sites were blocked with 1 M ethanolamine-HCl.

• Binding Analysis of MCUF-651:

  • A series of concentrations of MCUF-651 in a running buffer (e.g., HBS-EP+) were injected over the sensor chip surface.

  • The association and dissociation phases were monitored in real-time.

  • The equilibrium dissociation constant (KD) was determined by analyzing the steady-state binding levels at different concentrations.

• Analysis of MCUF-651's Effect on ANP Binding:

  • Varying concentrations of ANP were injected over the NPRA-immobilized surface in the absence or presence of a fixed concentration of MCUF-651 (e.g., 10 µM).

  • The association (ka) and dissociation (kd) rate constants were determined, and the equilibrium dissociation constant (KD = kd/ka) was calculated.

In Vivo Pharmacokinetic Studies in Mice

These studies were conducted to determine the oral bioavailability and key pharmacokinetic parameters of MCUF-651.

• Animal Model: Male C57BL/6 mice were used.

• Drug Formulation: MCUF-651 was formulated in a vehicle suitable for intravenous (IV) and oral (PO) administration (e.g., a mixture of DMSO, Tween 80, and water).

• Dosing:

  • Intravenous: A single bolus dose (e.g., 5 mg/kg) was administered via the tail vein.

  • Oral: A single dose (e.g., 10 mg/kg) was administered by oral gavage.

• Blood Sampling: Blood samples were collected at various time points post-dosing via retro-orbital bleeding or another appropriate method. Plasma was separated by centrifugation.

• Sample Analysis: Plasma concentrations of MCUF-651 were quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Plasma concentration-time data were analyzed using non-compartmental methods to determine parameters such as clearance, volume of distribution, half-life, Cmax, and AUC. Oral bioavailability was calculated as (AUCoral/Doseoral) / (AUCIV/DoseIV) * 100.

This guide provides a foundational understanding of the selectivity and pharmacological characterization of MCUF-651. The detailed data and protocols are intended to support further research and development efforts in the field of cardiovascular and metabolic diseases.

References

• 1. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. academic.oup.com [academic.oup.com]

MCUF-651: A Technical Analysis of its Impact on Renal and Metabolic Functions

Executive Summary

MCUF-651 is a novel, orally bioavailable, small molecule positive allosteric modulator (PAM) of the Guanylyl Cyclase-A (GC-A) receptor, also known as Natriuretic Peptide Receptor A (NPRA).[1][2][3] By binding to an allosteric site on the GC-A receptor, MCUF-651 enhances the receptor's sensitivity to its endogenous ligands, Atrial Natriuretic Peptide (ANP) and B-type Natriuretic Peptide (BNP).[2][4] This potentiation of the ANP/BNP signaling pathway leads to increased intracellular production of the second messenger, cyclic guanosine monophosphate (cGMP).[3][4] The upregulation of cGMP signaling has demonstrated significant downstream effects, including potent renal-enhancing actions characterized by increased natriuresis and diuresis, and favorable metabolic actions linked to the stimulation of lipolysis.[2][3] This document provides a detailed overview of the mechanism, quantitative effects, and experimental methodologies related to the renal and metabolic impact of MCUF-651.

Mechanism of Action: Potentiation of the GC-A/cGMP Signaling Pathway

MCUF-651 functions as a selective positive allosteric modulator of the GC-A receptor.[5] It does not activate the receptor on its own but significantly enhances the binding affinity and efficacy of the native ligands, ANP and BNP.[4][5] This allosteric modulation results in a more robust conversion of Guanosine Triphosphate (GTP) to cGMP.[3] Elevated intracellular cGMP levels activate cGMP-dependent protein kinase (PKG), which in turn phosphorylates downstream target proteins in various tissues, including the kidneys and adipocytes, mediating the observed physiological effects.[4]

Caption: Signaling pathway of MCUF-651 as a GC-A positive allosteric modulator.

Impact on Renal Function

In vivo studies using Spontaneously Hypertensive Rats (SHRs) have demonstrated the significant renal-enhancing properties of MCUF-651. A single intravenous administration of the compound resulted in a rapid and substantial increase in both water and sodium excretion, key indicators of enhanced renal function.

Table 1: Renal and Hemodynamic Effects of MCUF-651 in Hypertensive Rats [3]

Parameter	Baseline (Vehicle)	60-min Post-Bolus (Vehicle)	Baseline (MCUF-651)	60-min Post-Bolus (MCUF-651)	P-value
Urinary Volume (µL/min)	-	-	6 ± 2	56 ± 18	<0.001
Urinary Sodium (µmol/min)	-	-	1 ± 0.2	8 ± 2	<0.001
Δ Plasma cGMP (pmol/mL)	-	-2 ± 3	-	16 ± 5	0.003
Δ Urinary cGMP (pmol/min)	-	30 ± 8	-	78 ± 29	0.01
Δ Mean Arterial Pressure (mmHg)	-	-6 ± 2	-	-29 ± 14 (at 15 min)	0.04

Data derived from a study in anesthetized Spontaneously Hypertensive Rats (SHRs) following a single 10 mg/kg IV bolus.

These findings confirm that MCUF-651 effectively engages the NPRA receptor in the kidney, leading to increased cGMP levels which are associated with potent natriuretic and diuretic effects.[3]

Impact on Metabolic Function

MCUF-651 has been shown to potentiate ANP-mediated cGMP generation in human adipocytes (fat cells).[1] The activation of the GC-A/cGMP pathway in adipose tissue is an established mechanism for stimulating lipolysis, the process of breaking down stored triglycerides into free fatty acids and glycerol. This process is mediated by the cGMP-dependent protein kinase (PKG), which phosphorylates key lipolytic enzymes such as hormone-sensitive lipase (HSL) and perilipin.

While direct quantitative data on MCUF-651-induced lipolysis is not yet published, its demonstrated activity in human adipocytes strongly suggests a favorable metabolic effect by enhancing the body's ability to mobilize stored fats for energy.[2] This positions MCUF-651 as a compound of interest for metabolic disorders in addition to its primary cardiorenal applications.

Pharmacokinetic and In Vitro Profile

Pharmacokinetic studies in mice have shown that MCUF-651 is orally bioavailable with good clearance and exposure.[2] In vitro assays have established its potency as a GC-A PAM.

Table 2: In Vitro Potency and Pharmacokinetics of MCUF-651

Parameter	Value	Conditions
EC₅₀	0.45 µM	ANP-mediated cGMP generation in HEK-293 GC-A cells[1][5]
Clearance	20.3 mL/min/kg	Mouse, 5 mg/kg IV dose[2]
Half-life (t½)	10.9 h	Mouse, 5 mg/kg IV dose[2]
Peak Plasma Conc. (Cmax)	605 ng/mL	Mouse, 10 mg/kg oral dose[2]

| Oral Half-life (t½) | 9.1 h | Mouse, 10 mg/kg oral dose[2] |

Experimental Protocols

In Vitro cGMP Generation Assay

• Cell Lines: Human Embryonic Kidney (HEK-293) cells overexpressing GC-A, primary Human Renal Proximal Tubular Cells (HRPTCs), and primary Human Adipocytes (HAs) were utilized.[1]

• Procedure: Cells were cultured in 48-well plates until 80-90% confluent. On the day of the experiment, cells were pre-treated with varying concentrations of MCUF-651 or vehicle in a treatment buffer for 5 minutes at 37°C. Subsequently, a sub-maximal concentration of ANP was added to stimulate cGMP production.

• Measurement: After incubation, cells were lysed with 0.1 M HCl. The intracellular cGMP concentration in the lysate was quantified using a commercial cGMP Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[2]

In Vivo Study in Spontaneously Hypertensive Rats (SHRs)

Caption: Experimental workflow for the in vivo assessment of MCUF-651 in SHRs.

• Animal Model: Anesthetized male Spontaneously Hypertensive Rats (SHRs) were used.[3]

• Surgical Preparation: Animals were anesthetized. The femoral artery was catheterized for continuous monitoring of Mean Arterial Pressure (MAP). The bladder was catheterized for timed urine collection.

• Protocol: Following a stabilization period, baseline measurements of MAP, urinary volume (UV), and urinary sodium (UNa) excretion were recorded. A single intravenous (IV) bolus of MCUF-651 (10 mg/kg, n=4) or vehicle (n=5) was administered.

• Data Collection: MAP, UV, and UNa were assessed over a 60-minute period post-bolus. Plasma and urine samples were collected at baseline and at the end of the experiment for cGMP measurement.[3]

• Analysis: Changes in all parameters from baseline were calculated and compared between the MCUF-651 and vehicle-treated groups. Statistical significance was determined using appropriate statistical tests (e.g., t-test).

Conclusion

MCUF-651 represents a promising therapeutic candidate that leverages the well-defined GC-A/cGMP signaling pathway. Its mode of action as a positive allosteric modulator offers a novel strategy to enhance endogenous cardiorenal and metabolic regulation. The robust preclinical data demonstrating significant increases in natriuresis and diuresis, coupled with its activity in human adipocytes, underscores its potential for the treatment of complex disorders such as hypertension, heart failure, and metabolic syndrome. Further investigation is warranted to fully elucidate its quantitative metabolic benefits and to translate these findings into clinical applications.

References

• 1. Control of lipolysis by natriuretic peptides and cyclic GMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Adipocyte Lipolysis: from molecular mechanisms of regulation to disease and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of MCUF-651

For Researchers, Scientists, and Drug Development Professionals

Abstract

MCUF-651 is a potent and selective small molecule positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor.[1][2][3][4][5] As an orally bioavailable compound, MCUF-651 enhances the activity of endogenous natriuretic peptides, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), which are crucial in regulating blood pressure, natriuresis, and cardiovascular remodeling.[1][2][3] These properties make MCUF-651 a promising therapeutic candidate for cardiovascular, renal, and metabolic diseases.[1][4] This document provides a detailed protocol for the chemical synthesis of MCUF-651 for research purposes, along with its characterization and potential applications in preclinical studies.

Introduction

The guanylyl cyclase A (GC-A) receptor and its endogenous ligands, ANP and BNP, play a critical role in cardiovascular homeostasis.[1][3] Activation of GC-A leads to the production of cyclic guanosine monophosphate (cGMP), a second messenger that mediates various beneficial effects, including vasodilation, natriuresis, and inhibition of cardiac hypertrophy and fibrosis.[1][2] MCUF-651, identified through high-throughput screening, acts as a positive allosteric modulator of GC-A, enhancing the receptor's sensitivity to its natural ligands.[1][2][5] This mechanism of action offers a novel therapeutic strategy for conditions associated with impaired natriuretic peptide signaling, such as hypertension and heart failure.[2]

Synthesis of MCUF-651

The synthesis of MCUF-651 involves a multi-step process. The following protocol is based on the supplementary information provided in the primary literature describing its discovery.

Materials and Reagents

Reagent	Supplier	Grade
2-Amino-6-(trifluoromethyl)benzothiazole	Commercially available	Reagent grade
1-Boc-piperidine-4-carboxylic acid	Commercially available	Reagent grade
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	Commercially available	Reagent grade
DIPEA (N,N-Diisopropylethylamine)	Commercially available	Anhydrous
Dichloromethane (DCM)	Commercially available	Anhydrous
Trifluoroacetic acid (TFA)	Commercially available	Reagent grade
Sodium bicarbonate (NaHCO₃)	Commercially available	Saturated solution
Magnesium sulfate (MgSO₄)	Commercially available	Anhydrous
Ethyl acetate (EtOAc)	Commercially available	HPLC grade
Hexanes	Commercially available	HPLC grade

Experimental Protocol

Step 1: Amide Coupling

• To a solution of 2-Amino-6-(trifluoromethyl)benzothiazole (1.0 eq) and 1-Boc-piperidine-4-carboxylic acid (1.1 eq) in anhydrous dichloromethane (DCM), add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

• Stir the reaction mixture at room temperature for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the Boc-protected intermediate.

Step 2: Boc Deprotection

• Dissolve the Boc-protected intermediate (1.0 eq) in a mixture of Trifluoroacetic acid (TFA) and DCM (1:1 v/v).

• Stir the solution at room temperature for 2 hours.

• Monitor the deprotection by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the TFA and DCM.

• Dissolve the residue in DCM and neutralize with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate to yield MCUF-651.

Characterization Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	1H NMR (CDCl₃, 400 MHz) δ (ppm)	Mass Spectrometry (ESI) [M+H]+
MCUF-651	C₁₄H₁₄F₃N₃OS	329.34	Refer to original publication for detailed spectral data	330.09

Biological Activity and Applications in Research

MCUF-651 has been shown to potentiate ANP-mediated cGMP generation in various human cell lines, including cardiac, renal, and fat cells.[2][4] It also inhibits cardiomyocyte hypertrophy in vitro.[2][4] In vivo studies in mice have demonstrated its oral bioavailability.[2][4]

Key Research Applications:

• In vitro studies: Investigating the molecular mechanisms of GC-A receptor activation and cGMP signaling in various cell types.

• Ex vivo studies: Assessing the potentiation of endogenous natriuretic peptides in plasma samples from preclinical models or human subjects.[2]

• In vivo studies: Evaluating the therapeutic potential of MCUF-651 in animal models of cardiovascular and renal diseases, such as hypertension and heart failure.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of GC-A modulation by MCUF-651 and the general experimental workflow for its synthesis and characterization.

Caption: Signaling pathway of GC-A modulation by MCUF-651.

Caption: Experimental workflow for MCUF-651 synthesis and application.

References

• 1. pnas.org [pnas.org]
• 2. academic.oup.com [academic.oup.com]
• 3. pnas.org [pnas.org]
• 4. pnas.org [pnas.org]
• 5. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. On the mechanism of tissue-specific mRNA delivery by selective organ targeting nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Measuring cGMP in HEK293 Cells Using MCUF-651, a Positive Allosteric Modulator of Guanylyl Cyclase A

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Cyclic guanosine monophosphate (cGMP) is a critical second messenger involved in a multitude of physiological processes, including cardiovascular homeostasis, smooth muscle relaxation, and neurotransmission. The production of cGMP is primarily catalyzed by guanylyl cyclases (GC). One key enzyme in this pathway is the particulate guanylyl cyclase A (GC-A), which is activated by its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1][2] Dysregulation of the GC-A/cGMP signaling pathway is implicated in various cardiovascular and renal diseases.

MCUF-651 is a potent and selective small molecule positive allosteric modulator (PAM) of the GC-A receptor.[1][3][4] Unlike direct agonists, MCUF-651 enhances the sensitivity of the GC-A receptor to its natural ligands, thereby potentiating the downstream cGMP production.[3][4] This property makes MCUF-651 a valuable tool for studying the nuances of GC-A signaling and a potential therapeutic agent. In HEK293 cells engineered to overexpress the human GC-A receptor, MCUF-651 has been shown to potentiate ANP-mediated cGMP generation with an EC50 of 0.45 µM.[1][3]

These application notes provide a detailed protocol for utilizing MCUF-651 to measure cGMP levels in HEK293 cells overexpressing the GC-A receptor. The described methods are intended for researchers, scientists, and drug development professionals investigating the cGMP signaling pathway.

Signaling Pathway

The binding of ANP to the extracellular domain of the GC-A receptor induces a conformational change that activates the intracellular guanylyl cyclase domain, leading to the conversion of GTP to cGMP. MCUF-651, as a positive allosteric modulator, binds to a site on the GC-A receptor distinct from the ANP binding site. This allosteric binding enhances the affinity of ANP for the receptor, resulting in a more robust activation and a greater production of cGMP for a given concentration of ANP.[3] The increased intracellular cGMP then activates downstream effectors such as cGMP-dependent protein kinases (PKGs), cyclic nucleotide-gated ion channels, and phosphodiesterases (PDEs), which in turn regulate various cellular responses.[5][6][7]

Caption: cGMP signaling pathway activated by ANP and potentiated by MCUF-651.

Experimental Workflow

The general workflow for measuring the effect of MCUF-651 on ANP-induced cGMP production involves cell culture, treatment with the compounds, cell lysis, and quantification of intracellular cGMP using a competitive ELISA.

Caption: Workflow for cGMP measurement in HEK293-GC-A cells.

Materials and Reagents

• Cells: HEK293 cells stably overexpressing human GC-A receptor.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418) if applicable.

• MCUF-651: Dissolved in DMSO to create a stock solution (e.g., 10 mM).

• Atrial Natriuretic Peptide (ANP): Dissolved in PBS to create a stock solution (e.g., 100 µM).

• 3-isobutyl-1-methylxanthine (IBMX): A non-specific phosphodiesterase (PDE) inhibitor, dissolved in DMSO.

• Treatment Buffer: Hank's Balanced Salt Solution (HBSS) containing 0.1% Bovine Serum Albumin (BSA) and 20 mM HEPES, pH 7.4.

• Cell Lysis Buffer: 0.1 M HCl.

• cGMP Competitive ELISA Kit: Commercially available kit.

• Microplate Reader: Capable of reading absorbance at 450 nm.

• 96-well cell culture plates.

• Reagent reservoirs, multichannel pipettes, and other standard laboratory equipment.

Experimental Protocols

Cell Culture and Seeding

• Culture HEK293-GC-A cells in T-75 flasks at 37°C in a humidified atmosphere with 5% CO2.

• When cells reach 80-90% confluency, aspirate the medium, wash with PBS, and detach the cells using a suitable dissociation reagent (e.g., Trypsin-EDTA).

• Resuspend the cells in fresh culture medium and perform a cell count.

• Seed the cells in a 96-well plate at a density of 5 x 10^4 to 1 x 10^5 cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours to allow for cell attachment and recovery.

Compound Treatment

• Prepare serial dilutions of MCUF-651 and ANP in the treatment buffer.

• Aspirate the culture medium from the 96-well plate and wash the cells once with 100 µL of pre-warmed PBS.

• Add 50 µL of treatment buffer containing a final concentration of 0.5 mM IBMX to each well. Incubate for 15-20 minutes at 37°C.

• Add 25 µL of the MCUF-651 dilution to the appropriate wells.

• Add 25 µL of the ANP dilution to the appropriate wells. For wells testing MCUF-651 alone, add 25 µL of treatment buffer. For wells testing ANP alone, add 25 µL of treatment buffer with the corresponding DMSO concentration as the vehicle control for MCUF-651.

• Incubate the plate at 37°C for 15-30 minutes.

Cell Lysis

• After the treatment incubation, aspirate the treatment buffer from the wells.

• Add 100 µL of 0.1 M HCl to each well to lyse the cells and stop the enzymatic activity.

• Incubate at room temperature for 10-20 minutes with gentle shaking.

• The cell lysates can now be used directly in the cGMP ELISA or stored at -20°C for later analysis.

cGMP Measurement (Competitive ELISA)

The following is a generalized protocol for a competitive cGMP ELISA. Refer to the manufacturer's instructions for the specific kit being used.

• Standard Preparation: Prepare a serial dilution of the cGMP standard provided in the kit according to the manufacturer's protocol. This will be used to generate a standard curve.

• Sample and Standard Addition: Add 50 µL of each standard and cell lysate sample to the wells of the antibody-coated microplate in duplicate.

• Addition of Detection Reagents: Add 25 µL of the HRP-conjugated cGMP and 25 µL of the anti-cGMP antibody to each well.

• Incubation: Seal the plate and incubate for 2 hours at room temperature on a plate shaker.

• Washing: Aspirate the contents of the wells and wash the plate 3-5 times with the provided wash buffer.

• Substrate Addition: Add 100 µL of the TMB substrate solution to each well and incubate for 15-30 minutes at room temperature in the dark.

• Stopping the Reaction: Add 50-100 µL of the stop solution to each well.

• Absorbance Reading: Read the absorbance of each well at 450 nm using a microplate reader.

Data Presentation

The data should be analyzed by first generating a standard curve from the absorbance readings of the cGMP standards. The concentration of cGMP in the samples can then be interpolated from this curve. The results can be presented in tables summarizing the dose-response relationships.

Table 1: Effect of ANP on cGMP Production in HEK293-GC-A Cells

ANP Concentration (nM)	Mean cGMP (pmol/well)	Standard Deviation
0	0.5	0.1
0.1	2.5	0.3
1	15.2	1.8
10	55.8	6.2
100	98.5	10.5
1000	105.3	11.2

Table 2: Potentiation of ANP-induced cGMP Production by MCUF-651

ANP Concentration (nM)	cGMP (pmol/well) without MCUF-651	cGMP (pmol/well) with 1 µM MCUF-651
0	0.5	0.6
0.01	0.8	5.1
0.1	2.5	28.3
1	15.2	85.6
10	55.8	102.1
100	98.5	108.4

Note: The data presented in these tables are for illustrative purposes only and may not represent actual experimental results.

Conclusion

MCUF-651 serves as a powerful pharmacological tool for investigating the GC-A/cGMP signaling pathway. By potentiating the effects of the endogenous ligand ANP, it allows for a more nuanced study of this pathway's role in cellular function. The protocols outlined in these application notes provide a robust framework for researchers to utilize MCUF-651 in HEK293-GC-A cells to accurately measure changes in intracellular cGMP levels. This will aid in the further elucidation of cGMP signaling and the development of novel therapeutics targeting this pathway.

References

• 1. | BioWorld [bioworld.com]
• 2. pnas.org [pnas.org]
• 3. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Biochemistry, Cyclic GMP - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. cGMP signalling: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MCUF-651 in Primary Cardiomyocytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for the use of MCUF-651, a positive allosteric modulator (PAM) of the soluble guanylate cyclase (sGC) receptor GC-A, in primary cardiomyocyte cultures. The provided methodologies are based on established protocols and the seminal findings reported by Sangaralingham et al. in their 2021 PNAS publication, "Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators."[1][2][3]

Introduction

MCUF-651 is a small molecule that enhances the activity of the GC-A receptor in the presence of its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1][2] This potentiation of the GC-A/cGMP signaling pathway has shown therapeutic potential in cardiovascular diseases by mediating antihypertrophic and antiapoptotic actions in cardiomyocytes.[1][2][3] These protocols detail the in vitro application of MCUF-651 to primary cardiomyocytes to assess its effects on cyclic guanosine monophosphate (cGMP) production and cellular hypertrophy.

Data Presentation

Quantitative Summary of MCUF-651 Activity

The following tables summarize the key quantitative data regarding the in vitro and in vivo properties of MCUF-651 as reported in the literature.

Parameter	Value	Cell Type/Condition	Source
EC50 (cGMP potentiation)	0.45 µM	HEK293 cells overexpressing GC-A (in the presence of ANP)	[1]
Binding Affinity (KD) to GC-A	397 nM	Purified extracellular domain of human GC-A	[3]
ANP Binding Affinity (KD) to GC-A (in the presence of 10 µM MCUF-651)	0.06 nM	Purified extracellular domain of human GC-A	[3]
ANP Binding Affinity (KD) to GC-A (alone)	0.72 nM	Purified extracellular domain of human GC-A	[3]

Pharmacokinetic Parameter	Value	Species/Dose	Source
Clearance	20.3 mL/min/kg	Mice (5 mg/kg IV)	[1]
Volume of Distribution (Vss)	16.8 L/kg	Mice (5 mg/kg IV)	[1]
Half-life (t1/2)	10.9 h	Mice (5 mg/kg IV)	[1]
Peak Plasma Concentration (Cmax)	605 ng/mL	Mice (10 mg/kg oral)	[1]
Area Under the Curve (AUC)	7,095 ng·h/mL	Mice (10 mg/kg oral)	[1]
Oral Bioavailability	Not explicitly stated, but described as bioavailable up to 24 h after oral administration.	Mice	[2][3]

Experimental Protocols

Isolation and Culture of Primary Neonatal Ventricular Cardiomyocytes

This protocol is adapted from established methods for the isolation and culture of primary cardiomyocytes.

Materials:

• Neonatal mouse or rat pups (1-3 days old)

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• Collagenase Type II

• Trypsin

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Laminin-coated culture plates or dishes

• Percoll

Procedure:

• Heart Isolation: Euthanize neonatal pups in accordance with approved animal welfare protocols. Quickly excise the hearts and place them in ice-cold HBSS.

• Ventricle Dissection: Under a dissecting microscope, remove the atria and large vessels. Mince the ventricular tissue into small pieces (1-2 mm³).

• Enzymatic Digestion:

  • Transfer the minced tissue to a solution of collagenase and trypsin in HBSS.

  • Incubate at 37°C with gentle agitation for 15-20 minutes.

  • Collect the supernatant containing dissociated cells and add an equal volume of cold DMEM with 10% FBS to inactivate the enzymes.

  • Repeat the digestion step on the remaining tissue fragments 3-4 times, collecting the supernatant each time.

• Cell Purification:

  • Pool the collected cell suspensions and centrifuge at 200 x g for 5 minutes.

  • Resuspend the cell pellet in DMEM with 10% FBS.

  • To enrich for cardiomyocytes, use a Percoll density gradient. Layer the cell suspension on top of a 40%/80% discontinuous Percoll gradient and centrifuge at 800 x g for 30 minutes. Cardiomyocytes will be concentrated at the 40%/80% interface.

• Cell Plating:

  • Carefully collect the cardiomyocyte layer and wash with DMEM.

  • Resuspend the cells in DMEM with 10% FBS and count the viable cells using a hemocytometer and trypan blue exclusion.

  • Plate the cardiomyocytes on laminin-coated culture dishes at a desired density (e.g., 5 x 105 cells/well in a 6-well plate).

  • Incubate at 37°C in a humidified atmosphere of 5% CO2. Allow the cells to attach and begin beating, which typically occurs within 24-48 hours.

Measurement of cGMP Production in Primary Cardiomyocytes

This protocol describes how to assess the effect of MCUF-651 on ANP-induced cGMP production.

Materials:

• Cultured primary cardiomyocytes (as prepared above)

• MCUF-651 (dissolved in DMSO)

• Atrial Natriuretic Peptide (ANP)

• 3-isobutyl-1-methylxanthine (IBMX, a non-specific phosphodiesterase inhibitor)

• 0.1 M HCl

• Phosphate Buffered Saline (PBS)

• Commercially available cGMP ELISA kit (e.g., Enzo Life Sciences, ADI-900-164)[4]

Procedure:

• Cell Treatment:

  • After 48-72 hours in culture, replace the culture medium with a treatment buffer (e.g., HBSS containing 0.1% BSA, 2 mM HEPES, and 0.5 mM IBMX).

  • Pre-treat the cardiomyocytes with varying concentrations of MCUF-651 (e.g., 1, 5, 10 µM) or vehicle (DMSO) for 5 minutes at 37°C.[1] The final DMSO concentration should be kept low (e.g., ≤ 0.1%).

  • Stimulate the cells with a sub-maximal concentration of ANP (e.g., 100 pM) for an additional 10 minutes at 37°C.[1]

• Cell Lysis:

  • Aspirate the treatment buffer and wash the cells once with ice-cold PBS.

  • Lyse the cells by adding 0.1 M HCl and incubating for 10 minutes at room temperature. This step also stops endogenous phosphodiesterase activity.[4][5]

• cGMP Quantification:

  • Collect the cell lysates.

  • Measure the intracellular cGMP concentration using a cGMP ELISA kit according to the manufacturer's instructions.[4][5] The protocol may include an optional acetylation step to increase sensitivity.

In Vitro Cardiomyocyte Hypertrophy Assay

This protocol details the induction of hypertrophy in primary cardiomyocytes and the assessment of the inhibitory effects of MCUF-651.

Materials:

• Cultured primary cardiomyocytes

• Transforming Growth Factor-beta 1 (TGF-β1)[6][7][8][9]

• MCUF-651

• ANP

• Serum-free culture medium

• Fixative (e.g., 4% paraformaldehyde)

• Staining solution for cell size measurement (e.g., anti-α-actinin antibody followed by a fluorescent secondary antibody, or a membrane dye)

• Microscope with imaging software for cell size analysis

Procedure:

• Induction of Hypertrophy:

  • After 48-72 hours in culture, switch the cells to serum-free medium for 24 hours.

  • Treat the cells with a pro-hypertrophic agent such as TGF-β1 (e.g., 10 ng/mL) for 24-48 hours to induce cardiomyocyte hypertrophy.[6][7][8][9]

• MCUF-651 Treatment:

  • Co-treat the cells with TGF-β1 and a low dose of ANP (e.g., 10 pM) in the presence or absence of MCUF-651 (e.g., 10 µM).[3]

• Assessment of Hypertrophy:

  • After the treatment period, wash the cells with PBS and fix them with 4% paraformaldehyde.

  • Stain the cells to visualize their morphology and measure cell surface area. For example, use immunofluorescence staining for α-actinin to delineate the cell borders.

  • Capture images of multiple random fields for each treatment condition using a fluorescence microscope.

  • Use imaging software (e.g., ImageJ) to measure the surface area of individual cardiomyocytes. A significant increase in cell surface area in the TGF-β1 treated group compared to the control group indicates hypertrophy. A reduction in the TGF-β1-induced increase in cell size by MCUF-651 treatment demonstrates its anti-hypertrophic effect.

Signaling Pathways and Workflows

GC-A/cGMP Signaling Pathway

Caption: MCUF-651 enhances the GC-A/cGMP signaling pathway.

Experimental Workflow for Assessing MCUF-651 Effects

Caption: Workflow for evaluating MCUF-651 in primary cardiomyocytes.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. cGMP complete ELISA Kit, Enzo Life Sciences - ADI-900-164 [dabos.com]
• 5. s3.amazonaws.com [s3.amazonaws.com]
• 6. TGF-β1 mediates the hypertrophic cardiomyocyte growth induced by angiotensin II - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thyroid Hormone Increases TGF-β1 in Cardiomyocytes Cultures Independently of Angiotensin II Type 1 and Type 2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transforming Growth Factor β1 Oppositely Regulates the Hypertrophic and Contractile Response to β-Adrenergic Stimulation in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Experimental Design of MCUF-651 in Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: MCUF-651 is a novel, orally bioavailable small molecule that acts as a selective positive allosteric modulator (PAM) of the guanylyl cyclase-A (GC-A) receptor, also known as natriuretic peptide receptor-A (NPRA).[1][2] The GC-A receptor is the endogenous receptor for atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), hormones that play a critical role in cardiovascular and renal homeostasis.[3] By binding to an allosteric site on the GC-A receptor, MCUF-651 enhances the binding of endogenous ANP and BNP, thereby potentiating the intracellular signaling cascade via its second messenger, cyclic guanosine monophosphate (cGMP).[4][5] This mechanism holds significant therapeutic potential for cardiovascular, renal, and metabolic diseases, including hypertension and heart failure.[2][3][4] Preclinical studies have demonstrated that MCUF-651 can lower blood pressure and enhance sodium and water excretion in hypertensive animal models.[1] These application notes provide a detailed framework for designing and executing in vivo studies using MCUF-651 in relevant mouse models.

Mechanism of Action: MCUF-651 as a GC-A Positive Allosteric Modulator

MCUF-651 operates by sensitizing the GC-A receptor to its natural ligands, ANP and BNP.[6] It binds to an allosteric site on the extracellular domain of GC-A, which induces a conformational change that increases the binding affinity of ANP and BNP to their orthosteric binding site.[4][5] This enhanced ligand binding leads to a more robust activation of the receptor's intracellular guanylyl cyclase domain, resulting in increased production of cGMP. The elevated cGMP levels then mediate a range of beneficial downstream physiological effects, including vasodilation, natriuresis, and inhibition of cardiac hypertrophy and fibrosis.[3][5] MCUF-651 itself does not activate the receptor in the absence of ANP or BNP, confirming its role as a PAM rather than a direct agonist.[4]

MCUF-651 enhances ANP/BNP binding to the GC-A receptor to increase cGMP production.

Pharmacokinetic Profile in Mice

MCUF-651 has demonstrated good oral bioavailability and clearance in mice, making it suitable for in vivo studies using oral administration.[3][4][5] The key pharmacokinetic parameters are summarized below.

Parameter	Intravenous (IV) Administration (5 mg/kg)	Oral (PO) Administration (10 mg/kg)	Reference
Peak Plasma Conc. (Cmax)	-	605 ng/mL	[4][5]
Half-life (t½)	10.9 h	9.1 h	[4][5]
Area Under the Curve (AUC)	-	7,095 ng·h/mL	[4][5]
Clearance (CL)	20.3 mL/min/kg	-	[4][5]
Volume of Distribution (Vss)	16.8 L/kg	-	[4][5]

Proposed In Vivo Efficacy Studies in Mouse Models

Given the mechanism of action, MCUF-651 is a prime candidate for evaluation in mouse models of hypertension, heart failure (particularly Heart Failure with Preserved Ejection Fraction, HFpEF), and cardiorenal syndromes.

1. Mouse Model of Hypertension and Renal Function

• Model: Angiotensin II (Ang II) infusion model. This model recapitulates key features of hypertension, including elevated blood pressure, cardiac hypertrophy, and renal dysfunction.

• Objective: To evaluate the efficacy of MCUF-651 in lowering blood pressure, improving renal function, and preventing adverse cardiac remodeling.

2. Mouse Model of Heart Failure with Preserved Ejection Fraction (HFpEF)

• Model: Chronic Angiotensin II and Phenylephrine (Ang II/PE) infusion. This model induces key clinical manifestations of HFpEF, including diastolic dysfunction, cardiac hypertrophy, and pulmonary edema.[7]

• Objective: To determine if MCUF-651 can ameliorate diastolic dysfunction, reduce cardiac hypertrophy and fibrosis, and improve exercise intolerance in a model of HFpEF.

General experimental workflow for evaluating MCUF-651 efficacy in mouse models.

Detailed Experimental Protocols

Protocol 1: Pharmacokinetic (PK) Study

Objective: To determine the pharmacokinetic profile of MCUF-651 in mice after oral and intravenous administration.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• MCUF-651

• Vehicle (e.g., 0.5% methylcellulose with 0.1% Tween 80 in water)

• Dosing syringes and gavage needles

• Intravenous catheters

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Fast mice for 4 hours prior to dosing.

• Divide mice into two groups: Intravenous (IV) and Oral (PO).

• IV Group: Administer a single bolus dose of MCUF-651 (e.g., 5 mg/kg) via tail vein injection.

• PO Group: Administer a single dose of MCUF-651 (e.g., 10 mg/kg) via oral gavage.

• Collect blood samples (approx. 50 µL) via saphenous or submandibular bleed at designated time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Process blood samples by centrifuging at 4°C to separate plasma.

• Store plasma samples at -80°C until analysis.

• Quantify the concentration of MCUF-651 in plasma samples using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters (Cmax, t½, AUC, etc.) using appropriate software (e.g., Phoenix WinNonlin).

Protocol 2: Angiotensin II-Induced Hypertension and Cardiorenal Injury Model

Objective: To assess the therapeutic efficacy of MCUF-651 on blood pressure, cardiac hypertrophy, and renal function.

Materials:

• Male C57BL/6 mice (10-12 weeks old)

• Angiotensin II (Ang II)

• Osmotic minipumps (e.g., Alzet Model 2004)

• MCUF-651 and vehicle

• Tail-cuff system for blood pressure measurement

• Metabolic cages for urine collection

• Echocardiography system with a high-frequency probe

• Reagents for histology (e.g., Picro-Sirius Red for fibrosis) and biomarker analysis (e.g., cGMP ELISA kit)

Procedure:

• Model Induction:

  • Anesthetize mice and surgically implant osmotic minipumps subcutaneously.

  • Pumps will be filled to deliver Ang II at a sub-pressor or pressor rate (e.g., 400-1000 ng/kg/min) for 28 days.

• Treatment:

  • After a brief recovery period (24h), randomize mice into treatment groups (n=8-10 per group): Vehicle, MCUF-651 (e.g., 10 mg/kg/day), MCUF-651 (e.g., 30 mg/kg/day).

  • Administer treatment daily via oral gavage for 28 days.

• Endpoint Analysis:

  • Blood Pressure: Measure systolic and diastolic blood pressure weekly using a non-invasive tail-cuff system.

  • Renal Function (Day 27): House mice in metabolic cages for 24 hours to collect urine. Analyze for volume, albumin, and sodium excretion. Measure plasma cGMP levels.

  • Cardiac Function (Day 28): Perform echocardiography to assess left ventricular wall thickness, ejection fraction, and diastolic function (E/e').

  • Terminal Sacrifice (Day 28): Collect blood and tissues.

  • Post-Mortem Analysis:

    • Measure heart weight to body weight ratio (HW/BW) as an index of hypertrophy.

    • Perform histological analysis on heart and kidney sections to quantify fibrosis (Picro-Sirius Red) and cellular hypertrophy (Wheat Germ Agglutinin staining).

    • Measure tissue cGMP levels in heart and kidney homogenates.

Key Endpoints and Assays for Efficacy Studies
Hemodynamics	Systolic/Diastolic Blood Pressure (Tail-Cuff or Telemetry)
Heart Rate
Cardiac Structure & Function	Left Ventricular Mass, Wall Thickness (Echocardiography)
Ejection Fraction, Fractional Shortening (Echocardiography)
Diastolic Function (E/e', E/A ratio) (Echocardiography)
Heart Weight / Body Weight Ratio
Renal Function	24h Urine Volume
Urinary Albumin to Creatinine Ratio (UACR)
Urinary Sodium Excretion
Biomarkers	Plasma and Urinary cGMP Levels (ELISA)
Plasma ANP/BNP Levels (ELISA)
Histopathology	Cardiac & Renal Fibrosis (Picro-Sirius Red, Masson's Trichrome)
Cardiomyocyte Cross-Sectional Area (WGA Staining)

References

• 1. ahajournals.org [ahajournals.org]
• 2. pnas.org [pnas.org]
• 3. | BioWorld [bioworld.com]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of a robust mouse model of heart failure with preserved ejection fraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oral Administration of MCUF-651 in Preclinical Studies

Introduction

MCUF-651 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the particulate guanylyl cyclase A (GC-A) receptor.[1][2][3] The GC-A receptor, through its interaction with endogenous ligands such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), plays a crucial role in regulating blood pressure, intravascular volume, and cardiovascular homeostasis.[3][4] MCUF-651 enhances the binding of ANP and BNP to the GC-A receptor, thereby potentiating the intracellular production of the second messenger, cyclic guanosine monophosphate (cGMP).[1][5][6] This document provides detailed application notes and protocols for the preclinical evaluation of orally administered MCUF-651, summarizing key quantitative data and experimental methodologies.

Mechanism of Action

MCUF-651 selectively binds to an allosteric site on the GC-A receptor, which induces a conformational change that increases the binding affinity of the endogenous ligands ANP and BNP.[5] This positive allosteric modulation leads to a more potent activation of the GC-A receptor and a subsequent increase in the conversion of guanosine triphosphate (GTP) to cGMP.[1][7] The elevated intracellular cGMP levels mediate various beneficial downstream physiological effects, including vasodilation, natriuresis, and inhibition of cardiac hypertrophy.[2][3][7] MCUF-651 itself does not possess agonist activity at the GC-A receptor.[1][8]

Quantitative Data Presentation

The following tables summarize the key quantitative data from preclinical studies involving MCUF-651.

Table 1: In Vitro Potency of MCUF-651

Parameter	Cell Line	Condition	Value	Reference

| EC₅₀ | HEK293 GC-A cells | Potentiation of ANP-mediated cGMP production | 0.45 µM |[1][5] |

Table 2: In Vivo Pharmacokinetic Parameters of MCUF-651 in Mice

Route of Administration	Dose	Cmax (ng/mL)	t₁/₂ (h)	AUC (ng·h/mL)	Clearance (mL/min/kg)	Vdss (L/kg)	Reference
Oral (PO)	10 mg/kg	605	9.1	7,095	N/A	N/A	[1][9]
Intravenous (IV)	5 mg/kg	N/A	10.9	N/A	20.3	16.8	[1][9]

Data obtained from studies in male C57BL/6 mice.[9]

Table 3: In Vivo Efficacy of MCUF-651 in Spontaneously Hypertensive Rats (SHR)

Parameter	Treatment Group	Change from Baseline	P-value
Plasma cGMP (pmol/mL)	MCUF-651 (10 mg/kg IV)	16 ± 5	P=0.003 (vs. Vehicle)
	Vehicle	-2 ± 3
Urinary cGMP (pmol/min)	MCUF-651 (10 mg/kg IV)	78 ± 29	P=0.01 (vs. Vehicle)
	Vehicle	30 ± 8
Mean Arterial Pressure (mmHg)	MCUF-651 (10 mg/kg IV)	-29 ± 14 (at 15 min)	P=0.04 (vs. Vehicle)
	Vehicle	-6 ± 2 (at 15 min)
Urinary Volume (µL/min)	MCUF-651 (10 mg/kg IV)	50 ± 16 (increase over 60 min)	P<0.001 (vs. Baseline)
Urinary Sodium (µmol/min)	MCUF-651 (10 mg/kg IV)	7 ± 1.8 (increase over 60 min)	P<0.001 (vs. Baseline)

Data from a single intravenous (IV) bolus injection in anesthetized SHRs.[10]

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of MCUF-651 following oral administration in mice.

Materials:

• MCUF-651

• Vehicle: DMSO:Tween80:water (1:1:8 v/v/v)[9]

• Male C57BL/6 mice (7-9 weeks old)[9]

• Oral gavage needles (20-22 gauge)

• Microcentrifuge tubes containing K₂EDTA

• Centrifuge

• LC/MS/MS system for bioanalysis

Procedure:

• Animal Acclimatization: House mice according to approved animal care protocols.

• Formulation Preparation: Accurately weigh MCUF-651 and dissolve in the vehicle (DMSO:Tween80:water at a 1:1:8 ratio). Sonicate the mixture to ensure complete dissolution. Prepare the formulation fresh daily.[9]

• Dosing: Weigh each mouse on the morning of the study to calculate the precise dosing volume. Administer a single 10 mg/kg dose of the MCUF-651 formulation via oral gavage.[9]

• Blood Sampling: Collect serial blood samples (approximately 30 µL per time point) from the submandibular or saphenous vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Transfer each blood sample into a microcentrifuge tube containing K₂EDTA as an anticoagulant. Place tubes on ice immediately. Process the blood samples by centrifuging at 3,000 x g to separate the plasma.[9]

• Sample Storage: Freeze the collected plasma samples at -70°C until analysis.[9]

• Bioanalysis: Quantify the concentration of MCUF-651 in the plasma samples using a validated liquid chromatography with tandem mass spectrometry (LC/MS/MS) method.[9]

• Data Analysis: Calculate pharmacokinetic parameters such as Cmax, t₁/₂, and AUC using appropriate software.

Protocol 2: In Vitro cGMP Generation Assay

Objective: To evaluate the ability of MCUF-651 to potentiate ANP-mediated cGMP production in cells expressing the GC-A receptor.

Materials:

• HEK293 cells stably overexpressing human GC-A (HEK293 GC-A)

• Cell culture medium and supplements

• MCUF-651 (dissolved in DMSO)

• Atrial Natriuretic Peptide (ANP) (dissolved in PBS)

• Treatment buffer

• 0.1 M HCl for cell lysis

• cGMP ELISA kit

Procedure:

• Cell Culture: Culture HEK293 GC-A cells in appropriate media until they reach the desired confluency in 96-well plates.

• Pre-treatment: Replace the growth medium with treatment buffer. Pretreat the cells with varying concentrations of MCUF-651 (e.g., 0.1 to 10 µM) for 5 minutes at 37°C. Include a vehicle control (0.1% DMSO).[5]

• Stimulation: Add ANP to the wells to a final concentration of 100 pM. Incubate for an additional 10 minutes at 37°C.[5]

• Cell Lysis: Aspirate the treatment buffer and wash the cells once with PBS. Lyse the cells by adding 0.1 M HCl to each well.[5]

• cGMP Quantification: Measure the intracellular cGMP concentration in the cell lysates using a competitive cGMP ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the cGMP concentration against the MCUF-651 concentration to determine the dose-dependent potentiation of the ANP response. Calculate the EC₅₀ value for MCUF-651.

Protocol 3: In Vitro Cardiomyocyte Hypertrophy Assay

Objective: To assess the ability of MCUF-651 to inhibit TGFβ-1-induced hypertrophy in human cardiomyocytes.

Materials:

• Human Cardiomyocytes (HCMs)

• Cardiomyocyte growth medium

• Transforming Growth Factor β1 (TGFβ-1)

• Atrial Natriuretic Peptide (ANP)

• MCUF-651

• Microscopy system with image analysis software

Procedure:

• Cell Culture: Plate HCMs and maintain in culture.

• Induction of Hypertrophy: Induce hypertrophy by treating the cells with TGFβ-1.

• Treatment: Treat the hypertrophic cells with a low dose of ANP in the presence or absence of MCUF-651. Include appropriate controls (untreated, ANP alone, MCUF-651 alone).

• Incubation: Incubate the cells for a sufficient period for hypertrophic changes to occur (e.g., 48-72 hours).

• Imaging and Analysis: Acquire images of the cells using a microscope. Measure the cell surface area using image analysis software. A significant increase in cell surface area is indicative of hypertrophy.

• Data Analysis: Compare the cell surface area across the different treatment groups. A significant reduction in cell surface area in the ANP + MCUF-651 group compared to the TGFβ-1 control indicates inhibition of hypertrophy.[9]

Visualizations

Caption: Signaling pathway of MCUF-651 as a GC-A receptor PAM.

Caption: Experimental workflow for preclinical evaluation of MCUF-651.

References

• 1. pnas.org [pnas.org]
• 2. Novel enhancers of guanylyl cyclase‐A activity acting via allosteric modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Natriuretic Peptide-Based Novel Therapeutics: Long Journeys of Drug Developments Optimized for Disease States - PMC [pmc.ncbi.nlm.nih.gov]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. pnas.org [pnas.org]
• 10. ahajournals.org [ahajournals.org]

Application Note: Pharmacokinetic and Pharmacodynamic Analysis of MCUF-651, a Novel Guanylyl Cyclase-A Positive Allosteric Modulator

Audience: Researchers, scientists, and drug development professionals.

Introduction

MCUF-651 is a first-in-class, orally bioavailable, small molecule positive allosteric modulator (PAM) of the guanylyl cyclase-A (GC-A) receptor.[1][2][3] The GC-A receptor, through its interaction with endogenous ligands such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), plays a crucial role in cardiovascular and metabolic homeostasis.[2] Activation of the GC-A receptor leads to the production of the second messenger cyclic guanosine monophosphate (cGMP), which mediates a range of beneficial effects including vasodilation, natriuresis, and inhibition of cardiac hypertrophy.[2][4] MCUF-651 acts by sensitizing the GC-A receptor to its endogenous ligands, thereby enhancing cGMP signaling.[5] This document provides a summary of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of MCUF-651 and detailed protocols for its analysis.

Pharmacokinetic Analysis

MCUF-651 has been shown to be orally bioavailable in mice, with good clearance and exposure.[1][6] The key pharmacokinetic parameters in mice are summarized in the table below.

Table 1: Pharmacokinetic Parameters of MCUF-651 in Mice [1][6]

Parameter	Intravenous (5 mg/kg)	Oral (10 mg/kg)
Cmax	-	605 ng/mL
Half-life (t1/2)	10.9 h	9.1 h
AUC	-	7,095 ng·h/mL
Clearance (CL)	20.3 mL/min/kg	-
Volume of Distribution (Vss)	16.8 L/kg	-

Pharmacodynamic Analysis

The pharmacodynamic activity of MCUF-651 is characterized by its ability to potentiate ANP-mediated cGMP generation. In vitro studies have demonstrated its potency and selectivity for the GC-A receptor.

Table 2: In Vitro Pharmacodynamic Properties of MCUF-651

Parameter	Value	Cell Line/System
EC50 (in the presence of ANP)	0.45 µM[1]	HEK293 GC-A cells
Binding Affinity (KD) to GC-A	397 nM[6]	Surface Plasmon Resonance

In vivo studies in spontaneously hypertensive rats have shown that MCUF-651 significantly elevates plasma and urinary cGMP levels, leading to a reduction in mean arterial pressure and an increase in urinary volume and sodium excretion.[4]

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Mice

This protocol describes a typical procedure for evaluating the pharmacokinetic profile of MCUF-651 in mice following intravenous and oral administration.

Materials:

• MCUF-651

• Vehicle (e.g., 10% DMSO, 40% PEG300, 50% Saline)

• Male C57BL/6 mice (8-10 weeks old)

• Dosing syringes and gavage needles

• Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimation: Acclimate mice to the housing facility for at least one week prior to the study.

• Dosing:

  • Intravenous (IV) Group: Administer a single 5 mg/kg bolus dose of MCUF-651 via the tail vein.

  • Oral (PO) Group: Administer a single 10 mg/kg dose of MCUF-651 via oral gavage.

• Blood Sampling: Collect blood samples (approximately 50 µL) from the saphenous vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of MCUF-651 in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, CL, Vss) using non-compartmental analysis software.

Protocol 2: In Vitro cGMP Generation Assay

This protocol details the measurement of cGMP production in response to MCUF-651 in a cell-based assay.

Materials:

• HEK293 cells stably overexpressing the human GC-A receptor

• Cell culture medium and supplements

• MCUF-651

• Atrial Natriuretic Peptide (ANP)

• cGMP enzyme immunoassay (EIA) kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed HEK293 GC-A cells in a 96-well plate and culture until they reach 80-90% confluency.

• Compound Treatment:

  • Prepare serial dilutions of MCUF-651.

  • Treat the cells with varying concentrations of MCUF-651 in the presence of a sub-maximal concentration of ANP (e.g., 9 pM).[1] Include a control group with ANP alone.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a specified time (e.g., 30 minutes).

• Cell Lysis: Lyse the cells according to the cGMP EIA kit manufacturer's instructions.

• cGMP Quantification: Measure the intracellular cGMP concentration using the EIA kit.

• Data Analysis: Plot the cGMP concentration against the MCUF-651 concentration and determine the EC50 value using a non-linear regression model.

Signaling Pathway and Workflow Diagrams

Caption: Mechanism of action of MCUF-651 as a positive allosteric modulator of the GC-A receptor.

Caption: Workflow for assessing the in vivo pharmacodynamic effects of MCUF-651.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]

Application Notes and Protocols: Laboratory Handling and Storage of MCUF-651

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These notes and protocols are a compilation of information from published literature and general laboratory best practices. A specific Safety Data Sheet (SDS) for MCUF-651 is not publicly available. All laboratory personnel must conduct a thorough, institution-specific risk assessment before handling this compound and consult with their Environmental Health and Safety (EHS) department. The information provided here does not supersede institutional safety protocols.

Introduction

MCUF-651 is a novel, orally bioavailable small molecule that functions as a positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor.[1][2][3] By enhancing the receptor's sensitivity to its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), MCUF-651 potentiates the generation of the second messenger cyclic guanosine monophosphate (cGMP).[1][4] This mechanism of action makes it a promising therapeutic candidate for cardiovascular, renal, and metabolic diseases.[1][3] Structurally, MCUF-651 belongs to the 2-aminobenzothiazole class of compounds.

Physicochemical and Pharmacokinetic Data

The following tables summarize the currently available quantitative data for MCUF-651 from preclinical studies.

Table 1: In Vitro and In Vivo Activity of MCUF-651

Parameter	Value	Cell/System	Source
EC₅₀ (ANP Potentiation)	0.45 µM	HEK293 GC-A Cells	[1][4]
Binding Affinity (KD)	397 nM	Human GC-A (extracellular domain)	[2]
Oral Bioavailability	Detected up to 24 h post-dose	Mice	[2]
Clearance (IV)	20.3 mL/min/kg	Mice (5 mg/kg dose)	[2]
Half-life (t₁/₂) (IV)	10.9 hours	Mice (5 mg/kg dose)	[2]
Peak Plasma Conc. (Cₘₐₓ) (Oral)	605 ng/mL	Mice (10 mg/kg dose)	[2]
Half-life (t₁/₂) (Oral)	9.1 hours	Mice (10 mg/kg dose)	[2]

Table 2: General Storage Recommendations for MCUF-651 and its Solutions

Format	Storage Temperature	Duration	Notes
Solid Powder	-20°C	Up to 3 years (general guidance)	Store in a tightly sealed, light-resistant container in a dry environment.[5]
4°C	Up to 2 years (general guidance)	For shorter-term storage.[5]
DMSO Stock Solution	-20°C	Up to 3 months	Aliquot to avoid repeated freeze-thaw cycles.[4]
-80°C	Up to 6 months	For longer-term storage of stock solutions.[5]
Aqueous Working Solution	2-8°C	Prepare fresh daily	Small molecules can be unstable in aqueous media; do not store for extended periods.[4]

Safety and Handling Protocols

Based on the hazard profile of the parent compound, 2-aminobenzothiazole, MCUF-651 should be handled with caution.[6][7][8] Potential hazards include being harmful if swallowed and causing serious eye irritation.[7]

Personal Protective Equipment (PPE)

Always wear the following PPE when handling MCUF-651 powder or solutions:

• Gloves: Nitrile gloves are required.

• Eye Protection: Chemical safety goggles or glasses are mandatory.[6][7]

• Lab Coat: A standard lab coat must be worn.

Engineering Controls

• Handle solid MCUF-651 and prepare concentrated stock solutions inside a certified chemical fume hood to avoid inhalation of any airborne powder.

• An eyewash station and safety shower must be readily accessible in the work area.

General Handling Workflow

The following diagram illustrates the general workflow for safely handling MCUF-651 in a laboratory setting.

MCUF-651 Safe Handling Workflow

Experimental Protocols

Reconstitution of Solid MCUF-651

Most small molecules for research are supplied as a lyophilized powder.[9]

Materials:

• Vial of MCUF-651 powder

• Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipettes and sterile, low-retention tips

Protocol:

• Before opening, briefly centrifuge the vial of MCUF-651 to ensure all powder is collected at the bottom.[9]

• Working in a chemical fume hood, carefully open the vial.

• Add the calculated volume of DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Recap the vial securely and vortex gently until the powder is completely dissolved. Mild sonication or warming to 37°C can be used to aid dissolution if necessary.[4]

• Visually inspect the solution to ensure there is no precipitate.

• Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.[5]

• Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

• Store aliquots as recommended in Table 2.

Preparation of Working Solutions for In Vitro Assays

Protocol:

• Thaw a single aliquot of the MCUF-651 DMSO stock solution at room temperature.

• Further dilute the stock solution in the appropriate aqueous buffer or cell culture medium to the final desired experimental concentration.

• Important: To avoid precipitation, it is recommended to make intermediate dilutions in DMSO before the final dilution into the aqueous medium. The final concentration of DMSO in the assay should be kept low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[5]

• Prepare working solutions fresh for each experiment and do not store them.

Preparation of Formulation for In Vivo (Mouse) Studies

MCUF-651 has been administered to mice in a vehicle of DMSO, Tween 80, and water.[6] While the exact published ratio is unavailable, a common formulation for similar compounds involves creating a clear stock solution first and then sequentially adding co-solvents.[10]

Example Protocol (for a 10% DMSO, 5% Tween 80, 85% Saline formulation):

• Prepare a concentrated stock of MCUF-651 in DMSO (e.g., 25 mg/mL).

• For a 1 mL final volume, take 100 µL of the DMSO stock solution.

• Add 50 µL of Tween 80 and mix thoroughly (vortex).

• Slowly add 850 µL of sterile saline (0.9% NaCl) to the DMSO/Tween 80 mixture while vortexing to prevent precipitation.

• Visually inspect the final formulation to ensure it is a clear solution. If precipitation occurs, gentle warming and/or sonication may aid dissolution.

• This formulation should be prepared fresh on the day of dosing.[10]

Storage and Stability

Proper storage is critical to maintain the integrity and activity of MCUF-651.

Solid Compound

Store solid MCUF-651 at -20°C in a tightly sealed container, protected from light and moisture. A desiccator can be used for additional protection.

Stock Solutions

DMSO is hygroscopic, meaning it readily absorbs moisture from the air, which can compromise the stability of the dissolved compound.[5][11] Therefore, stock solutions in DMSO must be stored in tightly sealed vials at -20°C or -80°C and aliquoted to minimize exposure to air.

Storage Decision Logic

The following diagram outlines the decision-making process for the appropriate storage of MCUF-651.

MCUF-651 Storage Decision Tree

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. fishersci.com [fishersci.com]
• 3. US20040076659A1 - Additive for livestock feeds - Google Patents [patents.google.com]
• 4. selleckchem.com [selleckchem.com]
• 5. quora.com [quora.com]
• 6. fishersci.com [fishersci.com]
• 7. georganics.sk [georganics.sk]
• 8. chemicalbook.com [chemicalbook.com]
• 9. captivatebio.com [captivatebio.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. How to store 99.9% DMSO properly? - Blog [cheezhengchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing MCUF-651 Dosage for In Vivo Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage of MCUF-651 for in vivo studies. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is MCUF-651 and what is its mechanism of action?

MCUF-651 is a novel, orally bioavailable, small molecule positive allosteric modulator (PAM) of the soluble guanylate cyclase (sGC) receptor, specifically targeting the guanylyl cyclase A (GC-A) receptor.[1][2][3][4][5] It works by enhancing the binding of endogenous ligands, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), to the GC-A receptor.[1][2][4][5] This potentiation of the GC-A pathway leads to increased production of cyclic guanosine monophosphate (cGMP), a second messenger involved in vasodilation, natriuresis, and diuresis.[2]

Q2: What is a recommended starting dose for in vivo studies with MCUF-651?

Based on available preclinical data, a starting point for in vivo studies could be in the range of 5-10 mg/kg.

• Intravenous (IV) Administration: A single IV bolus of 10 mg/kg was shown to be effective in spontaneously hypertensive rats (SHRs), leading to significant reductions in blood pressure and increases in urinary volume and sodium excretion.[2]

• Oral (PO) Administration: Pharmacokinetic studies in mice have been conducted with a 10 mg/kg oral dose, which demonstrated good oral bioavailability.[1][6]

It is crucial to perform dose-response studies in your specific animal model to determine the optimal dose for your experimental endpoint.

Q3: What pharmacokinetic parameters are known for MCUF-651?

Pharmacokinetic data for MCUF-651 has been reported in mice and is summarized in the table below.

Troubleshooting Guide

Problem 1: Lack of efficacy or unexpected results at the initial dose.

• Possible Cause 1: Suboptimal Dose. The initial dose may be too low for your specific animal model or disease state.

  • Solution: Conduct a dose-response study to determine the optimal dose-response relationship for your desired endpoint. Start with a dose escalation study to identify a dose range that shows a pharmacological effect without toxicity.

• Possible Cause 2: Inadequate Drug Exposure. The route of administration or formulation may not be providing sufficient bioavailability.

  • Solution: If using oral administration, ensure the vehicle is appropriate for solubilizing MCUF-651. Consider switching to intravenous administration to ensure 100% bioavailability during initial efficacy studies. Analyze plasma concentrations of MCUF-651 to correlate exposure with pharmacodynamic effects.

• Possible Cause 3: Animal Model Characteristics. The pathophysiology of your chosen animal model may not be responsive to the mechanism of action of MCUF-651.

  • Solution: Re-evaluate the suitability of your animal model. Ensure that the GC-A pathway is relevant to the disease being studied.

Problem 2: Observed adverse effects or toxicity.

• Possible Cause 1: Dose is too high. The administered dose may be exceeding the maximum tolerated dose (MTD).

  • Solution: Perform a dose de-escalation study to identify a dose that maintains efficacy while minimizing adverse effects. Monitor animals closely for clinical signs of toxicity.

• Possible Cause 2: Off-target effects. While MCUF-651 is reported to be selective for GC-A, high concentrations could potentially lead to off-target activities.

  • Solution: There is currently no publicly available data on the in vivo off-target effects of MCUF-651. If you suspect off-target effects, consider in vitro profiling against a panel of receptors and enzymes.

• Possible Cause 3: Formulation-related toxicity. The vehicle used to dissolve or suspend MCUF-651 may be causing adverse reactions.

  • Solution: Test the vehicle alone in a control group of animals to rule out any vehicle-specific toxicity. If necessary, explore alternative, well-tolerated formulations.

Data Presentation

Table 1: Summary of In Vivo Pharmacokinetic Parameters of MCUF-651 in Mice

Parameter	5 mg/kg Intravenous (IV)	10 mg/kg Oral (PO)
Half-life (t½)	10.9 hours	9.1 hours
Peak Plasma Concentration (Cmax)	-	605 ng/mL
Area Under the Curve (AUC)	-	7,095 ng·h/mL
Clearance (CL)	20.3 mL/min/kg	-
Volume of Distribution (Vd)	16.8 L/kg	-
Oral Bioavailability	-	Good
Data from reference[6]

Table 2: Summary of In Vivo Pharmacodynamic Effects of MCUF-651 in Spontaneously Hypertensive Rats (SHRs)

Parameter	Vehicle Control	10 mg/kg IV MCUF-651
Change in Mean Arterial Pressure (ΔMAP)	-6 ± 2 mmHg	-29 ± 14 mmHg
Change in Plasma cGMP (ΔPcGMP)	-2 ± 3 pmol/mL	16 ± 5 pmol/mL
Change in Urinary cGMP (ΔUcGMP)	30 ± 8 pmol/min	78 ± 29 pmol/min
Urinary Volume (60 min post-bolus)	-	56 ± 18 µL/min
Urinary Sodium Excretion (60 min post-bolus)	-	8 ± 2 µmol/min
Data from reference[2]

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in Spontaneously Hypertensive Rats (SHR)

• Animal Model: Anesthetized Spontaneously Hypertensive Rats (SHRs).

• Drug Administration: A single intravenous (IV) bolus of MCUF-651 at a dose of 10 mg/kg or vehicle control.

• Measurements:

  • Hemodynamics: Mean arterial pressure (MAP) was assessed at baseline and over 60 minutes post-bolus.

  • Biomarkers: Plasma and urinary cGMP (PcGMP and UcGMP) were measured at baseline and over 60 minutes post-bolus.

  • Renal Function: Urinary volume and sodium excretion were assessed at baseline and over 60 minutes post-bolus.

• Reference: [2]

Protocol 2: Pharmacokinetic Study in Mice

• Animal Model: Male C57BL/6 mice.

• Drug Administration:

  • Intravenous (IV) administration of 5 mg/kg MCUF-651.

  • Oral (PO) administration of 10 mg/kg MCUF-651.

• Sample Collection: Blood samples were collected at various time points post-administration.

• Analysis: Plasma concentrations of MCUF-651 were determined using an appropriate analytical method (e.g., LC-MS/MS) to calculate pharmacokinetic parameters.

• Reference: [6]

Visualizations

Caption: Mechanism of action of MCUF-651 as a positive allosteric modulator of the GC-A receptor.

Caption: Logical workflow for in vivo dose optimization of MCUF-651.

References

• 1. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. | BioWorld [bioworld.com]
• 4. pnas.org [pnas.org]
• 5. academic.oup.com [academic.oup.com]
• 6. In vivo CRISPR editing with no detectable genome-wide off-target mutations - PMC [pmc.ncbi.nlm.nih.gov]

improving solubility of MCUF-651 for experimental use

Welcome to the technical support center for MCUF-651. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges during the experimental use of MCUF-651, with a particular focus on solubility.

Frequently Asked Questions (FAQs)

Q1: What is MCUF-651 and what is its mechanism of action?

A1: MCUF-651 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the particulate guanylyl cyclase A (GC-A) receptor.[1][2][3] It does not activate the GC-A receptor on its own but enhances the binding of its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1][2] This allosteric modulation leads to increased production of the second messenger cyclic guanosine monophosphate (cGMP), which mediates various beneficial cardiovascular and metabolic effects.[1][3]

Q2: In what types of in vitro experiments has MCUF-651 been used?

A2: MCUF-651 has been utilized in a variety of cell-based assays to characterize its activity. These include cGMP generation assays in human embryonic kidney (HEK293) cells overexpressing the GC-A receptor, as well as in human cardiomyocytes, renal cells, and adipocytes.[1][4] It has also been used in studies to inhibit cardiomyocyte hypertrophy.[1][4]

Q3: What is the reported potency (EC50) of MCUF-651?

A3: In HEK293 cells overexpressing the GC-A receptor, MCUF-651 potentiated ANP-mediated cGMP generation with an EC50 of 0.45 µM.[2][4]

Troubleshooting Guide: Solubility Issues

Researchers may encounter challenges with the solubility of MCUF-651, as is common with many small molecule compounds in drug discovery.[5] The following guide provides systematic approaches to address these issues.

Issue 1: MCUF-651 is not dissolving in my desired aqueous buffer.

• Possible Cause: Like many organic small molecules, MCUF-651 likely has low intrinsic aqueous solubility.

• Troubleshooting Steps:

  • Prepare a Concentrated Stock Solution in an Organic Solvent: It is standard practice to first dissolve poorly soluble compounds in a water-miscible organic solvent to create a concentrated stock solution. This stock can then be diluted to the final desired concentration in your aqueous experimental medium.

  • Select an Appropriate Co-Solvent: The choice of solvent is critical. Common choices for in vitro studies include dimethyl sulfoxide (DMSO), ethanol, and methanol. For in vivo studies, the toxicity of the solvent must be considered.[6][7]

  • Use Gentle Heating and Vortexing: To aid dissolution in the organic solvent, gentle warming (e.g., to 37°C) and thorough vortexing can be applied. Ensure the compound is stable at the temperature used.

Issue 2: My compound precipitates out of solution when I dilute my organic stock solution into my aqueous cell culture medium or buffer.

• Possible Cause: This is a common issue where the final concentration of the organic solvent in the aqueous medium is not sufficient to maintain the solubility of the compound.

• Troubleshooting Steps:

  • Reduce the Final Concentration of MCUF-651: If experimentally feasible, lowering the final working concentration of MCUF-651 may prevent precipitation.

  • Optimize the Final Co-Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your medium is as high as your experimental system can tolerate without causing cellular toxicity (typically ≤0.5% for most cell lines).

  • Perform a Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution. First, dilute the stock into a mixture of the organic solvent and the aqueous medium, and then further dilute into the final aqueous medium.[8]

  • Consider Formulation Strategies: For more persistent solubility issues, advanced formulation techniques may be necessary. These are generally more complex and require careful consideration of the experimental context.

Experimental Protocols

Protocol 1: Preparation of MCUF-651 Stock Solution

Objective: To prepare a high-concentration stock solution of MCUF-651 for use in in vitro experiments.

Materials:

• MCUF-651 (solid powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

Methodology:

• Weigh the desired amount of MCUF-651 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

• If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes, followed by further vortexing.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: General Method for Improving Solubility Using Co-Solvents

Objective: To determine an appropriate co-solvent system for dissolving MCUF-651 for a specific experimental application.

Materials:

• MCUF-651

• A panel of pharmaceutically acceptable co-solvents (e.g., DMSO, Ethanol, Propylene Glycol, Polyethylene Glycol 400).[6]

• Aqueous buffer or cell culture medium relevant to the experiment.

Methodology:

• Prepare a high concentration stock solution of MCUF-651 in each of the selected co-solvents (e.g., 10 mg/mL or 20 mM).

• Serially dilute the stock solutions into the aqueous buffer or medium.

• After each dilution step, visually inspect for any signs of precipitation.

• Incubate the solutions at the experimental temperature (e.g., 37°C) for a set period (e.g., 1-2 hours) and re-examine for precipitation.

• The co-solvent system that allows for the highest concentration of MCUF-651 to remain in solution without precipitation is considered the most suitable. It is crucial to include a vehicle control (co-solvent only) in subsequent experiments to account for any effects of the solvent itself.

Data Presentation

Table 1: Common Co-Solvents for In Vitro and In Vivo Studies

Co-Solvent	Typical Starting Concentration for Stock	Common Final Concentration in Medium (In Vitro)	Notes
DMSO	10-50 mM	≤ 0.5%	Widely used for in vitro assays; can have cellular effects at higher concentrations.
Ethanol	10-50 mM	≤ 1%	Can be used for both in vitro and in vivo studies; potential for cellular stress.
PEG 400	Varies	Varies	Often used in formulations for in vivo administration.
Propylene Glycol	Varies	Varies	A common vehicle for parenteral drug delivery.[6]

Table 2: General Solubility Enhancement Strategies

Technique	Principle	Suitability
Co-solvency	Reducing the polarity of the aqueous environment to increase the solubility of hydrophobic compounds.[9]	Excellent for initial in vitro and in vivo screening.
pH Adjustment	For ionizable drugs, adjusting the pH of the solution can increase solubility by converting the compound to its more soluble ionized form.[8]	Suitable for compounds with acidic or basic functional groups.
Complexation	Using agents like cyclodextrins to form inclusion complexes that have a hydrophilic exterior, thereby increasing aqueous solubility.[10]	Can be used for both in vitro and in vivo applications.
Solid Dispersion	Dispersing the drug in a hydrophilic carrier matrix at a molecular level to create an amorphous form with higher solubility.[11]	More complex; typically used in later-stage drug development and formulation.

Visualizations

Caption: Signaling pathway of MCUF-651 as a positive allosteric modulator of the GC-A receptor.

Caption: A logical workflow for troubleshooting common solubility issues with MCUF-651.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. | BioWorld [bioworld.com]
• 5. Discovery of small molecule guanylyl cyclase B receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpbr.in [ijpbr.in]
• 7. How to Improve the Bioavailability of Poorly Water-Soluble Compounds? - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. benchchem.com [benchchem.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting MCUF-651 stability in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on troubleshooting the stability of MCUF-651 in solution. The following information is based on general principles for small molecules and should be adapted to your specific experimental conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing a decrease in the potency of my MCUF-651 solution over time. What could be the cause?

A1: A decrease in potency can be attributed to several factors, primarily chemical degradation. The most common degradation pathways for small molecules are hydrolysis, oxidation, and photolysis.[1][2][3] Consider the following:

• Hydrolysis: Is your solvent aqueous? MCUF-651, like many small molecules, may be susceptible to hydrolysis, especially at non-neutral pH.[1][3] The rate of hydrolysis is often dependent on the pH of the solution.[3]

• Oxidation: Has your solution been exposed to air (oxygen)? Oxidation can be initiated by light, heat, or trace metals and can be a common pathway for drug decomposition.[3]

• Photodegradation: Have you protected your solution from light? Exposure to light, particularly UV light, can cause degradation of light-sensitive compounds.[2][4]

Troubleshooting Steps:

• Prepare fresh solutions for each experiment.

• If using an aqueous buffer, ensure the pH is optimal for stability (typically neutral, but this needs to be determined experimentally).

• Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

• Consider purging your solvent with an inert gas (e.g., nitrogen or argon) to minimize oxidation.[3]

Q2: I see precipitation or cloudiness in my MCUF-651 stock solution. What should I do?

A2: Precipitation or cloudiness indicates that the compound's solubility limit has been exceeded in the current solvent and storage conditions.

Troubleshooting Steps:

• Re-dissolve: Gently warm the solution and vortex or sonicate to see if the compound goes back into solution.

• Solvent Selection: You may need to use a different solvent or a co-solvent system to increase solubility.

• Concentration: Consider preparing a less concentrated stock solution.

• Storage Temperature: Storing solutions at low temperatures (e.g., -20°C or -80°C) can sometimes cause less soluble compounds to precipitate. Evaluate the solubility at your intended storage temperature.

Q3: How should I prepare and store my MCUF-651 solutions to ensure stability?

A3: Proper preparation and storage are crucial for maintaining the integrity of your compound.

Recommendations:

• Solvent: Use high-purity, anhydrous solvents whenever possible. If using aqueous buffers, prepare them fresh and filter sterilize.

• Storage:

  • For short-term storage (days to weeks), store solutions at 2-8°C, protected from light.

  • For long-term storage (months), aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Inert Atmosphere: For compounds susceptible to oxidation, consider storing solutions under an inert atmosphere (e.g., nitrogen or argon).

Quantitative Data Summary

Since specific stability data for MCUF-651 is not publicly available, the following table provides a hypothetical summary of parameters to consider when assessing the stability of a new small molecule in solution.

Parameter	Condition	Hypothetical Result for MCUF-651	Interpretation
Solution Stability (Aqueous Buffer, pH 7.4)	25°C / 60% RH, 14 days	>95% of initial concentration remains	Stable under ambient conditions for at least 14 days.
40°C / 75% RH, 14 days	~85% of initial concentration remains	Degradation observed under accelerated conditions, suggesting potential long-term instability.
Freeze-Thaw Stability	3 cycles (-20°C to RT)	>98% of initial concentration remains	Stable to multiple freeze-thaw cycles.
Photostability	Exposed to light (ICH Q1B), 24 hours	~90% of initial concentration remains	Some degradation observed, indicating the need to protect from light.

Experimental Protocols

Protocol: Solution Stability Assessment of MCUF-651

Objective: To determine the stability of MCUF-651 in a specific solvent under defined storage conditions.

Materials:

• MCUF-651

• High-purity solvent (e.g., DMSO, Ethanol, or a relevant aqueous buffer)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a suitable column and detector

• pH meter (for aqueous buffers)

• Environmental chamber or incubator

• Amber and clear glass vials

Methodology:

• Stock Solution Preparation:

  • Accurately weigh a known amount of MCUF-651 and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 10 mM).

  • Ensure complete dissolution. Gentle warming or sonication may be used if necessary.

• Sample Preparation:

  • Aliquot the stock solution into multiple amber and clear vials.

  • Prepare a sufficient number of vials for each time point and storage condition.

• Storage Conditions:

  • Define the storage conditions to be tested. Based on ICH guidelines, these could include:

    • Long-term: 25°C / 60% RH[5]

    • Accelerated: 40°C / 75% RH[5]

    • Refrigerated: 2-8°C

    • Frozen: -20°C

  • Place a set of vials in each environmental chamber.

  • For photostability testing, expose a set of clear vials to a controlled light source as per ICH Q1B guidelines.[6] Keep a parallel set in the dark as a control.

• Time Points:

  • Define the time points for analysis. For a 14-day study, this could be T=0, 2, 7, and 14 days. For longer studies, testing is recommended every 3 months for the first year.[6][7]

• Analysis:

  • At each time point, retrieve one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature.

  • Analyze the concentration of MCUF-651 using a validated, stability-indicating HPLC method. The method should be able to separate the parent compound from any potential degradants.

  • The percentage of the initial concentration remaining is calculated.

Visualizations

Caption: Experimental workflow for assessing the solution stability of MCUF-651.

Caption: Common chemical degradation pathways for small molecules like MCUF-651.

References

• 1. pharmacy180.com [pharmacy180.com]
• 2. rjptonline.org [rjptonline.org]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. Pharmaceutical Degradation | PPTX [slideshare.net]
• 5. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]

potential off-target effects of MCUF-651 in experiments

Welcome to the technical support center for MCUF-651. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of MCUF-651 and to troubleshoot potential issues, including the investigation of potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is MCUF-651 and what is its primary mechanism of action?

MCUF-651 is a novel, orally bioavailable small molecule that functions as a positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor.[1][2] Its primary on-target effect is to enhance the signaling of the GC-A receptor in the presence of its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[2] By binding to an allosteric site on the GC-A receptor, MCUF-651 increases the binding affinity of ANP and BNP, leading to an amplified production of the second messenger, cyclic guanosine monophosphate (cGMP).[1][3] This modulation does not activate the receptor on its own but potentiates the effects of the natural ligands.[3]

Q2: What is the documented selectivity of MCUF-651?

Studies have shown that MCUF-651 is selective for the GC-A receptor. It has been demonstrated to lack activity at the related guanylyl cyclase B (GC-B) receptor.[3][4] In experiments, MCUF-651 did not generate cGMP in cells expressing GC-B, even in the presence of the GC-B ligand, C-type natriuretic peptide (CNP).[3]

Q3: Are there any known off-target effects of MCUF-651?

Currently, there are no specific off-target effects of MCUF-651 documented in publicly available literature. The existing research emphasizes its selectivity for the GC-A receptor.[3][4] However, as with any small molecule, the potential for off-target interactions cannot be entirely ruled out and may be dependent on the experimental system and concentration used. The troubleshooting guides below provide a framework for investigating unexpected experimental outcomes.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of MCUF-651 activity based on published studies.

Parameter	Value	Cell Line/System	Conditions	Reference
EC50	0.45 µM	HEK293 cells overexpressing GC-A	In the presence of ANP	[1][3]
Clearance (in mice)	20.3 mL/min/kg	Male Balb/C mice	5 mg/kg IV dose	[3]
Half-life (in mice)	10.9 h	Male Balb/C mice	5 mg/kg IV dose	[3]
Peak Plasma Concentration (Cmax)	605 ng/mL	Male Balb/C mice	10 mg/kg oral dose	[3]
Area Under the Curve (AUC)	7,095 ng·h/mL	Male Balb/C mice	10 mg/kg oral dose	[3]

On-Target Signaling Pathway

The diagram below illustrates the established on-target signaling pathway for MCUF-651 as a positive allosteric modulator of the GC-A receptor.

Caption: On-target signaling pathway of MCUF-651.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected potentiation of cGMP production.

If you are observing variability in the potentiation of ANP/BNP-mediated cGMP production by MCUF-651, consider the following factors:

• Compound Integrity: Ensure that the MCUF-651 stock solution is freshly prepared and has been stored correctly to prevent degradation. Repeated freeze-thaw cycles should be avoided.

• Cell Health and Passage Number: Use cells that are healthy and within a consistent, low passage number range. Cellular responses can change with increasing passage number.

• Ligand Concentration: The potentiation effect of a PAM is dependent on the concentration of the orthosteric ligand. Ensure that you are using a consistent and appropriate concentration of ANP or BNP in your assays.

• Assay Conditions: Maintain consistent assay conditions, including incubation times, temperature, and cell density.

Issue 2: Unexpected Cellular Phenotype or Toxicity.

If you observe a cellular phenotype that is not consistent with the known downstream effects of cGMP signaling, or if you observe unexpected cytotoxicity, it may be necessary to investigate potential off-target effects.

Experimental Workflow for Investigating Potential Off-Target Effects

The following workflow provides a structured approach to identifying potential off-target effects of a novel small molecule like MCUF-651.

Caption: Experimental workflow for off-target identification.

Experimental Protocols

Protocol 1: In Vitro Assay for On-Target Activity (cGMP Production)

This protocol describes a general method for confirming the on-target activity of MCUF-651 by measuring its potentiation of ANP-induced cGMP production in a cell-based assay.

1. Cell Culture:

• Culture HEK293 cells stably overexpressing the human GC-A receptor in DMEM supplemented with 10% FBS and appropriate selection antibiotics.
• Plate the cells in 96-well plates at a density that will result in a confluent monolayer on the day of the assay.

2. Compound and Ligand Preparation:

• Prepare a stock solution of MCUF-651 in DMSO.
• Prepare a stock solution of ANP in an appropriate aqueous buffer.
• On the day of the assay, prepare serial dilutions of MCUF-651 and a fixed, sub-maximal concentration of ANP (e.g., the EC20 concentration) in assay buffer (e.g., Hanks' Balanced Salt Solution with a phosphodiesterase inhibitor like IBMX to prevent cGMP degradation).

3. Assay Procedure:

• Wash the cell monolayer with assay buffer.
• Add the prepared dilutions of MCUF-651 with the fixed concentration of ANP to the wells. Include controls for vehicle only, ANP only, and MCUF-651 only.
• Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes).
• Terminate the reaction by lysing the cells with the lysis buffer provided in a commercial cGMP enzyme immunoassay (EIA) kit.

4. cGMP Measurement:

• Quantify the intracellular cGMP concentration in the cell lysates using a competitive cGMP EIA kit according to the manufacturer's instructions.
• Read the absorbance on a plate reader.

5. Data Analysis:

• Calculate the cGMP concentrations from the standard curve.
• Plot the cGMP concentration against the log of the MCUF-651 concentration to generate a dose-response curve and determine the EC50 of potentiation.

Protocol 2: General Strategy for Off-Target Identification using Photo-Affinity Labeling

This protocol outlines a general, unbiased approach to identify potential protein targets of a small molecule inhibitor.

1. Synthesis of a Photo-Affinity Probe:

• Synthesize an analog of MCUF-651 that incorporates a photo-reactive group (e.g., a diazirine) and an enrichment tag (e.g., biotin).
• Confirm that the probe retains its on-target activity.

2. In Vitro Labeling:

• Incubate the photo-affinity probe with cell lysates or a purified protein fraction.
• As a control, include a condition where the probe is competed with an excess of the parent compound (MCUF-651) to identify specific binding partners.
• Expose the samples to UV light to induce covalent cross-linking of the probe to its binding partners.

3. Enrichment of Labeled Proteins:

• Use streptavidin-conjugated beads to capture the biotin-tagged protein-probe complexes.
• Wash the beads extensively to remove non-specifically bound proteins.

4. Protein Identification by Mass Spectrometry:

• Elute the captured proteins from the beads and digest them into peptides (e.g., with trypsin).
• Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

5. Data Analysis:

• Identify the proteins that are significantly enriched in the probe-treated sample compared to the control (competition) sample.
• These enriched proteins are potential off-target interactors of MCUF-651 and should be further validated using orthogonal assays.

References

• 1. | BioWorld [bioworld.com]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Refining MCUF-651 Delivery Methods for Animal Studies

This technical support center is designed for researchers, scientists, and drug development professionals. It provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during in vivo experiments with MCUF-651.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for MCUF-651? A1: MCUF-651 is a small molecule, orally bioavailable positive allosteric modulator (PAM) of the particulate guanylyl cyclase A (GC-A) receptor.[1][2][3] It works by enhancing the binding of endogenous ligands, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), to the GC-A receptor.[1][4] This potentiation leads to increased production of the second messenger, cyclic guanosine monophosphate (cGMP), which mediates various beneficial biological effects, including blood pressure regulation, natriuresis, and inhibition of cardiac hypertrophy.[1][4][5] MCUF-651 does not stimulate the receptor on its own but rather amplifies the receptor's response to its natural ligands.[6]

Q2: Is MCUF-651 orally bioavailable? A2: Yes, pharmacokinetic studies in mice have demonstrated that MCUF-651 is orally bioavailable.[1][2][4][7] Following oral administration, it is absorbed and can be detected in plasma for up to 24 hours.[4][7]

Q3: What are the recommended routes of administration for MCUF-651 in animal studies? A3: Based on existing preclinical data, the two primary routes of administration are Intravenous (IV) and Oral (PO).[4][5][7]

• Intravenous (IV): Used for direct systemic administration to achieve rapid and complete bioavailability. This route is ideal for initial pharmacokinetic profiling and acute efficacy studies.[5][7]

• Oral (PO): Suitable for assessing the compound's potential as an oral therapeutic.[4][7] This is often administered via gavage.

Other common preclinical routes like Intraperitoneal (IP) and Subcutaneous (SC) could also be explored, although specific data for MCUF-651 using these routes is not yet published.

Q4: What type of vehicle can be used for formulating MCUF-651? A4: While the specific vehicle used in the original studies is not detailed, a common approach for small molecules in preclinical studies involves a vehicle system such as a solution or suspension. For compounds with limited aqueous solubility, a mixture of solvents and solubilizing agents is often used. A typical vehicle might consist of DMSO, polyethylene glycol (e.g., PEG400), and saline. It is critical to perform vehicle safety testing, as the vehicle itself can have biological effects.[8]

Troubleshooting Guide

Issue 1: High variability in plasma concentrations between animals after oral gavage.

Question	Possible Cause	Troubleshooting Action
Are you experiencing inconsistent pharmacokinetic (PK) data?	Improper Gavage Technique: Incorrect placement of the gavage needle can lead to dosing into the esophagus or lungs instead of the stomach, causing variability in absorption.	Refine Technique: Ensure all personnel are properly trained in oral gavage. Verify the correct insertion depth of the gavage needle for the size of the animal. Administer the dose slowly and steadily. Observe the animal post-dosing for any signs of distress.
Formulation Instability: The compound may be precipitating out of the vehicle before or after administration.	Check Formulation: Visually inspect the formulation for homogeneity before dosing each animal. If it is a suspension, ensure it is adequately re-suspended. Consider performing a stability test of the formulation under experimental conditions.
Animal-Specific Factors: Differences in food intake (fasting vs. non-fasting) can significantly alter gastric pH and emptying time, affecting drug absorption.	Standardize Procedures: Implement a consistent fasting period for all animals before dosing (e.g., overnight fasting with free access to water).[9] Ensure all animals are of a similar age and weight.

Issue 2: Lower than expected bioavailability after oral administration.

Question	Possible Cause	Troubleshooting Action
Is the systemic exposure of MCUF-651 unexpectedly low?	Poor Solubility/Dissolution: The compound's dissolution in the gastrointestinal (GI) tract may be the rate-limiting step for absorption. This is a common issue for many small molecules.[10][11]	Optimize Formulation: Consider formulation strategies to enhance solubility, such as creating a nanosuspension to increase surface area or using a self-emulsifying drug delivery system (SEDDS).[9][10]
Efflux Transporters: MCUF-651 might be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump the compound back into the gut lumen.	Investigate P-gp Interaction: Co-administer MCUF-651 with a known P-gp inhibitor in a pilot study to see if bioavailability increases. This can help determine if efflux is a significant barrier.[9]
First-Pass Metabolism: The compound may be extensively metabolized in the liver or gut wall after absorption, reducing the amount of active drug that reaches systemic circulation.	Assess Metabolism: Conduct in vitro metabolic stability assays using liver microsomes from the relevant animal species. If metabolism is high, this may be an inherent property of the molecule that requires chemical modification.

Data Presentation

Table 1: Pharmacokinetic Parameters of MCUF-651 in Mice

Parameter	5 mg/kg IV Administration	10 mg/kg Oral Administration
Peak Plasma Concentration (Cmax)	N/A	605 ng/mL
Half-life (t½)	10.9 hours	9.1 hours
Area Under the Curve (AUC)	N/A	7,095 ng·h/mL
Clearance (CL)	20.3 mL/min/kg	N/A
Volume of Distribution (Vss)	16.8 L/kg	N/A

Data sourced from PNAS, 2021.[4][6][7]

Mandatory Visualizations

Caption: Signaling pathway of MCUF-651 as a positive allosteric modulator.

Caption: General experimental workflow for in vivo pharmacokinetic studies.

Caption: Troubleshooting logic for poor in vivo performance of MCUF-651.

Experimental Protocols

Protocol 1: Preparation of an Oral Formulation (Suspension)

Objective: To prepare a homogenous and dose-accurate suspension of MCUF-651 for oral administration in mice.

Materials:

• MCUF-651 powder

• Vehicle components (e.g., 0.5% w/v Carboxymethylcellulose (CMC) in purified water)

• Mortar and pestle

• Spatula

• Analytical balance

• Volumetric flasks and graduated cylinders

• Stir plate and magnetic stir bar

Methodology:

• Calculate Required Amounts: Determine the total volume of formulation needed and calculate the required mass of MCUF-651 and vehicle components based on the target concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 20g mouse dosed at 10 mL/kg).

• Prepare Vehicle: Prepare the 0.5% CMC solution by slowly adding the CMC powder to the water while stirring continuously until fully dissolved.

• Weigh Compound: Accurately weigh the required amount of MCUF-651 powder.

• Trituration: Place the weighed MCUF-651 powder into a mortar. Add a small volume of the vehicle and triturate with the pestle to create a smooth, uniform paste. This step is crucial to break up any aggregates and ensure proper wetting of the particles.

• Create Suspension: Gradually add the remaining vehicle to the mortar while continuously mixing.

• Transfer and Homogenize: Transfer the suspension to a volumetric flask or beaker. Use additional vehicle to rinse the mortar and pestle to ensure a complete transfer of the compound. Place a magnetic stir bar in the flask and stir for at least 30 minutes to ensure homogeneity.

• Storage and Dosing: Keep the suspension continuously stirred during the dosing procedure to prevent settling. Visually inspect for uniformity before drawing each dose.

Protocol 2: Oral Gavage Administration in Mice

Objective: To accurately and safely administer the prepared MCUF-651 formulation directly into the stomach of a mouse.

Materials:

• Mouse restraint device (optional, but recommended)

• Appropriately sized ball-tipped gavage needle (e.g., 20-22 gauge for an adult mouse)

• Syringe (1 mL) with the prepared MCUF-651 formulation

Methodology:

• Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to provide a direct path to the esophagus.

• Measure Insertion Depth: Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth. This prevents accidental puncture of the esophagus or stomach.

• Needle Insertion:

  • Gently insert the ball-tipped needle into the side of the mouth.

  • Allow the mouse to swallow the tip, then advance the needle smoothly along the upper palate until the predetermined depth is reached.

  • There should be no resistance. If the animal struggles, you feel resistance, or the animal starts coughing, withdraw the needle immediately and try again.

• Substance Administration: Once the needle is correctly positioned, slowly administer the formulation from the syringe.

• Post-Dosing Observation: After administration, return the mouse to its cage and observe for any signs of distress, such as difficulty breathing, which could indicate improper administration.[10]

References

• 1. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. pnas.org [pnas.org]
• 5. ahajournals.org [ahajournals.org]
• 6. pnas.org [pnas.org]
• 7. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Small Molecule Modulators

This technical support center provides troubleshooting guidance for challenges that may be encountered during the synthesis of complex small molecules, with relevance to compounds similar to MCUF-651.

Clarification on the Nature of MCUF-651

It is important to note that MCUF-651 is a small molecule positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor and not a Metal-Organic Framework (MOF).[1][2][3][4] The synthesis and troubleshooting methodologies for small organic molecules differ significantly from those for MOFs. This guide is tailored to the challenges encountered in small molecule organic synthesis.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Synthesis and Purification

Question 1: I am experiencing low yields in my coupling reaction to form the final amide bond. What are the potential causes and solutions?

Answer: Low yields in amide coupling reactions are a common issue. Several factors could be responsible:

• Incomplete Activation of the Carboxylic Acid: The carboxylic acid must be activated for the coupling to proceed efficiently. Ensure your activating agents (e.g., HATU, HOBt/EDC) are fresh and used in the correct stoichiometric amounts.

• Steric Hindrance: If either the carboxylic acid or the amine is sterically hindered, the reaction rate can be significantly reduced. Consider using a less hindered coupling partner if the structure-activity relationship (SAR) allows, or switch to a more potent coupling reagent.

• Reaction Conditions:

  • Solvent: Ensure you are using a dry, aprotic solvent such as DMF or DCM. Water can hydrolyze the activated species.

  • Temperature: While many couplings proceed at room temperature, some may require gentle heating or cooling to optimize the reaction rate and minimize side reactions.

  • Base: The choice and amount of base (e.g., DIPEA, triethylamine) are crucial. The base neutralizes the acid formed during the reaction and can impact the reaction rate. Use a non-nucleophilic base to avoid side reactions.

• Purification Losses: Amide products can sometimes be challenging to purify. Assess your purification method (e.g., column chromatography, recrystallization) for potential losses.

Question 2: My purified product shows impurities in the NMR and LC-MS analysis. How can I improve the purity?

Answer: Impurities can arise from starting materials, side reactions, or decomposition during workup and purification.

• Starting Material Purity: Always check the purity of your starting materials before beginning the synthesis. Impurities in the starting materials will likely be carried through the reaction.

• Side Reactions:

  • Over-reaction or Under-reaction: Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time.

  • Protecting Groups: If you are using protecting groups, ensure they are stable to the reaction conditions and that deprotection is complete.

• Purification Technique:

  • Column Chromatography: Optimize the solvent system for better separation. A shallower gradient or a different stationary phase might be necessary.

  • Recrystallization: If your compound is a solid, recrystallization is an excellent method for purification. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

  • Preparative HPLC: For challenging separations, preparative HPLC can provide high purity products.

Characterization

Question 3: The mass spectrometry data for my compound is inconsistent with the expected molecular weight. What could be the issue?

Answer: Discrepancies in mass spectrometry data can be alarming, but there are several common explanations:

• Adduct Formation: Your compound may be forming adducts with salts (e.g., Na+, K+) or solvents. Look for peaks corresponding to [M+Na]+, [M+K]+, or [M+solvent]+.

• Fragmentation: The molecular ion peak [M]+ may be weak or absent if the molecule is unstable under the ionization conditions. Look for characteristic fragment ions.

• Incorrect Isotope Pattern: Ensure the observed isotope pattern matches the calculated pattern for your molecular formula. This is particularly important for compounds containing elements with multiple common isotopes (e.g., Cl, Br).

• Sample Purity: Impurities in your sample can lead to confusing mass spectra.

Quantitative Data Summary

The following table summarizes key in vitro and in vivo parameters for MCUF-651, as reported in the literature. This data is crucial for researchers in drug development to understand the compound's biological activity.

Parameter	Value	Species/System	Reference
Binding Affinity (KD)	397 nM	Human GC-A	[1][2]
ANP Binding Affinity in presence of MCUF-651 (KD)	0.06 nM	Human GC-A	[1][2]
EC50 (PAM activity)	0.45 µM	HEK293 GC-A cells	[2]
Half-life (t1/2) - IV	10.9 h	Mice	[1]
Half-life (t1/2) - Oral	9.1 h	Mice	[1]
Peak Plasma Concentration (Cmax) - Oral	605 ng/mL	Mice	[1]

Experimental Protocols

General Protocol for Amide Coupling in Small Molecule Synthesis

This protocol provides a general methodology for the synthesis of an amide bond, a common step in the synthesis of molecules like MCUF-651.

• Preparation: To a solution of the carboxylic acid (1.0 eq) in a dry aprotic solvent (e.g., DMF, 0.1 M), add the coupling agents (e.g., HATU, 1.1 eq and HOBt, 1.1 eq).

• Activation: Stir the mixture at room temperature for 15-30 minutes to allow for the activation of the carboxylic acid.

• Amine Addition: Add the amine (1.0-1.2 eq) to the reaction mixture, followed by a non-nucleophilic base (e.g., DIPEA, 2.0-3.0 eq).

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-16 hours.

• Workup: Once the reaction is complete, quench the reaction with water or a saturated aqueous solution of NH4Cl. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by flash column chromatography, recrystallization, or preparative HPLC to obtain the desired pure amide.

• Characterization: Confirm the structure and purity of the final compound using NMR (¹H and ¹³C), high-resolution mass spectrometry (HRMS), and HPLC.

Visualizations

Caption: General workflow for small molecule synthesis and troubleshooting.

Caption: Simplified signaling pathway of the GC-A receptor modulated by MCUF-651.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. Discovery of small molecule guanylyl cyclase B receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

interpreting unexpected results in MCUF-651 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing MCUF-651 in their experiments. The information is tailored for scientists and drug development professionals to help interpret unexpected results and refine experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MCUF-651?

A1: MCUF-651 is a positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor, also known as natriuretic peptide receptor A (NPRA).[1][2] It functions by binding to an allosteric site on the extracellular domain of the GC-A receptor.[1][3] This binding induces a conformational change that enhances the binding of endogenous ligands, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), to the receptor.[1][3][4] Consequently, MCUF-651 potentiates the downstream signaling cascade, leading to increased intracellular cyclic guanosine monophosphate (cGMP) production.[1][5] It is important to note that MCUF-651 does not activate the GC-A receptor on its own but rather enhances the effect of the natural ligands.[1][3]

Q2: Is MCUF-651 specific to the GC-A receptor?

A2: Yes, studies have shown that MCUF-651 is selective for the GC-A receptor. It does not show significant activity at the guanylyl cyclase B (GC-B) receptor.[1][6] This specificity is crucial for targeted experimental design and interpretation of results.

Q3: What are the expected effects of MCUF-651 in vitro?

A3: In vitro, MCUF-651 is expected to enhance ANP- or BNP-mediated cGMP generation in cells expressing the GC-A receptor.[1] This has been demonstrated in various human primary cells, including cardiomyocytes, renal proximal tubule cells, and visceral adipocytes.[1][7] A functional consequence of this increased cGMP signaling is the inhibition of cardiomyocyte hypertrophy.[1][4]

Q4: What are the anticipated in vivo effects of MCUF-651?

A4: In vivo, MCUF-651 has been shown to have blood pressure-lowering and renal-enhancing properties in hypertensive animal models.[2] Administration of MCUF-651 in spontaneously hypertensive rats led to a significant increase in both plasma and urinary cGMP levels, a reduction in mean arterial pressure, and an increase in urinary volume and sodium excretion.[2] The compound is also orally bioavailable.[1][5][7]

Troubleshooting Guide

This guide addresses potential unexpected results and provides troubleshooting steps.

Issue 1: No significant increase in cGMP levels observed after MCUF-651 treatment.

Potential Cause	Troubleshooting Step
Insufficient endogenous ligand (ANP/BNP) concentration.	MCUF-651 is a PAM and requires the presence of an endogenous ligand to exert its effect. Ensure that the experimental system (e.g., cell culture medium, plasma) contains adequate levels of ANP or BNP. Consider adding a low concentration of exogenous ANP to sensitize the system.[1]
Cell line does not express GC-A receptor.	Confirm GC-A receptor expression in your cell line using techniques such as Western blot, qPCR, or flow cytometry.
Degradation of MCUF-651.	Prepare fresh stock solutions of MCUF-651 for each experiment. Store the compound according to the manufacturer's instructions.
Incorrect assay conditions.	Optimize the cGMP assay protocol. Ensure the use of a phosphodiesterase (PDE) inhibitor, such as IBMX, to prevent cGMP degradation during the assay.[6]

Issue 2: High variability in cGMP measurements between replicates.

Potential Cause	Troubleshooting Step
Inconsistent cell seeding density.	Ensure uniform cell seeding across all wells of the microplate.
Pipetting errors.	Use calibrated pipettes and proper pipetting techniques to minimize variability in reagent addition.
Cell health and passage number.	Use cells at a consistent and low passage number. Ensure cells are healthy and not overgrown at the time of the experiment.

Issue 3: Unexpected off-target effects observed.

Potential Cause	Troubleshooting Step
Compound impurity.	Verify the purity of the MCUF-651 batch using analytical techniques like HPLC-MS.
Non-specific binding.	While MCUF-651 is reported to be specific for GC-A, at very high concentrations, off-target effects could potentially occur.[8] Perform dose-response experiments to determine the optimal concentration range. Include appropriate negative controls, such as cells lacking the GC-A receptor.
Interaction with other signaling pathways.	Investigate potential crosstalk between the GC-A/cGMP pathway and other signaling pathways that may be active in your experimental model.

Data Presentation

Table 1: In Vitro Binding Affinity of MCUF-651 and ANP to GC-A Receptor

Ligand(s)	Association Rate (k_a) (1/Ms)	Dissociation Rate (k_d) (1/s)	Equilibrium Dissociation Constant (K_D) (nM)
ANP alone	1.2 x 10^5	8.6 x 10^-5	0.72
MCUF-651 alone	-	-	397
ANP + MCUF-651 (10 µM)	2.5 x 10^6	1.5 x 10^-4	0.06
Data derived from Surface Plasmon Resonance (SPR) analysis.[1][3]

Table 2: In Vivo Effects of MCUF-651 in Spontaneously Hypertensive Rats

Parameter	Vehicle	MCUF-651 (10 mg/kg IV)	P-value
Δ Plasma cGMP (pmol/mL)	-2 ± 3	16 ± 5	0.003
Δ Urinary cGMP (pmol/min)	30 ± 8	78 ± 29	0.01
Δ Mean Arterial Pressure (mmHg) at 15 min	-6 ± 2	-29 ± 14	0.04
Urinary Volume (μL/min) at 60 min	-	56 ± 18	<0.001 (vs. baseline)
Urinary Sodium (μmol/min) at 60 min	-	8 ± 2	<0.001 (vs. baseline)
Data are presented as change from baseline (Δ) or absolute values at 60 minutes post-bolus.[2]

Experimental Protocols

In Vitro cGMP Measurement Assay

• Cell Culture: Plate HEK293 cells stably expressing the human GC-A receptor (HEK293 GC-A) in a 96-well plate and grow to confluence.

• Pre-treatment: On the day of the experiment, aspirate the culture medium and pre-treat the cells with a buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) for 10-15 minutes at 37°C.[6]

• Compound Addition: Add MCUF-651 at various concentrations to the wells and incubate for a specified period (e.g., 15 minutes).

• Ligand Stimulation: Add a constant, sub-maximal concentration of ANP to the wells and incubate for a further 10 minutes at 37°C.

• Cell Lysis: Aspirate the treatment buffer and lyse the cells with 0.1 M HCl.

• cGMP Quantification: Determine the intracellular cGMP concentration in the cell lysates using a commercially available cGMP immunoassay kit according to the manufacturer's instructions.

Surface Plasmon Resonance (SPR) for Binding Analysis

• Chip Preparation: Immobilize the extracellular domain of the human GC-A receptor onto a Ni-NTA sensor chip.[1]

• Analyte Injection:

  • To determine the binding kinetics of ANP alone, inject varying concentrations of ANP over the chip surface.

  • To assess the effect of MCUF-651, pre-incubate the chip with a constant concentration of MCUF-651 (e.g., 10 µM) and then inject varying concentrations of ANP.[1]

• Data Acquisition: Collect sensorgram data for association and dissociation phases.

• Data Analysis: Fit the sensorgram data to a 1:1 Langmuir binding model to calculate the association rate (k_a), dissociation rate (k_d), and the equilibrium dissociation constant (K_D).[1]

Visualizations

Caption: MCUF-651 Signaling Pathway.

Caption: In Vitro cGMP Measurement Workflow.

References

• 1. pnas.org [pnas.org]
• 2. ahajournals.org [ahajournals.org]
• 3. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of small molecule guanylyl cyclase B receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Encountering unpredicted off-target effects of pharmacological inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing incubation times for MCUF-651 in cell culture

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing incubation times for MCUF-651 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is MCUF-651 and what is its mechanism of action?

A1: MCUF-651 is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor.[1][2][3][4] It enhances the binding of endogenous ligands, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), to the GC-A receptor. This potentiation of ligand binding leads to increased production of the intracellular second messenger, cyclic guanosine monophosphate (cGMP).[1][2] The GC-A/cGMP signaling pathway plays a critical role in regulating blood pressure, and has anti-hypertrophic and anti-fibrotic effects.[1][5][6]

Q2: What are the common applications of MCUF-651 in cell culture?

A2: In cell culture, MCUF-651 is primarily used to study the GC-A/cGMP signaling pathway and its effects on various cellular processes. Common applications include:

• Investigating the regulation of cGMP production.[1][2]

• Studying its potential to inhibit cardiomyocyte hypertrophy.[1][4]

• Assessing its role in modulating fibrotic pathways.[1][6]

• Evaluating its effects on cell proliferation and viability in relevant cell types.

Q3: What is a recommended starting concentration for MCUF-651?

A3: Based on published studies, concentrations between 1 µM and 10 µM have been shown to be effective in potentiating ANP-mediated cGMP production in various cell lines, including HEK293 cells overexpressing GC-A, human primary cardiomyocytes, and renal proximal tubular cells.[1] However, the optimal concentration is cell-type and assay-dependent. It is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: How long should I incubate my cells with MCUF-651?

A4: The optimal incubation time for MCUF-651 is highly dependent on the biological question you are asking and the specific assay you are performing.

• For short-term signaling studies (e.g., cGMP measurement): Very short incubation times have been reported to be effective. For instance, a 5-minute pre-treatment with MCUF-651 followed by a 10-minute co-treatment with ANP has been used to measure acute cGMP production.

• For cellular response studies (e.g., anti-hypertrophy, anti-fibrosis): Longer incubation times are generally required to observe changes in cellular phenotypes. A time-course experiment is the best approach to determine the optimal duration.

• For proliferation or cytotoxicity assays: These assays typically require longer incubation periods, often ranging from 24 to 72 hours, to observe significant effects on cell number.[7][8][9]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No observable effect of MCUF-651 on my endpoint of interest (e.g., hypertrophy, gene expression).	1. Suboptimal Incubation Time: The incubation period may be too short for the desired cellular response to manifest. 2. Suboptimal Concentration: The concentration of MCUF-651 may be too low to elicit a response in your specific cell type. 3. Low Endogenous Ligand Levels: As a PAM, MCUF-651 requires the presence of an endogenous ligand (ANP or BNP) to function. Your cell culture system may not produce sufficient levels of these peptides. 4. Cell Health: The cells may not be healthy or in an optimal growth phase.	1. Perform a Time-Course Experiment: Test a range of incubation times (e.g., 6, 12, 24, 48, 72 hours) to identify the optimal duration for your assay. 2. Perform a Dose-Response Experiment: Test a range of MCUF-651 concentrations (e.g., 0.1, 1, 5, 10, 25 µM) to find the most effective concentration. 3. Co-treat with ANP or BNP: Add a low concentration of ANP or BNP along with MCUF-651 to ensure the presence of the primary agonist. 4. Ensure Healthy Cell Culture: Use cells at a low passage number, ensure they are in the logarithmic growth phase, and regularly check for contamination.
High variability between replicate wells.	1. Inconsistent Cell Seeding: Uneven cell distribution at the start of the experiment. 2. Edge Effects: Evaporation from the outer wells of a multi-well plate can affect cell growth and compound concentration. 3. Inconsistent Reagent Addition: Variation in the volume or timing of reagent addition.	1. Ensure Proper Cell Seeding: Thoroughly resuspend cells before plating to ensure a homogenous suspension. 2. Minimize Edge Effects: Fill the outer wells of the plate with sterile PBS or media and do not use them for experimental samples. 3. Use Calibrated Pipettes: Ensure your pipettes are properly calibrated and use a consistent technique for adding all reagents.
Unexpected cytotoxic effects observed.	1. High Concentration: The concentration of MCUF-651 may be too high for your specific cell line. 2. Extended Incubation Time: Prolonged exposure to the compound may be toxic to the cells. 3. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) may be too high.	1. Perform a Dose-Response Cytotoxicity Assay: Determine the cytotoxic threshold of MCUF-651 for your cells. 2. Optimize Incubation Time: A shorter incubation period may be sufficient to observe the desired biological effect without causing toxicity. 3. Maintain Low Solvent Concentration: Ensure the final concentration of the vehicle is consistent across all wells and is below the toxic level for your cells (typically ≤0.1% for DMSO).

Experimental Protocols

Protocol 1: Determining Optimal Incubation Time for Anti-Hypertrophy Studies

This protocol describes a time-course experiment to determine the optimal incubation time of MCUF-651 for assessing its anti-hypertrophic effects in cardiomyocytes.

Materials:

• Cardiomyocytes (e.g., primary neonatal rat ventricular myocytes or iPSC-derived cardiomyocytes)

• Appropriate cell culture medium and supplements

• Hypertrophic agonist (e.g., Phenylephrine, Angiotensin II, or TGF-β1)

• MCUF-651

• ANP (optional, as a positive control for the pathway)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Staining agent for cell size measurement (e.g., Phalloidin conjugated to a fluorescent dye)

• Microplate reader or fluorescence microscope with image analysis software

Procedure:

• Cell Seeding: Seed cardiomyocytes in a multi-well plate (e.g., 24- or 48-well) at a density that allows for visualization of individual cells. Allow cells to attach and recover for 24-48 hours.

• Induction of Hypertrophy: Induce hypertrophy by treating the cells with a known hypertrophic agonist at a predetermined optimal concentration.

• MCUF-651 Treatment: Concurrently with the hypertrophic agonist, treat the cells with a predetermined optimal concentration of MCUF-651. Include the following controls:

  • Vehicle control (no treatment)

  • Hypertrophic agonist only

  • MCUF-651 only

  • (Optional) Hypertrophic agonist + ANP

• Time-Course Incubation: Incubate the plates for a range of time points (e.g., 24, 48, and 72 hours).

• Cell Fixation and Staining: At each time point, wash the cells with PBS, fix them with 4% paraformaldehyde, and then stain with a fluorescently labeled phalloidin to visualize the actin cytoskeleton and determine cell surface area.

• Image Acquisition and Analysis: Acquire images using a fluorescence microscope. Use image analysis software to quantify the surface area of at least 100 cells per condition.

• Data Analysis: For each time point, calculate the average cell surface area for each treatment condition. The optimal incubation time is the shortest duration at which MCUF-651 shows a significant and maximal inhibition of the agonist-induced increase in cell size.

Data Presentation: Time-Course of MCUF-651 Anti-Hypertrophic Effect

Treatment	Average Cell Surface Area (µm²) at 24h	Average Cell Surface Area (µm²) at 48h	Average Cell Surface Area (µm²) at 72h
Vehicle Control
Hypertrophic Agonist
Hypertrophic Agonist + MCUF-651
MCUF-651 Only

Visualizations

GC-A Signaling Pathway and its Crosstalk with the TGF-β Pathway

Caption: The GC-A signaling pathway and its inhibitory effect on TGF-β-mediated pro-hypertrophic and pro-fibrotic signaling.

Experimental Workflow for Optimizing Incubation Time

Caption: A generalized workflow for determining the optimal incubation time for MCUF-651 in a cell-based assay.

References

• 1. Transforming Growth Factor (TGF)-β signaling in cardiac remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pivotal Role of TGF-β/Smad Signaling in Cardiac Fibrosis: Non-coding RNAs as Effectual Players - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TGF-beta signaling in vascular fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Managing Potential Cytotoxicity of MCUF-651 at High Concentrations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to manage potential cytotoxicity associated with the experimental compound MCUF-651, particularly at high concentrations. The information provided is based on established principles of cytotoxicity testing and mitigation strategies for small molecule compounds.

Frequently Asked Questions (FAQs)

Q1: What is MCUF-651 and what is its known mechanism of action?

MCUF-651 is a small molecule that acts as a positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor.[1][2][3] It enhances the binding of its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), to the GC-A receptor, thereby augmenting the intracellular production of cyclic guanosine monophosphate (cGMP).[1][2][4] This modulation has potential therapeutic applications in cardiovascular, renal, and metabolic diseases.[1][2][4][5]

Q2: Is there published data on the cytotoxicity of MCUF-651?

As of the latest literature review, there is no specific public data detailing the cytotoxic profile of MCUF-651 at high concentrations. The primary focus of published research has been on its efficacy and mechanism of action as a GC-A PAM.[1][4][5][6][7] Therefore, the guidance provided here is based on general principles of compound-induced cytotoxicity.

Q3: What are the initial troubleshooting steps if I observe high cytotoxicity with MCUF-651 in my cell-based assays?

If you encounter unexpected cytotoxicity, consider the following initial steps:

• Confirm the Identity and Purity of MCUF-651: Ensure the compound's identity and purity through appropriate analytical methods. Impurities from synthesis or degradation could contribute to toxicity.

• Re-evaluate Compound Concentration and Solubility: High concentrations of any compound can lead to non-specific effects and cytotoxicity. It is crucial to determine the optimal concentration range for your experiments. Ensure that MCUF-651 is fully dissolved in your culture medium, as precipitates can cause physical stress to cells.

• Assess Solvent Toxicity: Many small molecules are dissolved in solvents like DMSO. High concentrations of the solvent itself can be toxic to cells. Always include a vehicle control (media with the same final concentration of the solvent) in your experiments to distinguish between compound- and solvent-induced effects.

• Optimize Incubation Time: The duration of exposure to MCUF-651 can significantly impact cell viability. Consider performing a time-course experiment to identify the optimal incubation period that maximizes the desired effect while minimizing cytotoxicity.

• Ensure Healthy Cell Culture Conditions: Use healthy, low-passage number cells that are free from contamination. Sub-optimal cell culture conditions can sensitize cells to compound-induced stress.

Q4: What common in vitro assays can I use to quantify the cytotoxicity of MCUF-651?

Several standard assays can be employed to measure cytotoxicity:

• Metabolic Viability Assays (e.g., MTT, MTS): These colorimetric assays measure the metabolic activity of cells, which is often correlated with cell viability.[8][9][10][11][12]

• Membrane Integrity Assays (e.g., LDH release): These assays quantify the release of lactate dehydrogenase (LDH), a cytosolic enzyme, into the culture medium upon plasma membrane damage, which is a marker of necrosis.[13][14][15][16]

• Apoptosis Assays (e.g., Caspase-3/7 activity): These assays measure the activity of key executioner caspases involved in programmed cell death (apoptosis).[17][18][19][20][21]

Troubleshooting Guide

This guide provides a structured approach to troubleshoot and manage potential cytotoxicity when working with MCUF-651.

Issue 1: High Cytotoxicity Observed in Initial Screens

Possible Cause	Recommended Action
Compound concentration is too high.	Perform a dose-response curve to determine the 50% cytotoxic concentration (CC50). Test a wide range of concentrations (e.g., from nanomolar to high micromolar) to identify a non-toxic working concentration.
Solvent (e.g., DMSO) toxicity.	Ensure the final solvent concentration is non-toxic to your cell line (typically ≤ 0.5% for DMSO). Always include a vehicle control with the equivalent solvent concentration.
Compound precipitation.	Visually inspect the culture medium for any signs of precipitation after adding MCUF-651. If precipitation occurs, consider using a lower concentration or a different solubilization method.
Extended incubation time.	Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine if shorter exposure times can achieve the desired biological effect with reduced cytotoxicity.
Unhealthy or sensitive cell line.	Ensure cells are in the logarithmic growth phase and at an appropriate density. Consider using a more robust cell line if the current one is known to be particularly sensitive.

Issue 2: Inconsistent or Variable Cytotoxicity Results

Possible Cause	Recommended Action
Inconsistent cell seeding density.	Use a cell counter to ensure uniform cell numbers are seeded in each well.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate for experimental samples, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to maintain humidity.
Compound degradation.	Prepare fresh stock solutions of MCUF-651 regularly and store them appropriately, protected from light and at the recommended temperature.
Assay interference.	Some compounds can interfere with the chemistry of certain cytotoxicity assays (e.g., reducing MTT). Use an orthogonal assay (e.g., LDH release if you are using MTT) to confirm your results.

Experimental Protocols

MTT Cell Viability Assay

This protocol provides a general framework for assessing cell viability based on metabolic activity.[8][9][10][11][12]

Materials:

• 96-well cell culture plates

• MCUF-651

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of MCUF-651 in complete culture medium. Remove the old medium from the cells and add the compound dilutions. Include untreated and vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the untreated control.

LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells.[13][14][15][16]

Materials:

• 96-well cell culture plates

• MCUF-651

• Serum-free cell culture medium

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (for maximum LDH release control)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol, but use serum-free medium for the treatment to avoid interference from LDH present in the serum.

• Controls: Include wells for:

  • Untreated cells (spontaneous LDH release)

  • Vehicle-treated cells

  • Cells treated with lysis buffer (maximum LDH release)

  • Medium only (background)

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes. Carefully transfer the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's instructions, protected from light.

• Data Acquisition: Measure the absorbance at the wavelength specified by the manufacturer (commonly 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity) = [(Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)] * 100.

Caspase-3/7 Activity Assay

This protocol measures the activity of executioner caspases involved in apoptosis.[17][18][19][20][21]

Materials:

• 96-well, opaque-walled plates

• MCUF-651

• Complete cell culture medium

• Caspase-Glo® 3/7 Assay System (or equivalent)

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in an opaque-walled 96-well plate and treat with serial dilutions of MCUF-651 as described in the MTT protocol.

• Incubation: Incubate for the desired time to induce apoptosis.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Allow the plate and its contents to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix the contents by gentle shaking and incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Measure the luminescence of each well using a luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of caspase activity. Compare the signal from treated wells to untreated and vehicle controls.

Data Presentation

The following tables provide a template for summarizing quantitative data from cytotoxicity and functional assays.

Table 1: Cytotoxicity of MCUF-651 in HEK293 Cells (Hypothetical Data)

Concentration (µM)	% Cell Viability (MTT Assay)	% Cytotoxicity (LDH Assay)	Caspase-3/7 Activity (RLU)
0 (Control)	100 ± 5.2	0 ± 2.1	1500 ± 120
1	98 ± 4.8	1.5 ± 1.8	1650 ± 150
10	95 ± 6.1	4.2 ± 2.5	2500 ± 210
50	75 ± 7.3	22.8 ± 5.6	8500 ± 650
100	45 ± 8.5	53.1 ± 9.2	15000 ± 1100
200	15 ± 4.9	82.4 ± 10.5	25000 ± 1800

Data are represented as mean ± standard deviation (n=3). RLU = Relative Luminescence Units.

Table 2: Effect of MCUF-651 on cGMP Production and Cell Viability (Hypothetical Data)

MCUF-651 Conc. (µM)	cGMP Production (pmol/well)	% Cell Viability (MTT Assay)
0	10 ± 1.5	100 ± 5.0
1	50 ± 4.2	99 ± 4.5
10	250 ± 18.5	96 ± 5.8
50	800 ± 65.2	78 ± 6.9
100	1200 ± 98.7	51 ± 8.2

Data are represented as mean ± standard deviation (n=3).

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of MCUF-651 as a positive allosteric modulator.

Caption: General workflow for assessing the cytotoxicity of MCUF-651.

Caption: A logical approach to troubleshooting high cytotoxicity.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of small molecule guanylyl cyclase B receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]
• 5. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. ahajournals.org [ahajournals.org]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 10. MTT (Assay protocol [protocols.io]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. merckmillipore.com [merckmillipore.com]
• 13. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 14. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cellbiologics.com [cellbiologics.com]
• 16. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 17. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 18. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. biogot.com [biogot.com]
• 21. mpbio.com [mpbio.com]

Reference Data & Comparative Studies

Validating the Antihypertensive Effects of MCUF-651: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel antihypertensive agent MCUF-651 with established alternatives, namely Sacubitril/Valsartan, Riociguat, and Sodium Nitroprusside. The information is tailored for researchers, scientists, and drug development professionals, offering a detailed overview of mechanisms of action, supporting experimental data, and relevant protocols to facilitate informed evaluation and future research.

Executive Summary

MCUF-651 is a first-in-class, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor. By enhancing the receptor's sensitivity to its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), MCUF-651 amplifies the production of cyclic guanosine monophosphate (cGMP). This signaling cascade leads to vasodilation, natriuresis, and diuresis, collectively contributing to a reduction in blood pressure. This guide presents preclinical data for MCUF-651 and compares its pharmacological profile with that of Sacubitril/Valsartan (an angiotensin receptor-neprilysin inhibitor), Riociguat (a soluble guanylate cyclase stimulator), and Sodium Nitroprusside (a direct nitric oxide donor).

Mechanisms of Action

A clear understanding of the distinct mechanisms by which these drugs exert their antihypertensive effects is crucial for their targeted application.

MCUF-651: A Novel GC-A Receptor Positive Allosteric Modulator

MCUF-651 represents a novel therapeutic strategy by selectively targeting the GC-A receptor. Unlike direct agonists, MCUF-651 does not activate the receptor on its own but rather enhances the binding affinity of the endogenous natriuretic peptides ANP and BNP. This allosteric modulation leads to a more potent and sustained activation of the GC-A receptor, resulting in increased intracellular cGMP levels. The elevated cGMP then mediates a range of beneficial cardiovascular effects, including vasodilation and renal effects that lower blood pressure.

Mechanism of action for MCUF-651.

Comparator Antihypertensive Agents

• Sacubitril/Valsartan: This combination drug has a dual mechanism. Sacubitril is a prodrug that is converted to an active metabolite that inhibits neprilysin, an enzyme responsible for the breakdown of natriuretic peptides. This leads to increased levels of ANP and BNP. Valsartan is an angiotensin II receptor blocker (ARB) that antagonizes the effects of angiotensin II, a potent vasoconstrictor. The synergistic action of enhancing the natriuretic peptide system and blocking the renin-angiotensin system results in vasodilation and reduced blood volume.

• Riociguat: Riociguat is a soluble guanylate cyclase (sGC) stimulator. It has a dual mode of action: it sensitizes sGC to endogenous nitric oxide (NO) and also directly stimulates sGC independently of NO. This leads to increased cGMP production and subsequent vasodilation. It is primarily used for the treatment of pulmonary hypertension.

• Sodium Nitroprusside: This is a potent, intravenously administered vasodilator. It is a prodrug that spontaneously releases nitric oxide (NO) in the circulation. NO activates soluble guanylate cyclase in vascular smooth muscle cells, leading to a rapid and significant increase in cGMP and profound vasodilation of both arteries and veins. It is used in hypertensive crises.

Comparative Preclinical Data

The following tables summarize key preclinical data for MCUF-651 and the comparator drugs. It is important to note that the experimental models and conditions are not identical, which should be considered when making direct comparisons.

Table 1: Antihypertensive Effects of MCUF-651 in Spontaneously Hypertensive Rats (SHRs)

Parameter	Vehicle	MCUF-651 (10 mg/kg, IV)
Change in Mean Arterial Pressure (mmHg)	-6 ± 2	-29 ± 14
Change in Plasma cGMP (pmol/mL)	-2 ± 3	16 ± 5
Change in Urinary cGMP (pmol/min)	30 ± 8	78 ± 29
Urinary Volume (μL/min)	6 ± 2 (Baseline)	56 ± 18 (60 mins post-bolus)
Urinary Sodium Excretion (μmol/min)	1 ± 0.2 (Baseline)	8 ± 2 (60 mins post-bolus)

Data from a study in anesthetized spontaneously hypertensive rats.

Table 2: Antihypertensive and Renal Effects of Sacubitril/Valsartan in Dahl Salt-Sensitive Rats

Parameter	Vehicle (High Salt Diet)	Sacubitril/Valsartan (75 µ g/day each)
Systolic Blood Pressure	Increased on high salt diet	Mild decrease vs. vehicle
Urine Flow	Increased on high salt diet	Similar to vehicle
Urinary Sodium Excretion	Increased on high salt diet	Similar to vehicle

Data from a study in Dahl salt-sensitive rats on a high salt diet for 21 days.

Table 3: Effects of Riociguat in a Neonatal Rat Model of Pulmonary Hypertension

Parameter	Placebo (Hyperoxia)	Riociguat (Hyperoxia)
Right Ventricular Systolic Pressure (mmHg)	23.833 ± 4.119	19.167 ± 2.229

Data from a study in neonatal rats exposed to hyperoxia for 9 days. Note: This measures pulmonary, not systemic, blood pressure.

Table 4: Hemodynamic and Renal Effects of Sodium Nitroprusside in Anesthetized Dogs

Parameter	Control	Sodium Nitroprusside (1000 ng/kg/min, intrarenal)
Systemic Blood Pressure	-	Reduced
Urine Flow Rate	-	Reduced (due to hypotension)
Urinary Sodium Excretion	Reduced	No change (in infused kidney)
Urinary cGMP Excretion	No change	Significantly increased (in infused kidney)

Data from a study in anesthetized dogs with intrarenal infusion of Sodium Nitroprusside.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings.

In Vivo Blood Pressure Measurement in Spontaneously Hypertensive Rats (SHR)

Workflow for in vivo blood pressure measurement.

Protocol:

• Animal Model: Adult male Spontaneously Hypertensive Rats (SHRs) are used as a model of essential hypertension.

• Anesthesia: Animals are anesthetized, typically with an intraperitoneal injection of a suitable anesthetic agent (e.g., a ketamine/xylazine cocktail).

• Surgical Preparation: The carotid artery is surgically exposed and cannulated with a pressure-sensitive catheter connected to a pressure transducer. A catheter is also placed in the jugular vein for intravenous drug administration. For urine collection, the bladder can be catheterized.

• Baseline Measurements: After a stabilization period, baseline mean arterial pressure (MAP), heart rate, and other hemodynamic parameters are recorded. Baseline urine and blood samples may also be collected.

• Drug Administration: A single intravenous bolus of MCUF-651 or vehicle is administered.

• Data and Sample Collection: MAP and heart rate are continuously monitored and recorded for a defined period (e.g., 60 minutes). Urine is collected over this period to measure volume and sodium concentration. Blood samples are collected at specified time points for the determination of plasma cGMP levels.

• Data Analysis: The change in MAP from baseline is calculated. Urinary sodium excretion is determined from urine volume and sodium concentration. Plasma and urinary cGMP levels are quantified using a cGMP enzyme immunoassay (EIA) kit.

In Vitro cGMP Measurement

Workflow for in vitro cGMP measurement.

Protocol:

• Cell Culture: Human Embryonic Kidney (HEK) 293 cells stably expressing the human GC-A receptor are cultured in appropriate media.

• Cell Plating: Cells are seeded into multi-well plates and allowed to adhere overnight.

• Treatment: The culture medium is replaced with a serum-free medium containing a phosphodiesterase inhibitor (to prevent cGMP degradation). Cells are then treated with varying concentrations of ANP in the presence or absence of MCUF-651 for a specified incubation period.

• Cell Lysis: The reaction is terminated, and the cells are lysed to release intracellular cGMP.

• cGMP Quantification: The concentration of cGMP in the cell lysates is determined using a commercially available cGMP enzyme immunoassay (EIA) kit according to the manufacturer's instructions.

• Data Analysis: A standard curve is generated, and the cGMP concentrations in the samples are calculated.

Conclusion

MCUF-651 presents a promising and novel approach to the treatment of hypertension by acting as a positive allosteric modulator of the GC-A receptor. Preclinical data in a relevant animal model of hypertension demonstrate its efficacy in lowering blood pressure and promoting natriuresis and diuresis, effects that are directly linked to its mechanism of action of enhancing cGMP signaling.

Further research, including head-to-head preclinical studies in the same animal models and ultimately, well-controlled clinical trials, will be necessary to fully elucidate the therapeutic potential of MCUF-651 in the management of hypertension and cardiovascular disease. The detailed experimental protocols provided in this guide are intended to support such future investigations.

A Comparative Analysis of MCUF-651 and Traditional Diuretics in Preclinical Models

A detailed examination of the novel positive allosteric modulator MCUF-651 against established diuretic classes, providing insights into their mechanisms, efficacy, and experimental evaluation for researchers and drug development professionals.

This guide presents a comparative analysis of MCUF-651, a novel small molecule positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor, and traditional diuretics, including loop and thiazide diuretics. The comparison focuses on their distinct mechanisms of action, preclinical efficacy based on available experimental data, and the methodologies employed in these studies. This objective evaluation aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of their respective pharmacological profiles.

Mechanism of Action: A Tale of Two Approaches

Traditional diuretics and MCUF-651 employ fundamentally different strategies to induce diuresis and natriuresis. Traditional diuretics directly inhibit renal tubular ion transporters, while MCUF-651 enhances an endogenous signaling pathway.

MCUF-651: A Positive Allosteric Modulator

MCUF-651 represents a novel therapeutic approach by acting as a positive allosteric modulator of the guanylyl cyclase A (GC-A) receptor.[1][2] It does not directly activate the receptor but enhances the binding and signaling of its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1][2] This allosteric modulation leads to a significant increase in the intracellular second messenger, cyclic guanosine monophosphate (cGMP).[1][3] Elevated cGMP levels mediate a cascade of beneficial downstream effects, including vasodilation, natriuresis (sodium excretion), and diuresis (water excretion).[2][3]

Traditional Diuretics: Direct Inhibition of Ion Transporters

Traditional diuretics are classified based on their primary site of action within the nephron and the specific ion transporter they inhibit.[4][5]

• Loop Diuretics (e.g., Furosemide): These agents act on the thick ascending limb of the Loop of Henle, where they block the Na+-K+-2Cl- cotransporter (NKCC2).[4] This inhibition prevents the reabsorption of a significant portion of filtered sodium, leading to a powerful diuretic and natriuretic effect.[4]

• Thiazide Diuretics (e.g., Hydrochlorothiazide): Thiazides target the distal convoluted tubule, inhibiting the Na+-Cl- cotransporter (NCC).[4][6] This results in a more moderate but sustained diuresis and natriuresis compared to loop diuretics.[7]

Data Presentation: A Quantitative Comparison of Preclinical Efficacy

The following tables summarize the available preclinical data for MCUF-651 and traditional diuretics from studies conducted in rat models. It is important to note that these data are from separate studies and not from direct head-to-head comparisons; therefore, experimental conditions may vary.

Table 1: Effects on Mean Arterial Pressure (MAP) in Hypertensive Rat Models

Compound	Animal Model	Dose	Route of Administration	Change in MAP	Reference
MCUF-651	Spontaneously Hypertensive Rats (SHRs)	10 mg/kg	Intravenous (IV)	↓ 29 ± 14 mmHg	[3]
Hydrochlorothiazide	Spontaneously Hypertensive Rats (SHRs)	30 mg/kg	Oral	No significant reduction	[8]

Table 2: Effects on Urine Volume and Sodium Excretion in Rat Models

Compound	Animal Model	Dose	Route of Administration	Change in Urine Volume	Change in Sodium Excretion	Reference
MCUF-651	Spontaneously Hypertensive Rats (SHRs)	10 mg/kg	Intravenous (IV)	↑ from 6 ± 2 to 56 ± 18 µL/min	↑ from 1 ± 0.2 to 8 ± 2 µmol/min	[3]
Furosemide	Female Sprague-Dawley Rats	20 mg/kg	Intraperitoneal (IP)	Significant increase at 30 and 60 minutes post-administration	Not reported	[9]
Hydrochlorothiazide	Long-Evans Rats	Not specified	Oral	Persistent diuresis	Initial natriuresis, which abated after 1 day	[10]

Experimental Protocols: Methodologies for Evaluating Diuretic Efficacy

The following sections detail the typical experimental protocols used to assess the efficacy of novel compounds like MCUF-651 and traditional diuretics in preclinical rodent models.

In Vivo Evaluation of Diuretic and Natriuretic Effects in Rats

This protocol is designed to measure the impact of a test compound on urine and electrolyte excretion.

1. Animal Model:

• Male or female normotensive rats (e.g., Wistar or Sprague-Dawley) or hypertensive rats (e.g., Spontaneously Hypertensive Rats - SHRs), typically 8-12 weeks old.[11]

2. Acclimatization and Housing:

• Animals are housed in individual metabolic cages for at least 3 days prior to the experiment to allow for adaptation and to minimize stress-induced variations.[5][11]

3. Hydration:

• A saline load (e.g., 25 mL/kg, oral gavage) is administered to ensure a consistent baseline urine flow.[11]

4. Compound Administration:

• The test compound (e.g., MCUF-651) or a traditional diuretic (e.g., furosemide, hydrochlorothiazide) is administered via the desired route (e.g., intravenous, intraperitoneal, or oral).[3][9][11]

• A vehicle control group receives the same volume of the vehicle solution (e.g., saline, 0.5% carboxymethylcellulose).[5][11]

5. Urine Collection and Analysis:

• Urine is collected at specified intervals (e.g., every 30 minutes for the first 2 hours, then hourly for up to 24 hours).[9][11]

• The total volume of urine for each collection period is measured.[11]

• Urine samples are analyzed for electrolyte concentrations, primarily sodium (Na+), potassium (K+), and chloride (Cl-), using methods such as flame photometry or ion-selective electrodes.[11]

6. Data Analysis:

• The total urine output and electrolyte excretion are calculated for each animal.

• Statistical analysis (e.g., t-test or ANOVA) is performed to compare the effects of the test compound to the vehicle control.[9]

In Vivo Evaluation of Antihypertensive Effects in Spontaneously Hypertensive Rats (SHRs)

This protocol is used to determine the blood pressure-lowering effects of a test compound.

1. Animal Model:

• Male SHRs, typically 12-16 weeks old, with established hypertension (systolic blood pressure > 160 mmHg).[11]

2. Blood Pressure Measurement:

• Blood pressure can be measured non-invasively using the tail-cuff method or continuously via telemetry.[11]

• Animals are acclimatized to the measurement procedure for at least one week to ensure accurate and stable baseline readings.[11]

3. Compound Administration:

• The test compound or vehicle is administered daily for a specified period (e.g., 1-4 weeks).[11]

4. Data Collection and Analysis:

• Blood pressure and heart rate are measured at regular intervals throughout the study.[11]

• The change in blood pressure from baseline is calculated for each group.

• Statistical analysis is used to determine the significance of the antihypertensive effect compared to the vehicle control.[11]

Mandatory Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways and a typical experimental workflow.

Caption: Signaling pathway of MCUF-651.

Caption: Mechanism of action for traditional diuretics.

Caption: A typical experimental workflow.

References

• 1. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study of diuretic activity of drugs using ratsmice.pptx [slideshare.net]
• 3. The Effects of the Loop Diuretics Furosemide and Torasemide on Diuresis in Dogs and Cats [jstage.jst.go.jp]
• 4. ClinPGx [clinpgx.org]
• 5. rjptsimlab.com [rjptsimlab.com]
• 6. Thiazide - Wikipedia [en.wikipedia.org]
• 7. Thiazide and Thiazide like Diuretics - BioPharma Notes [biopharmanotes.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 10. The effect of chronic hydrochlorothiazide administration on renal function in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Assessing the Preclinical Safety Profile of MCUF-651: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical safety profile of MCUF-651, a novel positive allosteric modulator (PAM) of the soluble guanylate cyclase A (sGC-A) receptor. Due to the limited publicly available preclinical safety data on MCUF-651, this document presents a hypothetical, yet plausible, safety profile based on established preclinical testing paradigms and data from comparable sGC modulators. This guide is intended to serve as a resource for researchers and drug development professionals interested in the therapeutic potential and safety considerations of this class of compounds.

MCUF-651 enhances the sensitivity of the sGC-A receptor to its endogenous ligands, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), leading to increased production of cyclic guanosine monophosphate (cGMP). This mechanism holds therapeutic promise for cardiovascular diseases such as heart failure and hypertension. Understanding the preclinical safety profile is crucial for the further development of MCUF-651 and other sGC-A PAMs.

This guide compares the hypothetical preclinical safety data of MCUF-651 with publicly available data for other sGC modulators: vericiguat, riociguat, and praliciguat.

Mechanism of Action: The GC-A Signaling Pathway

MCUF-651 acts as a positive allosteric modulator of the Guanylate Cyclase-A (GC-A) receptor. The following diagram illustrates the signaling pathway.

GC-A Signaling Pathway with MCUF-651 Modulation.

Preclinical Safety Assessment Workflow

A standard preclinical safety assessment for a small molecule drug like MCUF-651 follows a well-defined workflow to evaluate its potential toxicity before human trials.

A typical workflow for preclinical safety evaluation.

Comparative Preclinical Safety Data

The following tables summarize the available preclinical safety data for selected sGC modulators and a hypothetical profile for MCUF-651.

Disclaimer: The preclinical safety data for MCUF-651 is hypothetical and constructed for illustrative purposes based on the known class effects of sGC modulators and typical findings for small molecule drug candidates.

Table 1: General and Repeat-Dose Toxicity

Parameter	MCUF-651 (Hypothetical)	Vericiguat	Riociguat	Praliciguat
Acute Oral LD50 (Rat)	> 2000 mg/kg	Data not publicly available	Data not publicly available	Data not publicly available
Primary Target Organs	Vasculature (due to exaggerated pharmacology)	Bone (in growing animals)	Vasculature	Data not publicly available
Repeat-Dose Toxicity (Rodent) NOAEL	100 mg/kg/day (90-day study)	20 mg/kg/day (2-year study)	Data not publicly available	Data not publicly available
Repeat-Dose Toxicity (Non-rodent) NOAEL	50 mg/kg/day (90-day study)	Data not publicly available	Data not publicly available	Data not publicly available

Table 2: Safety Pharmacology

Parameter	MCUF-651 (Hypothetical)	Vericiguat	Riociguat	Praliciguat
Cardiovascular System	Dose-dependent decrease in blood pressure, reflex tachycardia. No effect on QT interval.	No clinically meaningful QTc prolongation.	Potentiates hypotensive effects of nitrates and PDE5 inhibitors.	Dose-related decreases in blood pressure.
Central Nervous System	No adverse effects observed in functional observational battery.	Data not publicly available	Headache, dizziness reported in clinical trials.	Headache reported in clinical trials.
Respiratory System	No adverse effects on respiratory rate or function.	Data not publicly available	Data not publicly available	Data not publicly available

Table 3: Genetic Toxicology

Assay	MCUF-651 (Hypothetical)	Vericiguat	Riociguat	Praliciguat
Ames Test	Negative	Negative	Negative	Data not publicly available
In Vitro Chromosomal Aberration	Negative	Negative	Negative	Data not publicly available
In Vivo Micronucleus Test	Negative	Negative	Negative	Data not publicly available

Table 4: Reproductive and Developmental Toxicity

Parameter	MCUF-651 (Hypothetical)	Vericiguat	Riociguat	Praliciguat
Fertility and Early Embryonic Development	No adverse effects on male or female fertility.	No effects on fertility.	Data not publicly available	Data not publicly available
Embryo-fetal Development	Teratogenic potential observed at maternally toxic doses, consistent with class effect.	Embryo-fetal toxicity (cardiovascular malformations) in rabbits at ≥4 times human exposure. No developmental toxicity in rats up to 36 times human exposure.	Embryo-fetal toxicity is a known class effect. Contraindicated in pregnancy.	Data not publicly available
Prenatal and Postnatal Development	Decreased pup body weight and survival at maternally toxic doses.	Decreased pup body weight gain and increased pup mortality at maternally toxic doses in rats.	Data not publicly available	Data not publicly available

Table 5: Carcinogenicity

Species	MCUF-651 (Hypothetical)	Vericiguat	Riociguat	Praliciguat
Mouse (2-year)	No carcinogenic potential observed.	No carcinogenic effect.	No carcinogenic potential.	Data not publicly available
Rat (2-year)	No carcinogenic potential observed.	No carcinogenic effect.	No carcinogenic potential.	Data not publicly available

Experimental Protocols

The preclinical safety assessment of a novel compound like MCUF-651 is conducted according to internationally recognized guidelines to ensure data quality and regulatory acceptance. Key experimental protocols are summarized below.

Acute Oral Toxicity (Following OECD 420)

• Objective: To determine the acute toxic effects of a single oral dose of the test substance and to determine the LD50 (the dose that is lethal to 50% of the test animals).

• Species: Typically rat (one sex, usually females).

• Procedure: A stepwise procedure is used where a single animal is dosed at a specific level. Depending on the outcome (survival or death), the next animal is dosed at a higher or lower level. This continues until the dose causing mortality or clear signs of toxicity is identified.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days. A gross necropsy is performed on all animals at the end of the study.

Repeated-Dose 90-Day Oral Toxicity (Following OECD 408)

• Objective: To characterize the toxicological profile of the test substance following repeated oral administration for 90 days. This study helps to identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Species: Typically one rodent species (e.g., rat) and one non-rodent species (e.g., dog or non-human primate).

• Procedure: The test substance is administered daily via the intended clinical route (e.g., oral gavage) to several groups of animals at different dose levels (typically three) and a control group for 90 days.

• Observations: Comprehensive in-life monitoring includes clinical observations, body weight, food consumption, ophthalmology, hematology, clinical chemistry, and urinalysis. At termination, a full necropsy is performed, and a comprehensive list of tissues is examined histopathologically.

Safety Pharmacology (Following ICH S7A)

• Objective: To investigate the potential undesirable pharmacodynamic effects of a substance on vital physiological functions.

• Core Battery:

  • Cardiovascular System: Effects on blood pressure, heart rate, and electrocardiogram (ECG) are assessed, typically in conscious, telemetered animals (e.g., dogs or non-human primates). In vitro assays, such as the hERG assay, are conducted to assess the potential for QT interval prolongation.

  • Central Nervous System: A functional observational battery (e.g., Irwin test) is performed in rodents to assess effects on behavior, coordination, sensory and motor reflexes, and body temperature.

  • Respiratory System: Effects on respiratory rate and tidal volume are typically measured in conscious rodents using whole-body plethysmography.

Genetic Toxicology (Following ICH S2(R1))

• Objective: To assess the potential of the test substance to induce mutations or chromosomal damage.

• Standard Battery:

  • Ames Test (Bacterial Reverse Mutation Assay - OECD 471): This in vitro test uses several strains of bacteria (Salmonella typhimurium and Escherichia coli) to detect gene mutations (point mutations and frameshift mutations).

  • In Vitro Mammalian Cell Cytogenetic Assay (OECD 473 or 487): This test assesses the potential to induce chromosomal aberrations or micronuclei in cultured mammalian cells.

  • In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474): This in vivo test in rodents evaluates chromosomal damage by measuring the formation of micronuclei in immature erythrocytes in the bone marrow or peripheral blood.

Reproductive and Developmental Toxicity (Following ICH S5(R3))

• Objective: To evaluate the potential effects of the test substance on all aspects of reproduction.

• Study Segments:

  • Fertility and Early Embryonic Development: Assesses effects on male and female reproductive function, including gamete formation, mating behavior, conception, and implantation.

  • Embryo-fetal Development: Evaluates the potential for teratogenicity and other developmental effects on the fetus during organogenesis.

  • Pre- and Postnatal Development: Assesses the effects of exposure from implantation through weaning on the pregnant female and the development of the offspring.

Conclusion

This comparative guide provides a framework for understanding the potential preclinical safety profile of MCUF-651. Based on the mechanism of action and data from other sGC modulators, the primary safety concerns are likely to be related to exaggerated pharmacodynamic effects, such as hypotension. As a class, sGC modulators have also demonstrated a potential for embryo-fetal toxicity. The hypothetical data presented suggests that MCUF-651 is not expected to be genotoxic or carcinogenic.

It is critical to emphasize that this guide is based on a hypothetical safety profile for MCUF-651 and publicly available, and therefore potentially limited, data for its comparators. A definitive assessment of the preclinical safety of MCUF-651 can only be made through a comprehensive set of studies conducted according to international regulatory guidelines. The information presented here should be used as a preliminary resource for researchers and professionals in the field of drug development.

A Comparative Guide to the Long-Term Efficacy of MCUF-651 in a Chronic Model of Non-alcoholic Steatohepatitis (NASH)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: MCUF-651 is a fictional compound created for illustrative purposes. The following guide is a synthesized comparison based on publicly available data for investigational NLRP3 inhibitors and existing therapies in preclinical models of chronic liver disease.

Nonalcoholic steatohepatitis (NASH) is a progressive form of non-alcoholic fatty liver disease (NAFLD) characterized by chronic inflammation, hepatocyte injury, and fibrosis.[1] A key driver of this inflammation is the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome, a multiprotein complex that triggers the release of potent pro-inflammatory cytokines IL-1β and IL-18.[2][3] This guide evaluates the long-term efficacy of MCUF-651, a hypothetical, selective NLRP3 inhibitor, in a chronic mouse model of NASH, comparing it with a vehicle control and a clinically relevant alternative, Obeticholic Acid (OCA).

Comparative Efficacy Data

The following table summarizes key efficacy endpoints from a simulated 24-week preclinical study in a diet-induced mouse model of NASH. This model is designed to recapitulate the key features of human NASH, including steatosis, inflammation, and progressive fibrosis.[4][5]

Parameter	Vehicle Control	MCUF-651 (NLRP3 Inhibitor)	Obeticholic Acid (OCA)
Hepatic NLRP3 Expression (fold change)	4.5 ± 0.6	1.2 ± 0.3	2.8 ± 0.4
Hepatic Active Caspase-1 (fold change)	3.8 ± 0.5	1.1 ± 0.2	2.5 ± 0.5
Hepatic IL-1β Levels (pg/mg tissue)	150 ± 22	45 ± 8	95 ± 15
Serum ALT (U/L)	210 ± 30	85 ± 15	130 ± 20
NAFLD Activity Score (NAS)	6.5 ± 0.8	2.5 ± 0.5	4.0 ± 0.6
Liver Fibrosis (Sirius Red, % area)	4.2 ± 0.7	1.5 ± 0.4	2.8 ± 0.5*
Data are presented as mean ± SEM. *p < 0.05 vs. Vehicle Control. Data is hypothetical and compiled for illustrative purposes based on published findings for similar compound classes.[6][7]

Interpretation of Data: In this simulated long-term study, MCUF-651 demonstrated robust efficacy by directly targeting the NLRP3 inflammasome, leading to significant reductions in downstream inflammatory markers like active caspase-1 and IL-1β.[6] This resulted in marked improvements in liver health, as evidenced by lower serum ALT levels, a reduced NAFLD Activity Score, and a significant decrease in liver fibrosis.

Obeticholic acid (OCA), a farnesoid X receptor (FXR) agonist, also showed therapeutic benefits.[8] Studies indicate that OCA can indirectly inhibit NLRP3 inflammasome activation.[7][9][10] However, the direct and selective action of MCUF-651 appears to provide a more profound suppression of the inflammasome pathway and its pathological consequences in this chronic model.

Experimental Protocols

Chronic Diet-Induced NASH Model

A widely used and clinically relevant model was selected to evaluate long-term efficacy.

• Animal Model: Male C57BL/6J mice, 8 weeks of age.

• Diet: Mice were fed a high-fat, high-fructose, and high-cholesterol diet for 24 weeks to induce a NASH phenotype that includes steatohepatitis and progressive fibrosis.[4][11] This type of diet effectively mimics the metabolic dysregulation observed in human NASH.[12]

• Treatment Groups:

  • Vehicle Control: Mice received daily oral gavage of the vehicle solution.

  • MCUF-651: Mice received a daily oral gavage of MCUF-651 (dose determined by prior pharmacokinetic studies).

  • Obeticholic Acid (OCA): Mice received a daily oral gavage of OCA (e.g., 10 mg/kg), a clinically relevant dose.[7]

• Key Outcome Measures (at 24 weeks):

  • Histopathology: Liver sections were stained with Hematoxylin & Eosin (H&E) for NAFLD Activity Score (NAS) assessment and Picro-Sirius Red for quantification of collagen deposition (fibrosis).[6]

  • Biochemical Analysis: Serum was collected to measure Alanine Aminotransferase (ALT) levels as a marker of liver injury.

  • Molecular Analysis: Liver tissue homogenates were analyzed by Western blot or ELISA to quantify the expression of NLRP3, active caspase-1, and mature IL-1β.[6][7]

Visualizations: Pathways and Workflows

NLRP3 Inflammasome Activation Pathway in NASH

The diagram below illustrates the signaling cascade leading to inflammation in NASH. Metabolic stressors like free fatty acids and cholesterol crystals act as signals that activate the NLRP3 inflammasome, leading to caspase-1 activation and the maturation of IL-1β and IL-18, driving inflammation and fibrosis.[13][14] MCUF-651 directly inhibits the assembly and activation of the NLRP3 protein complex.

Caption: NLRP3 inflammasome signaling pathway in NASH.

Long-Term Efficacy Study Experimental Workflow

The following flowchart outlines the key phases of the preclinical study designed to assess the long-term therapeutic potential of MCUF-651.

Caption: Workflow for the chronic NASH animal model study.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Palmitic acid stimulates NLRP3 inflammasome activation through TLR4-NF-κB signal pathway in hepatic stellate cells - Dong - Annals of Translational Medicine [atm.amegroups.org]
• 3. Therapeutic regulation of the NLRP3 inflammasome in chronic inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A preclinical model of severe NASH-like liver injury by chronic administration of a high-fat and high-sucrose diet in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tno.nl [tno.nl]
• 6. NLRP3 inflammasome blockade reduces liver inflammation and fibrosis in experimental NASH in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Obeticholic acid improves hepatic steatosis and inflammation by inhibiting NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Obeticholic acid improves hepatic steatosis and inflammation by inhibiting NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A new mechanism of obeticholic acid on NASH treatment by inhibiting NLRP3 inflammasome activation in macrophage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Obeticholic acid treatment ameliorates the cardiac dysfunction in NASH mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. PRECLINICAL MODELS OF NONALCOHOLIC FATTY LIVER DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Role of NLRP3 Inflammasome in the Progression of NAFLD to NASH - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The NLRP3 Inflammasome in Non-Alcoholic Fatty Liver Disease and Steatohepatitis: Therapeutic Targets and Treatment - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of MCUF-651's Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MCUF-651, a novel small molecule positive allosteric modulator (PAM) of the guanylyl cyclase A (GC-A) receptor, with alternative therapeutic strategies that target the same signaling pathway. Experimental data and detailed methodologies are presented to support the cross-validation of MCUF-651's unique mechanism of action.

Introduction to MCUF-651 and the GC-A Signaling Pathway

MCUF-651 is a first-in-class, orally bioavailable small molecule that enhances the activity of the GC-A receptor, also known as natriuretic peptide receptor A (NPRA).[1][2][3] The GC-A receptor is a key regulator of cardiovascular homeostasis, activated by the endogenous natriuretic peptides, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1][4] Activation of GC-A leads to the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that mediates a range of beneficial effects, including vasodilation, natriuresis (sodium excretion), and inhibition of cardiac hypertrophy and fibrosis.[1][2][5][6]

Unlike direct agonists, MCUF-651 functions as a positive allosteric modulator. It binds to a distinct site on the GC-A receptor, increasing the receptor's sensitivity to its natural ligands, ANP and BNP.[1][2] This allosteric modulation enhances the binding affinity of ANP and BNP to the receptor, thereby potentiating the downstream cGMP signaling cascade.[1][2] This novel mechanism presents a promising therapeutic strategy for conditions such as hypertension and heart failure.[2][7]

Comparative Analysis of Mechanisms of Action

The therapeutic goal of enhancing the GC-A/cGMP signaling pathway can be achieved through several mechanisms. Here, we compare MCUF-651's allosteric modulation with two primary alternative strategies: direct receptor agonism with recombinant natriuretic peptides and increasing the bioavailability of endogenous natriuretic peptides with neprilysin inhibitors.

Therapeutic Strategy	Compound(s)	Mechanism of Action	Target
Positive Allosteric Modulation	MCUF-651	Binds to an allosteric site on the GC-A receptor, enhancing the binding affinity and efficacy of endogenous ANP and BNP.[1][2]	Guanylyl Cyclase A (GC-A) Receptor
Direct Receptor Agonism	Carperitide (recombinant ANP), Nesiritide (recombinant BNP)	Directly binds to and activates the orthosteric site of the GC-A receptor, mimicking the action of endogenous natriuretic peptides.[5][6][8]	Guanylyl Cyclase A (GC-A) Receptor
Neprilysin Inhibition	Sacubitril (prodrug, converted to active sacubitrilat)	Inhibits the enzyme neprilysin, which is responsible for the degradation of endogenous ANP and BNP, thereby increasing their circulating levels.[2][7][9]	Neprilysin

Signaling Pathway of MCUF-651 and Alternatives

Figure 1. Signaling pathways for MCUF-651 and its alternatives.

Quantitative Data Presentation

The following tables summarize key quantitative data for MCUF-651 and its comparators. Direct comparison is challenging due to the different mechanisms of action and the availability of data from various experimental systems (in vitro vs. in vivo, different species).

Table 1: In Vitro Potency and Binding Affinity

Compound	Target	Metric	Value	Species	Reference(s)
MCUF-651	GC-A Receptor	EC50 (in PAM mode)	0.45 µM	Human	[10]
GC-A Receptor	K_D (direct binding)	397 nM	Human	[2]
GC-A Receptor	K_D of ANP (in presence of MCUF-651)	0.06 nM	Human	[2]
Sacubitrilat	Neprilysin	IC50	5 nM	N/A	[2]
Nesiritide (BNP)	GC-A Receptor	Binding Affinity	Binds with high affinity	Human	[11]
Carperitide (ANP)	GC-A Receptor	Binding Affinity	Binds to NPR-A receptors	Human	[6]

Table 2: Pharmacokinetic Parameters

Compound	Administration	T_max	t_1/2 (elimination)	Bioavailability	Species	Reference(s)
MCUF-651	Oral (10 mg/kg)	N/A	9.1 h	Good	Mouse	[2]
IV (5 mg/kg)	N/A	10.9 h	100%	Mouse	[2]
Nesiritide	IV infusion	N/A	~18 min	100%	Human	[1]
Sacubitril	Oral	0.5 h (sacubitril), 2 h (sacubitrilat)	N/A	≥ 60%	Human	[7]

Experimental Protocols for Mechanism Cross-Validation

To validate and compare the mechanism of action of MCUF-651 against its alternatives, a series of key experiments can be performed.

Experimental Workflow for Cross-Validation

Figure 2. Experimental workflow for cross-validating MCUF-651's mechanism.

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To determine the binding kinetics and affinity of MCUF-651 and its alternatives to their respective protein targets.

Protocol Outline:

• Ligand Immobilization:

  • For MCUF-651, Carperitide, and Nesiritide, the extracellular domain of the human GC-A receptor is immobilized on a sensor chip surface.

  • For Sacubitrilat, recombinant human neprilysin is immobilized.

• Analyte Preparation:

  • A series of concentrations for each compound (MCUF-651, ANP, Carperitide, Nesiritide, Sacubitrilat) are prepared in a suitable running buffer (e.g., HBS-EP).[12]

• Binding Measurement:

  • The prepared analytes are injected over the sensor surface at a constant flow rate.

  • To test MCUF-651's PAM activity, ANP is injected in the absence and presence of a fixed concentration of MCUF-651.[2]

  • Association and dissociation phases are monitored in real-time, generating a sensorgram.

• Data Analysis:

  • The sensorgram data is fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate (k_a), dissociation rate (k_d), and the equilibrium dissociation constant (K_D).[4]

cGMP Enzyme Immunoassay (EIA)

Objective: To quantify the functional consequence of receptor binding by measuring the production of the second messenger, cGMP, in a cell-based assay.

Protocol Outline:

• Cell Culture:

  • Human Embryonic Kidney (HEK293) cells stably overexpressing the human GC-A receptor are cultured in appropriate media and seeded in multi-well plates.

• Compound Treatment:

  • Cells are pre-treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cGMP degradation.

  • For MCUF-651, cells are treated with increasing concentrations of the compound in the presence of a low, fixed concentration of ANP. A control group is treated with MCUF-651 alone to confirm the lack of direct agonist activity.[2]

  • For Carperitide and Nesiritide, cells are treated with increasing concentrations of the respective peptides.

  • For Sacubitrilat, cells are treated with ANP in the presence of increasing concentrations of Sacubitrilat to demonstrate the potentiation of the endogenous ligand effect.

• Cell Lysis and Sample Preparation:

  • After incubation, the cells are lysed (e.g., with 0.1 M HCl) to release intracellular cGMP.

• cGMP Quantification:

  • The cGMP concentration in the cell lysates is determined using a competitive enzyme immunoassay kit according to the manufacturer's instructions.[6][13] The optical density is measured, and cGMP levels are calculated based on a standard curve.

In Vivo Blood Pressure Measurement in Spontaneously Hypertensive Rats (SHR)

Objective: To assess the physiological effects of MCUF-651 and its alternatives on blood pressure in a relevant animal model of hypertension.

Protocol Outline:

• Animal Model:

  • Adult male Spontaneously Hypertensive Rats (SHR) are used.[7]

• Compound Administration:

  • A baseline blood pressure measurement is taken.

  • MCUF-651 is administered orally (e.g., 10 mg/kg).

  • Carperitide or Nesiritide is administered via intravenous infusion due to their peptide nature and short half-life.

  • Sacubitril is administered orally.

  • A vehicle control group is included for each administration route.

• Blood Pressure Monitoring:

  • Systolic blood pressure is measured at various time points post-administration using a non-invasive tail-cuff method.[14][15][16][17] The rat is placed in a restrainer, and a cuff is placed around the base of the tail to measure blood pressure.

• Data Analysis:

  • The change in blood pressure from baseline is calculated for each group and compared to the vehicle control to determine the antihypertensive effect of each compound.

Conclusion

MCUF-651 represents a novel therapeutic approach by acting as a positive allosteric modulator of the GC-A receptor. This mechanism is distinct from direct receptor agonists like Carperitide and Nesiritide, and from neprilysin inhibitors like Sacubitril, which increase the levels of endogenous agonists. The experimental data demonstrates that MCUF-651 enhances the binding and signaling of ANP, is orally bioavailable, and exhibits antihypertensive effects in vivo. The cross-validation experiments outlined in this guide provide a framework for objectively comparing the binding kinetics, functional cellular activity, and physiological effects of these different therapeutic strategies, highlighting the unique pharmacological profile of MCUF-651. Further studies are warranted to fully elucidate the comparative long-term benefits of this novel mechanism in cardiovascular disease.

References

• 1. Nesiritide — A New Agent For Acute Decompensated Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sacubitril | Neprilysin | TargetMol [targetmol.com]
• 3. reference.medscape.com [reference.medscape.com]
• 4. Discovery of small molecule guanylyl cyclase A receptor positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. What is the mechanism of Carperitide? [synapse.patsnap.com]
• 7. Sacubitril-Valsartan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Sacubitril/valsartan - Wikipedia [en.wikipedia.org]
• 10. Clinical Pharmacokinetics of Sacubitril/Valsartan (LCZ696): A Novel Angiotensin Receptor-Neprilysin Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nesiritide | 124584-08-3 | BroadPharm [broadpharm.com]
• 12. nicoyalife.com [nicoyalife.com]
• 13. Arg13 of B-Type Natriuretic Peptide Reciprocally Modulates Binding to Guanylyl Cyclase but Not Clearance Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Indirect systolic and mean blood pressure determination by a new tail cuff method in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 17. researchgate.net [researchgate.net]

benchmarking MCUF-651 performance against existing heart failure therapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel heart failure therapeutic candidate, MCUF-651, against established therapies. The information is presented to facilitate understanding of its potential role in the evolving landscape of heart failure treatment. All quantitative data is summarized in comparative tables, and detailed experimental methodologies for key assays are provided.

Introduction to MCUF-651

MCUF-651 is a first-in-class, orally bioavailable, small molecule positive allosteric modulator (PAM) of the guanylyl cyclase-A (GC-A) receptor.[1] The GC-A receptor is the target for the endogenous natriuretic peptides, atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), which play a critical role in cardiovascular homeostasis. By binding to an allosteric site on the GC-A receptor, MCUF-651 enhances the receptor's sensitivity to ANP and BNP, leading to increased intracellular levels of the second messenger, cyclic guanosine monophosphate (cGMP). Elevated cGMP levels mediate several beneficial effects in the context of heart failure, including vasodilation, natriuresis, and inhibition of cardiac hypertrophy and fibrosis.[1]

Mechanism of Action: A Comparative Overview

The following table summarizes the primary mechanisms of action of MCUF-651 and current guideline-directed medical therapies for heart failure with reduced ejection fraction (HFrEF).

Drug Class	Example Drug(s)	Primary Mechanism of Action
GC-A Positive Allosteric Modulator	MCUF-651	Enhances the sensitivity of the GC-A receptor to endogenous natriuretic peptides (ANP, BNP), leading to increased cGMP production.
Angiotensin Receptor-Neprilysin Inhibitor (ARNI)	Sacubitril/Valsartan	Sacubitril inhibits neprilysin, an enzyme that degrades natriuretic peptides, thereby increasing their availability. Valsartan is an angiotensin II receptor blocker (ARB) that blocks the harmful effects of the renin-angiotensin-aldosterone system (RAAS).
Angiotensin-Converting Enzyme (ACE) Inhibitors	Enalapril, Lisinopril	Inhibit the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor and stimulator of aldosterone release, thus reducing RAAS activity.
Angiotensin II Receptor Blockers (ARBs)	Valsartan, Losartan	Selectively block the binding of angiotensin II to the AT1 receptor, preventing its detrimental effects on the cardiovascular system.
Beta-Blockers	Metoprolol, Carvedilol	Block the effects of catecholamines (e.g., adrenaline) on the heart, reducing heart rate, blood pressure, and cardiac workload.
Mineralocorticoid Receptor Antagonists (MRAs)	Spironolactone, Eplerenone	Block the effects of aldosterone, a hormone that promotes sodium and water retention, and contributes to cardiac fibrosis.
Sodium-Glucose Cotransporter-2 (SGLT2) Inhibitors	Dapagliflozin, Empagliflozin	Inhibit glucose reabsorption in the kidneys, leading to glucosuria, natriuresis, and a reduction in preload. They also have direct beneficial effects on the heart.

Preclinical Performance Data: A Head-to-Head Comparison

The following tables present a summary of available preclinical data for MCUF-651 and comparator drugs on key markers of heart failure. It is important to note that these data are from various studies and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: Effect on cGMP Signaling

Drug	Model	Key Findings	Reference
MCUF-651	Ex vivo human plasma from HF patients applied to HEK293 cells overexpressing GC-A	Potentiated cGMP generation, with the greatest effect in plasma with the highest ANP and BNP levels.
Sacubitril/Valsartan	Canine model of RAAS activation	Significantly increased circulating cGMP levels compared to placebo.[2][3]	[2][3]
Dapagliflozin	Pig model of HFpEF	Increased cGMP levels in aortic tissue.	[4]

Table 2: Effect on Cardiomyocyte Hypertrophy

Drug	Model	Key Findings	Reference
MCUF-651	Human cardiomyocytes (in vitro)	In the presence of ANP, significantly inhibited TGF-β1 induced cardiomyocyte hypertrophy.
Metoprolol	Neonatal rat cardiomyocytes (in vitro)	Decreased cell surface area and hypertrophic markers induced by high glucose.	[5]
Carvedilol	Spontaneously hypertensive rats (in vivo)	Prevented and reversed hypertrophy-induced cardiac dysfunction.	[6]
Eplerenone	Rats with dilated cardiomyopathy (in vivo)	Significantly reduced cardiomyocyte hypertrophy.
Empagliflozin	Human iPSC-derived cardiomyocytes (in vitro)	Abolished hyperglycemia-induced hypertrophic changes.[7]	[7]

Table 3: Effect on Cardiac Fibrosis

Drug	Model	Key Findings	Reference
Spironolactone	Mice with experimental autoimmune myocarditis (in vivo)	Significantly reduced abnormal interstitial collagen accumulation.	[1]
Dapagliflozin	Normoglycemic rabbit model of chronic heart failure (in vivo)	Ameliorated myocardial fibrosis by inhibiting the TGF-β1/Smad signaling pathway.
Empagliflozin	Mice subjected to transverse aortic constriction (in vivo)	Decreased cardiac interstitial fibrosis.

Experimental Protocols

In Vitro Cardiomyocyte Hypertrophy Assay

Objective: To assess the ability of a test compound to inhibit agonist-induced cardiomyocyte hypertrophy.

Methodology:

• Cell Culture: Primary neonatal rat ventricular myocytes (NRVMs) or human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) are cultured in appropriate media.

• Induction of Hypertrophy: Cardiomyocytes are treated with a hypertrophic agonist such as endothelin-1 (ET-1), phenylephrine (PE), or transforming growth factor-beta 1 (TGF-β1) in the presence or absence of the test compound (e.g., MCUF-651).

• Assessment of Hypertrophy:

  • Cell Size Measurement: Cells are fixed and stained with a fluorescent dye (e.g., phalloidin for F-actin). The cell surface area is then quantified using high-content imaging and analysis software.

  • Hypertrophic Marker Expression: The expression of hypertrophic markers such as B-type natriuretic peptide (BNP) or atrial natriuretic peptide (ANP) is measured at the protein level (e.g., via ELISA or Western blot) or mRNA level (e.g., via RT-qPCR).

Measurement of cGMP Levels in Cardiac Tissue

Objective: To quantify the intracellular concentration of cGMP in response to drug treatment.

Methodology:

• Tissue/Cell Lysis: Cardiac tissue homogenates or cell lysates are prepared in the presence of a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cGMP degradation.

• cGMP Quantification: cGMP levels are measured using a commercially available enzyme-linked immunosorbent assay (ELISA) kit. This is a competitive immunoassay where the amount of cGMP in the sample is inversely proportional to the signal generated.

• Data Normalization: cGMP concentrations are typically normalized to the total protein content of the sample, determined by a protein assay (e.g., BCA assay).

Assessment of Cardiac Fibrosis using Picrosirius Red Staining

Objective: To visualize and quantify collagen deposition in cardiac tissue sections.

Methodology:

• Tissue Preparation: Hearts are excised, fixed in formalin, and embedded in paraffin. Thin sections (e.g., 5 µm) are cut and mounted on microscope slides.

• Staining: The sections are deparaffinized, rehydrated, and stained with a Picrosirius Red solution. This solution specifically stains collagen fibers red.

• Imaging: The stained sections are imaged using a light microscope. To differentiate between collagen types, polarized light microscopy can be used, where thicker type I collagen fibers appear yellow-orange and thinner type III collagen fibers appear green.

• Quantification: The percentage of the total tissue area that is positively stained for collagen is quantified using image analysis software.

Signaling Pathways and Experimental Workflows

MCUF-651 Signaling Pathway

Caption: Signaling pathway of MCUF-651 in cardiomyocytes.

Experimental Workflow for Preclinical Heart Failure Drug Testing

Caption: General workflow for preclinical testing of a new heart failure drug.

Conclusion

MCUF-651 represents a novel therapeutic approach for heart failure by directly targeting and enhancing the beneficial effects of the natriuretic peptide system. Preclinical data suggest its potential to increase cGMP signaling, reduce cardiomyocyte hypertrophy, and potentially mitigate cardiac fibrosis. While direct comparative clinical data is not yet available, this guide provides a framework for understanding the potential advantages of MCUF-651 in relation to established heart failure therapies. Further research and clinical trials are necessary to fully elucidate its efficacy and safety profile in patients with heart failure.

References

• 1. High-Throughput Phenotyping Toolkit for Characterizing Cellular Models of Hypertrophic Cardiomyopathy In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A primer for measuring cGMP signaling and cGMP-mediated vascular relaxation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Experimental Gene Therapy Reverses Heart Failure in Animals | Technology Networks [technologynetworks.com]
• 7. journals.physiology.org [journals.physiology.org]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for MCUF-651

This document provides critical safety and logistical information for the handling and disposal of MCUF-651, a potent research compound. Adherence to these guidelines is essential to ensure the safety of all laboratory personnel and to maintain a safe research environment. The following procedures are based on established safety protocols for handling hazardous chemical compounds.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to MCUF-651. The following table summarizes the required PPE for various laboratory procedures involving this compound.

Procedure	Required PPE	Material/Standard	Notes
Weighing and Aliquoting (Solid Form)	Double Nitrile Gloves, Lab Coat, Safety Goggles, N95/FFP2 Respirator	ASTM D6319 (Gloves), ANSI Z87.1 (Goggles)	To be performed in a certified chemical fume hood or a ventilated balance enclosure.
Handling Stock Solutions	Nitrile Gloves, Lab Coat, Safety Goggles	ASTM D6319 (Gloves), ANSI Z87.1 (Goggles)	Work should be conducted within a chemical fume hood.
Cell Culture Application	Nitrile Gloves, Lab Coat, Safety Glasses	ASTM D6319 (Gloves), ANSI Z87.1 (Glasses)	All manipulations should be performed in a Class II Biological Safety Cabinet.
Waste Disposal	Double Nitrile Gloves, Lab Coat, Safety Goggles	ASTM D6319 (Gloves), ANSI Z87.1 (Goggles)	Ensure waste containers are properly labeled and sealed.

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and contamination.

Spill Size	Location	Action	Decontamination
Small (<100mg or <10mL)	Inside Fume Hood	Absorb with inert material (e.g., vermiculite, sand).	Wipe the area with 1% sodium hypochlorite solution, followed by 70% ethanol.
Large (>100mg or >10mL)	Inside Fume Hood	Evacuate the immediate area. Alert lab supervisor and EHS.	To be handled by trained emergency personnel.
Any Size	Outside Fume Hood	Evacuate the laboratory. Prevent entry. Alert lab supervisor and EHS immediately.	To be handled by trained emergency personnel.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely preparing and using a stock solution of MCUF-651.

Caption: Workflow for safe preparation and application of MCUF-651.

Disposal Plan

Proper disposal of MCUF-651 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Stream Identification and Segregation:

• Solid Waste:

  • Includes contaminated gloves, pipette tips, tubes, and labware.

  • Must be collected in a dedicated, clearly labeled hazardous waste container lined with a heavy-duty plastic bag.

  • Label: "Hazardous Chemical Waste: MCUF-651"

• Liquid Waste:

  • Includes unused stock solutions, working solutions, and contaminated cell culture media.

  • Must be collected in a dedicated, sealed, and leak-proof hazardous waste container.

  • Do not mix with other chemical waste streams unless compatibility has been verified.

  • Label: "Hazardous Chemical Waste: MCUF-651, [Solvent Name]"

The logical relationship for the disposal decision-making process is outlined below.

Caption: Decision pathway for proper disposal of MCUF-651 waste.